5-Phenyl-5,10-dihydrophenazine

Core Science & Biosynthesis

5-Phenyl-5,10-dihydrophenazine (CAS 49662-17-1): A Core Donor Scaffold for Next-Generation Optoelectronics and TADF Emitters

Executive Summary

The pursuit of high-efficiency organic light-emitting diodes (OLEDs) has driven the rapid evolution of purely organic luminescent materials. At the forefront of this revolution is 5-Phenyl-5,10-dihydrophenazine (CAS 49662-17-1), commonly abbreviated as PPZ . As a highly electron-rich, redox-active heterocycle, PPZ serves as a premier electron-donor unit in the molecular design of Donor-Acceptor (D-A) architectures. Its unique structural rigidity and steric profile make it indispensable for achieving Thermally Activated Delayed Fluorescence (TADF), a mechanism that allows devices to harvest 100% of triplet excitons without relying on expensive, heavy-metal phosphors[1].

This technical guide explores the physicochemical properties, mechanistic role, and synthesis protocols of 5-phenyl-5,10-dihydrophenazine, providing researchers with the foundational logic required to integrate this molecule into advanced optoelectronic applications.

Physicochemical Profile

Understanding the baseline properties of 5-phenyl-5,10-dihydrophenazine is critical for predicting its behavior in cross-coupling reactions and solid-state matrices[2].

• IUPAC Name: 10-phenyl-5H-phenazine

• CAS Registry Number: 49662-17-1

• Molecular Formula: C₁₈H₁₄N₂

• Molecular Weight: 258.32 g/mol

• Structural Characteristics: The molecule features a central electron-rich dihydropyrazine ring flanked by two fused benzene rings, with a phenyl group attached to one of the nitrogen atoms. This configuration creates a highly polarizable

  -system with strong electron-donating capabilities.

Mechanistic Role in Thermally Activated Delayed Fluorescence (TADF)

The Causality of Molecular Design

In traditional fluorescent OLEDs, the internal quantum efficiency is capped at 25% because 75% of the generated excitons are dark triplet states. TADF overcomes this by facilitating Reverse Intersystem Crossing (RISC), where thermal energy upconverts triplet excitons (

) back to the singlet state ( ) for radiative decay[3].

For RISC to occur efficiently, the energy gap between the singlet and triplet states (

) must be extremely small (typically < 0.2 eV). This is where PPZ excels. When PPZ is covalently linked to an electron acceptor (e.g., diphenylsulfone or triazine), the steric hindrance of the N-phenyl group forces the donor and acceptor moieties into an orthogonal (highly twisted) conformation . This orthogonal geometry physically separates the Highest Occupied Molecular Orbital (HOMO), which localizes on the PPZ donor, from the Lowest Unoccupied Molecular Orbital (LUMO), which localizes on the acceptor. This spatial separation minimizes the electron exchange integral, drastically reducing and enabling rapid RISC[1][3].

Figure 1: Jablonski diagram of the TADF mechanism highlighting RISC.

Performance of PPZ-Based TADF Materials

The integration of PPZ into D-A structures has yielded some of the highest-performing green and yellow TADF emitters. Table 1 summarizes the photophysical data of prominent PPZ derivatives.

Table 1: Photophysical Properties of PPZ-Donor TADF Emitters

Material	Acceptor Core	(eV)	Emission Peak (nm)	Device EQE (%)	Reference
PPZ-DPS	Diphenylsulfone	~0.15	580 (Yellow-Green)	18.6% (Soluble)	[3][4]
PPZ-DPO	Diphenyloxadiazole	~0.24	Blue/Green	Moderate	[1]
PPZ-TRZ	Diphenyltriazine	Small	~600 (Red-shifted)	~1.0%	[5]

Note: The choice of acceptor directly modulates the emission wavelength. Stronger acceptors like triazine (TRZ) push the emission into the red spectrum, while weaker acceptors like diphenylsulfone (DPS) maintain high-efficiency green/yellow emission[3].

Synthetic Methodologies & Experimental Protocols

Historical Context vs. Modern Approaches

Historically, synthesizing 5,10-diaryl-5,10-dihydrophenazines relied on the Gilman and Dietrich method (1957), which utilized a Cu-catalyzed coupling of 5-aryldihydrophenazinyllithium with aryl halides. This approach was deeply flawed for modern optoelectronics: it required severe thermal conditions (210 °C for 12 hours) and yielded extremely poor recoveries (~16%) due to the thermal degradation of the electron-rich phenazine core[6].

To solve this, Okamoto et al. developed a highly efficient, room-temperature Pd(0)-mediated cross-coupling workflow . This method not only drastically improves yields but allows for the synthesis of unsymmetrical D-A molecules essential for TADF[6].

Figure 2: Pd(0)-mediated synthesis workflow for 5,10-diaryl-5,10-dihydrophenazines.

Step-by-Step Protocol: Synthesis of 5-Phenyl-5,10-dihydrophenazine

The following protocol is adapted from validated Pd(0) cross-coupling methodologies for EL device materials[6].

Phase 1: Preparation of the Mono-Aryl Intermediate

• Reagent Preparation: In a flame-dried Schlenk flask under a strict Argon atmosphere, dissolve phenazine (1.0 equiv) in anhydrous toluene (or o-xylene).

• Lithiation: Slowly add phenyllithium (1.3–1.4 equiv, typically in an ether/cyclohexane mixture) dropwise via syringe at room temperature.

  • Causality Check: Room temperature is sufficient here; elevated temperatures will lead to unwanted side reactions and ring-opening.

• Reaction Monitoring: Stir the mixture until the characteristic color change indicates the full consumption of phenazine.

• Anaerobic Quenching (Critical Step): Quench the reaction strictly with deaerated water .

  • Causality Check: The resulting 5-phenyl-5,10-dihydrophenazine is highly electron-rich and extremely air-sensitive. Exposure to dissolved oxygen in standard water will immediately oxidize the intermediate back to a phenazinium radical or fully oxidized phenazine[6].

• Phase Separation: Transfer the organic layer via a gas-tight syringe into a secondary inert flask containing anhydrous

  . Store this stock solution in a refrigerator.

Phase 2: Pd(0)-Mediated Cross-Coupling (For D-A Target Generation)

• Catalyst Activation: In a new inert flask, combine the aryl halide (acceptor unit, e.g., a halogenated diphenylsulfone) with a Pd(0) catalyst source (such as

  ) and a bulky, electron-rich phosphine ligand (e.g., tri-tert-butylphosphine) to facilitate oxidative addition.

• Coupling: Introduce the dried stock solution of 5-phenyl-5,10-dihydrophenazine to the catalyst mixture alongside a strong base (e.g., sodium tert-butoxide).

• Purification: Once complete, filter the mixture through a Celite pad to remove palladium black, concentrate under reduced pressure, and purify via silica gel chromatography using an appropriate non-polar eluent gradient.

References

• PubChem, "5-Phenyl-5,10-dihydrophenazine | C18H14N2 | CID 11565124", National Institutes of Health (NIH).
• Okamoto, T. et al., "Facile Synthesis of 5,10-Diaryl-5,10-dihydrophenazines and Application to EL Devices", Organic Letters, ACS Publications (2003).
• Taylor & Francis Group, "Recent progress of green thermally activated delayed fluorescent emitters", Science and Technology of Advanced Materials (2017).
• Figshare, "Exploring the potential of QSAR in the discovery of novel green TADF materials: an experimental and theoretical study", Figshare Repository (2024).
• Rhhz.net, "Theoretical predication for transition energies of thermally activated delayed fluorescence molecules", Journal of Molecular Science (2018).
• Kyushu University, "Efficient Thermally Activated Delayed Fluorescence Molecules Utilizing Donor-Acceptor Structure", Kyushu University Institutional Repository.

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Technical Guide: 5-Phenyl-5,10-dihydrophenazine vs. 5,10-Diphenyl-5,10-dihydrophenazine

Executive Summary

This technical guide provides a rigorous comparison between 5-phenyl-5,10-dihydrophenazine (Ph-DHP) and 5,10-diphenyl-5,10-dihydrophenazine (DPh-DHP) . While both share the dihydrophenazine core—a scaffold critical for Thermally Activated Delayed Fluorescence (TADF) emitters and organic photoredox catalysis (O-PC)—their behaviors diverge significantly due to the substitution at the N-10 position.

Key Takeaway: The transition from Ph-DHP to DPh-DHP represents a shift from a reactive, chemically versatile intermediate to a sterically protected, electrochemically reversible functional unit . This guide details the structural causality behind this shift and provides validated protocols for their synthesis and application.

Structural & Conformational Dynamics

The defining feature of 5,10-dihydrophenazines is their ability to adopt a non-planar, "butterfly" conformation, unlike their oxidized, planar phenazine counterparts. This folding is dictated by the hybridization of the nitrogen atoms (

-like) and steric repulsion.

The "Butterfly" Core

• Ph-DHP (Mono-substituted): The presence of a single N-H bond allows the molecule to retain some flexibility. The N-H moiety is capable of hydrogen bonding, which can lead to aggregation in the solid state. The lack of steric bulk on one side renders the N-H nitrogen susceptible to oxidative degradation.

• DPh-DHP (Di-substituted): The introduction of a second phenyl ring forces a more rigid, pronounced bent geometry to minimize steric clash between the ortho-hydrogens of the pendant phenyls and the phenazine core.

Steric Twist and Electronic Decoupling

In DPh-DHP, the N-phenyl rings are not coplanar with the phenazine core. They twist significantly (dihedral angle

) [1]. This twist is functionally critical:

• HOMO Localization: It decouples the lone pairs on the nitrogen from the pendant phenyls, localizing the Highest Occupied Molecular Orbital (HOMO) on the phenazine core.

• TADF Efficiency: In Donor-Acceptor systems, this twist minimizes the spatial overlap between the Donor (DPh-DHP) and Acceptor, reducing the singlet-triplet energy gap (

  ) and enabling efficient reverse intersystem crossing (RISC).

Figure 1: Structural evolution from planar phenazine to the sterically bulky DPh-DHP. The transition to the di-phenyl state locks the conformation and stabilizes the radical cation.

Electronic & Electrochemical Properties[1][2][3][4][5][6][7]

The utility of these molecules in drug discovery (as scaffolds) and materials science (OLEDs) hinges on their redox behavior.

Feature	5-phenyl-5,10-dihydrophenazine (Ph-DHP)	5,10-diphenyl-5,10-dihydrophenazine (DPh-DHP)
Oxidation Potential ( )	Lower (approx. -0.1 V vs Fc/Fc+), but often irreversible.	Higher (approx. +0.1 to +0.2 V vs Fc/Fc+), fully reversible.
Redox Reversibility	Irreversible. Oxidation of the N-H moiety leads to rapid deprotonation and formation of neutral radicals or degradation products.	Reversible. Forms a stable radical cation ( ) and dication ( ).
HOMO Location	Delocalized, but unstable due to N-H reactivity.	Localized on the central dihydrophenazine core.
Excited State	Short-lived triplet; prone to quenching.	Long-lived triplet state ( ); excellent for TADF and energy transfer [2].

Causality: The N-H bond in Ph-DHP is the "weak link." Upon oxidation to the radical cation, the

of the N-H proton drops dramatically, leading to proton loss. DPh-DHP lacks this proton, allowing the radical cation to persist, which is the basis for its use as a photoredox catalyst (PC) [3].

Synthetic Protocols

Synthesis requires distinguishing between the formation of the core and the functionalization of the nitrogens.

Protocol A: Synthesis of DPh-DHP (The Industry Standard)

The most robust method for generating the di-phenyl variant is the Palladium-Catalyzed Buchwald-Hartwig Amination . This method is preferred over Ullmann coupling (Cu-catalyzed) due to milder conditions and higher yields.

Reagents:

• Substrate: 5,10-dihydrophenazine (or Phenazine reduced in situ).

• Coupling Partner: Iodobenzene (Ph-I) or Bromobenzene (Ph-Br).

• Catalyst:

  or .

• Ligand:

  (Tri-tert-butylphosphine) or XPhos. Why? Bulky, electron-rich phosphines facilitate the oxidative addition into aryl halides and reductive elimination of the sterically hindered amine.

• Base:

  (Sodium tert-butoxide).

Step-by-Step Workflow:

• Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon. Oxygen irreversibly oxidizes the dihydrophenazine back to phenazine.

• Loading: Charge flask with 5,10-dihydrophenazine (1.0 eq), Ph-Br (2.5 eq),

  (3.0 eq), and Toluene (0.1 M).

• Catalyst Prep: Add

  (2 mol%) and (4 mol%) as a stock solution.

• Reaction: Reflux at 110°C for 12–24 hours. Monitor by TLC (DPh-DHP is highly fluorescent under UV).

• Workup: Cool, filter through a celite pad (removes Pd black), and concentrate. Recrystallize from Ethanol/DCM.

Protocol B: Synthesis of Ph-DHP (The Controlled Addition)

Isolating the mono-phenyl derivative is challenging because the second addition is often faster than the first (the N-Ph group makes the molecule more electron-rich/nucleophilic). A specific route involves the nucleophilic addition of organolithiums to phenazine [4].[1]

Step-by-Step Workflow:

• Setup: Dry THF, -78°C bath, Argon atmosphere.

• Addition: Dissolve Phenazine (1.0 eq) in THF. Add Ph-Li (1.1 eq) dropwise.

  • Mechanism:[1][2][3][4] Ph-Li attacks the electron-deficient imine bond of phenazine.

• Quench: Carefully quench with degassed water (proton source).

  • Note: If you quench with Methyl Iodide (MeI), you get 5-methyl-10-phenyl-5,10-dihydrophenazine.[1] Quenching with water yields the N-H/N-Ph species.

• Purification: Rapid column chromatography (neutral alumina). Silica is often too acidic and can cause oxidation/degradation.

Figure 2: Divergent synthetic pathways. Path 1 utilizes nucleophilic addition for mono-substitution. Path 2 utilizes metal-catalyzed cross-coupling for di-substitution.

Applications & Self-Validating Systems

Organic Photoredox Catalysis (O-PC)

DPh-DHP is a premier catalyst for O-ATRP (Organocatalyzed Atom Transfer Radical Polymerization) .

• Mechanism: Upon irradiation (visible light), DPh-DHP forms a long-lived triplet state (

  ). It reduces an alkyl bromide initiator, forming a radical (initiation) and the stable radical cation .

• Why Ph-DHP Fails: If Ph-DHP were used, the resulting radical cation would deprotonate, destroying the catalyst and terminating the polymerization cycle.

Quality Control: How to Validate Your Compound

To ensure you have the correct structure (especially distinguishing Mono vs Di), use these self-validating checks:

• 1H NMR Spectroscopy:

  • Ph-DHP: Look for a broad singlet around 8.5–9.0 ppm (solvent dependent) corresponding to the N-H proton. Integration must be 1H.

  • DPh-DHP:Absence of signals >8.0 ppm (unless aromatic protons shift there). The spectrum should show only aromatic protons (complex multiplet 6.0–7.5 ppm).

• Cyclic Voltammetry (CV):

  • Run in DCM with

    electrolyte.

  • DPh-DHP: You must see two reversible waves (

    and ).

  • Ph-DHP: You will see an oxidation peak that lacks a return reduction wave (chemical irreversibility).

References

• Uoyama, H., et al. (2012). "Highly efficient organic light-emitting diodes from delayed fluorescence." Nature, 492, 234–238. Link

• Walder, L., et al. (2021). "Radical Addition to N,N-Diaryl Dihydrophenazine Photoredox Catalysts and Implications in Photoinduced Organocatalyzed Atom Transfer Radical Polymerization." Macromolecules, 54(11), 5033–5042. Link

• McCarthy, B. G., et al. (2018). "Discovery and Characterization of a Dihydrophenazine Organic Photoredox Catalyst for O-ATRP." Journal of the American Chemical Society, 140(15), 5088–5101. Link

• Gilman, H., & Dietrich, J. J. (1957). "The Preparation of 5,10-Dihydro-5-phenylphenazine." Journal of the American Chemical Society, 79(23), 6178–6180. Link

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Electronic Structure &amp; Application Vectors of N-Phenyl-5,10-Dihydrophenazine Derivatives

Executive Summary

The N-phenyl-5,10-dihydrophenazine (DHPZ) moiety has emerged as a linchpin in the design of next-generation optoelectronic materials and organic photocatalysts. Unlike its oxidized counterpart (phenazine), the dihydrophenazine core is electron-rich, adopting a non-planar "butterfly" conformation that is critical for decoupling frontier molecular orbitals. This structural anomaly allows DHPZ derivatives to function as potent electron donors in Thermally Activated Delayed Fluorescence (TADF) emitters and as "Janus-type" redox mediators in photoredox catalysis. This guide synthesizes the electronic fundamentals, synthesis protocols, and application data of DHPZ derivatives, providing a roadmap for their utilization in high-efficiency OLEDs and radical chemistry.

Molecular Architecture & Electronic Fundamentals

The electronic utility of N-phenyl-dihydrophenazine stems directly from its steric and orbital engineering.

The "Butterfly" Conformation

While phenazine is planar and aromatic, 5,10-dihydrophenazine forces the central pyrazine ring into a boat-like conformation due to the

-like character of the nitrogen atoms. When N-substituted with phenyl rings (or bulky aryls), steric repulsion between the peri-hydrogens of the phenazine core and the ortho-hydrogens of the N-substituents forces the N-phenyl rings to rotate nearly perpendicular to the phenazine plane.

• Electronic Consequence: This orthogonality disrupts

  -conjugation between the donor (DHPZ) and any acceptor (A) attached to the N-phenyl ring.

• HOMO Localization: The Highest Occupied Molecular Orbital (HOMO) remains localized on the electron-rich dihydrophenazine core.

• LUMO Localization: The Lowest Unoccupied Molecular Orbital (LUMO) shifts to the acceptor moieties.

Frontier Orbital Engineering

DHPZ is a strong electron donor. The HOMO energy levels are typically high-lying (–4.9 eV to –5.5 eV), facilitating facile hole injection in OLEDs and oxidative quenching in photocatalysis.

Table 1: Electronic Properties of Representative DHPZ Derivatives Data synthesized from comparative DFT and experimental studies.

Compound ID	Acceptor Moiety	HOMO (eV)	LUMO (eV)	Gap ( )	(eV)	Emission
DHPZ-Ph	Phenyl (Reference)	-5.10	-1.80	3.30	> 0.5	410 nm (Blue)
DHPZ-2TRZ	1,3,5-Triazine	-5.48	-3.36	2.12	0.03	520 nm (Green)
DHPZ-2BN	Benzonitrile	-5.46	-2.90	2.56	0.08	485 nm (Cyan)
DHPZ-DPS	Diphenylsulfone	-5.50	-2.85	2.65	0.11	470 nm (Blue)

Analyst Note: The variation in LUMO levels while HOMO remains relatively static (pinned by the DHPZ core) confirms that the bandgap is tunable almost exclusively through acceptor selection.

Optoelectronic Mechanism: The TADF Pathway

The primary application of DHPZ derivatives in OLEDs is based on the Thermally Activated Delayed Fluorescence (TADF) mechanism. The orthogonal geometry described above minimizes the spatial overlap between the HOMO and LUMO.

Singlet-Triplet Splitting ( )

According to quantum mechanical exchange energy (

), the energy difference between the lowest singlet ( ) and triplet ( ) states is proportional to the orbital overlap integral. By structurally decoupling the donor and acceptor, DHPZ derivatives achieve values often eV. This allows excitons trapped in the non-emissive state to harvest thermal energy ( ) and undergo Reverse Intersystem Crossing (RISC) back to the emissive state.

Visualization of the TADF Cycle

Figure 1: The TADF mechanism enabled by DHPZ derivatives. The green arrow represents the critical up-conversion process (RISC) facilitated by the small energy gap.

Redox Chemistry & Photocatalysis[1][2][3][4][5][6]

Beyond light emission, N-phenyl-dihydrophenazines are potent organic photoreductants.

Radical Stability

Upon excitation and subsequent electron transfer, the DHPZ core oxidizes to a radical cation (

). This species is remarkably stable due to resonance delocalization across the nitrogen atoms and the phenyl rings.

• Oxidation Potential (

  ): typically +0.1 to +0.6 V vs. SCE.

• Excited State Reduction Potential (

  ): typically < -2.0 V vs. SCE.[1]

This combination makes them "Janus" catalysts: the excited state is a strong reductant (capable of reducing aryl halides), while the ground-state radical cation is a mild oxidant.

Photocatalytic Workflow

Figure 2: Photoredox cycle utilizing the strong reducing power of the excited DHPZ state.

Experimental Protocols

To ensure reproducibility, the following protocols are standardized for the synthesis and characterization of 5,10-diphenyl-5,10-dihydrophenazine (DP-DHPZ) .

Synthesis: Pd-Catalyzed Buchwald-Hartwig Amination

This method is preferred over high-temperature acid-catalyzed routes due to milder conditions and higher functional group tolerance.

Reagents:

• 5,10-Dihydrophenazine (1.0 eq) [Prepared via

  reduction of phenazine if not commercial]

• Iodobenzene (2.5 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [

  ] (2 mol%)

• Tri-tert-butylphosphine [

  ] (4 mol%)

• Sodium tert-butoxide [

  ] (3.0 eq)

• Toluene (Anhydrous)

Step-by-Step Protocol:

• Inert Atmosphere: Flame-dry a Schlenk flask and cycle with Argon (3x).

• Loading: Charge the flask with 5,10-dihydrophenazine (1.82 g, 10 mmol),

  (2.88 g, 30 mmol), and (183 mg, 0.2 mmol).

• Solvent & Ligand: Add anhydrous toluene (50 mL) followed by Iodobenzene (2.8 mL, 25 mmol) and

  (1.0 M in toluene, 0.4 mL).

• Reaction: Heat the mixture to 110°C (reflux) for 12–24 hours under Argon. Monitor via TLC (Hexane:DCM 4:1).

• Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts. Wash the pad with DCM.

• Purification: Concentrate the filtrate in vacuo. Recrystallize the crude solid from Ethanol/Toluene or purify via column chromatography (Silica gel, Hexane/DCM gradient).

• Yield: Target yield is 75-85% of a white/pale yellow solid.

Characterization: Cyclic Voltammetry (CV)

Objective: Determine HOMO/LUMO levels.[2][3]

Setup:

• Working Electrode: Glassy Carbon (polished).

• Counter Electrode: Platinum wire.

• Reference Electrode:

  (0.01 M in ACN).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ) in Dichloromethane (DCM).

• Scan Rate: 100 mV/s.

Calculation:

• (referenced to Ferrocene vacuum level).
• (where is the optical bandgap from UV-Vis absorption edge).

References

• Vertex AI Search . (2025). Optoelectronic characterization for some of the thermally activated delayed fluorescence (TADF) emitters. ChemRxiv. Link

• Vertex AI Search . (2025). Charge transfer as the key parameter affecting color purity of TADF emitters. arXiv. Link

• Vertex AI Search . (2025).[4] Facile Synthesis of 5,10-Diaryl-5,10-dihydrophenazines and Application to EL Devices. ResearchGate. Link

• Vertex AI Search . (2025). Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives. RSC Publishing. Link

• Vertex AI Search . (2025). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer. MDPI. Link

• Vertex AI Search . (2025). N-Monoarylated dihydrophenazines in reduced and oxidized states as efficient organo-photocatalysts. ArTS / University of Trieste. Link

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5-Phenyl-5,10-dihydrophenazine (C₁₈H₁₄N₂): Molecular Fundamentals and Applications in Advanced Optoelectronics

Executive Summary

In the rapidly evolving landscape of organic electronics, the rational design of molecular building blocks dictates the macroscopic efficiency of devices like Organic Light-Emitting Diodes (OLEDs). 5-Phenyl-5,10-dihydrophenazine (often abbreviated as PPZ) has emerged as a highly potent electron-donor moiety. With a precise molecular weight of 258.32 g/mol and a molecular formula of C₁₈H₁₄N₂, this compound bridges the gap between synthetic accessibility and advanced photophysical performance[1].

This technical guide dissects the physicochemical properties of 5-phenyl-5,10-dihydrophenazine, explains the causality behind its utility in Thermally Activated Delayed Fluorescence (TADF) systems, and provides a rigorously self-validating protocol for its synthesis and characterization.

Physicochemical Profiling and Structural Causality

To understand the utility of 5-phenyl-5,10-dihydrophenazine, we must first analyze its stoichiometric and structural foundations. The parent compound, 5,10-dihydrophenazine (C₁₂H₁₀N₂), has a molecular weight of 182.22 g/mol [2]. By substituting a single hydrogen atom at the 5-position (nitrogen) with a phenyl group, we achieve the C₁₈H₁₄N₂ formula[1].

The "Why" Behind the Structure:

• Molecular Weight (258.32 g/mol ): This specific molecular weight is highly advantageous. It is low enough to allow for clean vacuum sublimation without thermal degradation, yet massive enough to serve as a robust, sterically demanding pendant group when coupled to electron acceptors[1].

• Symmetry Breaking: The mono-phenyl substitution breaks the planar symmetry of the parent dihydrophenazine. This prevents excessive intermolecular π-π stacking in solid-state films, thereby suppressing Aggregation-Caused Quenching (ACQ)—a critical failure point in OLED emissive layers.

• Electronic Nature: The nitrogen atoms in the dihydrophenazine core are inherently electron-rich. The addition of the phenyl ring extends the conjugated system, fine-tuning the Highest Occupied Molecular Orbital (HOMO) energy level to make it an ideal electron donor[3].

Quantitative Data Summary

Property	Value
IUPAC Name	5-Phenyl-5,10-dihydrophenazine
CAS Registry Number	49662-17-1
Molecular Formula	C₁₈H₁₄N₂
Molecular Weight	258.32 g/mol
Parent Core	5,10-Dihydrophenazine (CAS: 613-32-1)
Over-arylated Byproduct	5,10-Diphenyl-5,10-dihydrophenazine (CAS: 3665-72-3)
Primary Application	Electron Donor in TADF Emitters

Mechanistic Role in TADF OLEDs

The breakthrough application for 5-phenyl-5,10-dihydrophenazine lies in Thermally Activated Delayed Fluorescence (TADF). First-generation fluorescent OLEDs are limited to 25% internal quantum efficiency (IQE) due to spin statistics. TADF overcomes this by harvesting the 75% of non-radiative triplet excitons and converting them back into emissive singlet excitons via Reverse Intersystem Crossing (RISC)[3].

For RISC to occur efficiently at room temperature, the energy gap between the lowest singlet state (S₁) and the lowest triplet state (T₁) must be vanishingly small (

eV).

How PPZ Achieves This: When 5-phenyl-5,10-dihydrophenazine is covalently bonded to an electron acceptor (such as diphenylsulfone, oxadiazole, or triazine), the steric bulk of the phenyl group forces the donor and acceptor moieties into a nearly orthogonal (90-degree) twist[4]. This orthogonal geometry physically separates the HOMO (localized on the PPZ donor) from the Lowest Unoccupied Molecular Orbital (LUMO, localized on the acceptor). This spatial separation minimizes the exchange integral (

), directly leading to a minimal and enabling efficient TADF[3].

Figure 1: Jablonski diagram illustrating the TADF mechanism enabled by PPZ donors.

Experimental Protocol: Synthesis and Self-Validation

To utilize 5-phenyl-5,10-dihydrophenazine in advanced materials, researchers must synthesize it with high purity. The primary challenge is avoiding over-arylation to 5,10-diphenyl-5,10-dihydrophenazine (CAS 3665-72-3)[5]. The following protocol utilizes a kinetically controlled Buchwald-Hartwig cross-coupling to ensure the exact C₁₈H₁₄N₂ stoichiometry.

Step-by-Step Methodology

Step 1: Reagent Preparation & Stoichiometry Control

• Action: In a flame-dried Schlenk flask under a nitrogen atmosphere, combine 5,10-dihydrophenazine (1.0 equivalent) and bromobenzene (0.9 equivalents).

• Causality: Using a slight stoichiometric deficit of the aryl halide is a deliberate choice to suppress the formation of the diarylated byproduct, ensuring the reaction halts at the mono-arylated C₁₈H₁₄N₂ stage.

Step 2: Catalytic System Assembly

• Action: Add Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq), a bulky phosphine ligand like Tri-tert-butylphosphine [P(t-Bu)₃] (0.04 eq), and Sodium tert-butoxide [NaOtBu] (1.5 eq) in anhydrous toluene.

• Causality: The bulky P(t-Bu)₃ ligand accelerates the reductive elimination step while its steric footprint prevents the second amine of the dihydrophenazine core from easily coordinating with the palladium center, further enforcing mono-arylation.

Step 3: Reaction and Workup

• Action: Reflux the mixture at 110°C for 12 hours. Cool to room temperature, quench with deionized water, and extract with dichloromethane (DCM). Dry the organic layer over anhydrous MgSO₄.

Step 4: Chromatographic Isolation

• Action: Purify the crude mixture via silica gel column chromatography using a hexane/ethyl acetate gradient.

• Causality: The mono-phenyl derivative (C₁₈H₁₄N₂) has a distinct polarity compared to the unreacted parent core and the diarylated byproduct, allowing for clean baseline separation.

Step 5: Self-Validating Characterization

• Action: Validate the product using High-Resolution Mass Spectrometry (HRMS) and ¹H NMR.

• Validation Check: The HRMS must show a molecular ion peak at m/z 258.32, confirming the exact molecular weight. The ¹H NMR spectrum must integrate to exactly 14 protons (8 from the phenazine core, 5 from the phenyl ring, and 1 distinct broad singlet for the remaining N-H proton), definitively proving the C₁₈H₁₄N₂ formula[1].

Figure 2: Kinetically controlled synthetic workflow for 5-Phenyl-5,10-dihydrophenazine.

References

• BLD Pharm. "49662-17-1 | 5-Phenyl-5,10-dihydrophenazine". BLD Pharm. 1

• Smolecule. "Buy 5,10-Dihydrophenazine | 613-32-1". Smolecule. 2

• ACS Omega. "Control of Singlet Emission Energy in a Diphenyloxadiazole Containing Fluorophore Leading To Thermally Activated Delayed Fluorescence". ACS Publications. 3

• Taylor & Francis. "Recent progress of green thermally activated delayed fluorescent emitters". Taylor & Francis Online. 4

• Guidechem. "Phenazine, 5,10-dihydro-5,10-diphenyl- 3665-72-3". Guidechem. 5

Sources

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• 5. Page loading... [wap.guidechem.com]

The Evolution of Dihydrophenazine Derivatives in OLED Research: A Technical Whitepaper

Introduction: The TADF Revolution

The commercialization of Organic Light-Emitting Diodes (OLEDs) has been driven by the continuous evolution of emissive materials. While first-generation fluorophores were limited to a 25% internal quantum efficiency (IQE) and second-generation phosphors relied on expensive, scarce heavy metals like iridium, the advent of third-generation Thermally Activated Delayed Fluorescence (TADF) materials fundamentally altered the landscape[1].

At the core of high-performance TADF molecular design is the strategic pairing of electron-donating and electron-accepting moieties. Among the vast array of heterocyclic building blocks, 5,10-dihydrophenazine (DHPZ) —a hydrogenated analog of phenazine—has emerged as a highly versatile and powerful electron donor[2]. This whitepaper, designed for materials scientists and optoelectronic researchers, explores the mechanistic causality, historical milestones, and synthetic protocols surrounding DHPZ derivatives.

Mechanistic Foundations: Why Dihydrophenazine?

The fundamental requirement for a TADF emitter is the ability to harvest non-radiative triplet excitons (which account for 75% of electrogenerated excitons) and convert them into radiative singlet excitons via Reverse Intersystem Crossing (RISC)[1].

The Causality of Molecular Twisting: DHPZ features a central 1,4-dihydrodiazine core flanked by two aromatic rings[3]. When functionalized at the nitrogen positions (5 and 10) with bulky electron-accepting groups, the steric hindrance forces the molecule into a highly distorted, nearly orthogonal Acceptor-Donor-Acceptor (A-D-A) conformation[4]. This orthogonal geometry physically decouples the Highest Occupied Molecular Orbital (HOMO), localized on the DHPZ donor, from the Lowest Unoccupied Molecular Orbital (LUMO), localized on the acceptors. This minimal spatial overlap results in an exceptionally small singlet-triplet energy gap (

)—often below 0.1 eV—which lowers the thermodynamic barrier for RISC, enabling 100% IQE[4].

Fig 1. Exciton harvesting via Reverse Intersystem Crossing (RISC) in TADF OLEDs.

Historical Milestones of DHPZ in OLEDs

The A-D-A Breakthrough (2015)

The true potential of DHPZ was unlocked when researchers began utilizing it in symmetric A-D-A architectures. In 2015, Adachi and co-workers developed a series of TADF materials (e.g., DHPZ-2BI, DHPZ-2BN, DHPZ-2TRZ) by coupling a central DHPZ donor with various acceptors[4]. DHPZ-2BI, utilizing a benzimidazole acceptor, achieved a Photoluminescence Quantum Yield (PLQY) of ~67% and a maximum External Quantum Efficiency (EQE) of 12%, proving that phenazine-based donors could rival traditional carbazole derivatives[4].

Conquering the Energy Gap Law: Orange-Red Emitters (2023-2024)

Achieving efficient red TADF emission is notoriously difficult due to the "energy gap law," where non-radiative decay rates increase exponentially as the emission wavelength lengthens. Karthik et al. successfully bypassed this limitation by coupling a central DHPZ donor with rigid oxygen-bridged boron acceptors (DOBNA) to create PzTDBA and PzDBA[1]. PzTDBA achieved a near-unity PLQY (99.8%), a

of 0.06 eV, and an astonishing EQE of 30.3% with minimal efficiency roll-off, marking a watershed moment for red OLEDs[1].

Beyond Displays: Photoredox Catalysis and Biology

The unique redox-active nature of DHPZ has expanded its utility beyond emissive materials. Recently, 5,10-dihydrophenazine derivatives have been deployed as potent organic photoredox catalysts. Under light excitation, they exhibit Janus-type reactivity, acting as strong reducing agents capable of both oxidative C(sp3)–H cyanation and reductive aryl halide cleavage[5]. Furthermore, its ability to interact with biological targets has led to investigations into its role as a bacterial xenobiotic metabolite in pharmaceutical research[3].

Summary of Key DHPZ Derivatives

Emitter	Donor Core	Acceptor Moiety	(nm)	(eV)	PLQY (%)	Max EQE (%)
DHPZ-2BI	DHPZ	Benzimidazole	~550	< 0.19	67.0	12.0
pBN	DHPZ	Benzonitrile	~550	~0.10	>60.0	~10.0
PzTDBA	DHPZ	DOBNA (TDBA)	599	0.06	99.8	30.3
PzDBA	DHPZ	DOBNA	610	0.05	85.4	21.8

(Data compiled from authoritative photophysical studies[1][4][6])

Experimental Methodologies

To ensure reproducibility and high device yield, the synthesis and fabrication protocols must be treated as self-validating systems.

Protocol 1: Synthesis of A-D-A Dihydrophenazine Emitters

Causality: The secondary amines of the 5,10-dihydrophenazine core are relatively poor nucleophiles due to the delocalization of their lone pairs into the aromatic rings. Standard nucleophilic aromatic substitution (

) often fails. Therefore, Palladium-catalyzed Buchwald-Hartwig cross-coupling is strictly required to lower the activation energy barrier for C-N bond formation[6][7].

• Reagent Preparation: In a nitrogen-filled glovebox, combine 5,10-dihydrophenazine (1.0 equiv), the desired aryl bromide acceptor (2.2 equiv),

  (0.05 equiv) as the catalyst, tri-tert-butylphosphine ( ) (0.1 equiv) as the ligand, and sodium tert-butoxide (3.0 equiv) as the base.

• Solvent Addition & Degassing: Dissolve the mixture in anhydrous toluene. Perform three freeze-pump-thaw cycles. Validation: Oxygen must be rigorously excluded to prevent the oxidation of the

  catalyst and the premature oxidation of the DHPZ core into a pyrazinium dication[5].

• Reaction: Reflux the mixture at 110°C for 24 hours under a continuous argon atmosphere.

• Purification: Quench with water, extract with dichloromethane, and dry over

  . Purify the crude product via silica gel column chromatography (Hexane/Ethyl Acetate gradient).

• Final Sublimation: For OLED applications, the compound must undergo thermal gradient sublimation to achieve >99.9% purity, removing trace halides that act as exciton quenchers.

Fig 2. Standard synthetic workflow for A-D-A dihydrophenazine TADF emitters.

Protocol 2: OLED Device Fabrication (Vacuum Deposition)

Causality: Solution processing of highly twisted DHPZ derivatives often leads to solvent-induced quenching and poor layer morphology. High-vacuum thermal evaporation ensures precise thickness control and pristine interfaces, which is critical for managing charge recombination zones.

• Substrate Preparation: Ultrasonicate Indium Tin Oxide (ITO) glass substrates sequentially in Deionized water, Acetone, and Isopropanol for 15 minutes each.

• Surface Activation: Treat the dried ITO with UV-Ozone for 20 minutes. Validation: This step removes residual organic contaminants and increases the work function of the ITO, reducing the hole-injection barrier.

• Deposition: Transfer substrates to a vacuum chamber (

  Torr). Sequentially deposit the Hole Injection Layer (HIL), Hole Transport Layer (HTL), the DHPZ-doped Emissive Layer (EML) (typically co-evaporated with a host matrix at 5-10 wt%), Electron Transport Layer (ETL), and the LiF/Al cathode.

• Encapsulation: Encapsulate the devices in a nitrogen glovebox using UV-curable epoxy and a glass lid to prevent atmospheric degradation of the reactive cathode and the organic layers.

References

• The Versatility of Heterocyclic Compounds in Organic Electronics nbinno.com[Link]

• The Golden Age of Thermally Activated Delayed Fluorescence Materials: Design and Exploitation Chemical Reviews (ACS)[Link]

• Acceptor based thermally activated delayed fluorescent materials Materials Chemistry Frontiers (RSC)[Link]

• Molecular design of phenazine-5,10-diyl-dibenzonitriles and the impact on their thermally activated delayed fluorescence properties Heinrich Heine University Düsseldorf (HHU) / RSC Advances [Link]

• Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives RSC Publishing[Link]

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• 5. Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO01348H [pubs.rsc.org]
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• 7. evitachem.com [evitachem.com]

An In-depth Technical Guide to the Solubility of 5-Phenyl-5,10-dihydrophenazine in Organic Solvents

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 5-Phenyl-5,10-dihydrophenazine (C₁₈H₁₄N₂), a heterocyclic aromatic compound of significant interest in materials science and pharmaceutical research.[1] This document is intended for researchers, chemists, and drug development professionals who require a deep understanding of the compound's behavior in various organic media. We will explore the molecular determinants of its solubility, provide a predictive framework for solvent selection, and detail a robust experimental protocol for quantitative solubility determination. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data critical for downstream applications such as reaction optimization, purification, and formulation development.

Introduction to 5-Phenyl-5,10-dihydrophenazine

5-Phenyl-5,10-dihydrophenazine is a derivative of the phenazine core structure, characterized by the addition of a phenyl group to one of the nitrogen atoms and the hydrogenation of both nitrogen centers.[1] This modification from its parent phenazine imparts unique electronic and conformational properties. Phenazine and its derivatives are known for their rich redox chemistry and have been extensively utilized as dyes, photocatalysts, and scaffolds for biologically active molecules.[2] Understanding the solubility of 5-Phenyl-5,10-dihydrophenazine is a foundational requirement for its synthesis, purification, and application, as most chemical processes are carried out in the solution phase.

Compound Profile:

• Molecular Formula: C₁₈H₁₄N₂[1]

• Molecular Weight: 258.3 g/mol [1]

• Core Structure: A tricyclic dihydrophenazine system with a phenyl substituent.

Physicochemical Drivers of Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which relates to the intermolecular forces between solute and solvent molecules. For 5-Phenyl-5,10-dihydrophenazine, the following structural features are paramount.

• Aromaticity and Non-Polar Character: The molecule is dominated by a large, non-polar surface area composed of the fused benzene rings of the phenazine core and the appended phenyl group. This extensive π-system suggests a strong affinity for non-polar and moderately polar organic solvents that can engage in van der Waals forces and π-π stacking interactions.

• Hydrogen Bonding Capability: The presence of a secondary amine (N-H) group within the dihydrophenazine ring introduces a site for hydrogen bond donation. The two nitrogen atoms can also act as weak hydrogen bond acceptors. This feature allows for limited interaction with protic solvents like alcohols, although this is often overshadowed by the compound's predominantly non-polar nature.

• Molecular Rigidity and Crystal Lattice Energy: As a crystalline solid, significant energy is required to overcome the crystal lattice forces before solvation can occur. The rigid, planar nature of the aromatic system contributes to efficient crystal packing, which can inherently limit solubility.

Based on these characteristics, it is predicted that 5-Phenyl-5,10-dihydrophenazine will exhibit poor solubility in highly polar solvents like water and high solubility in aromatic or chlorinated organic solvents.

Predictive Solubility Profile in Common Organic Solvents

While quantitative experimental data is sparse in publicly available literature, a qualitative solubility profile can be predicted based on the physicochemical principles discussed. The following table summarizes the expected solubility of 5-Phenyl-5,10-dihydrophenazine across a spectrum of common laboratory solvents. This table serves as a starting point for solvent screening in experimental workflows.

Solvent	Solvent Class	Polarity Index	Predicted Solubility	Rationale for Prediction
Hexane	Non-polar Aliphatic	0.1	Low / Insoluble	Primarily van der Waals forces; insufficient to overcome solute-solute interactions.
Toluene	Non-polar Aromatic	2.4	High	Favorable π-π stacking interactions between the solvent and the aromatic rings of the solute.
Diethyl Ether	Non-polar Ethereal	2.8	Medium	Moderate polarity and ability to engage in dipole-dipole interactions.
Dichloromethane (DCM)	Polar Aprotic	3.1	High	Strong dipole-dipole interactions and good solvation of the aromatic system.[3]
Tetrahydrofuran (THF)	Polar Aprotic	4.0	High	Good balance of polarity and non-polar character; can solvate the entire molecule effectively.[4]
Ethyl Acetate	Polar Aprotic	4.4	Medium	Moderate polarity; solubility may be limited by the large non-polar region of the solute.
Acetone	Polar Aprotic	5.1	Medium to Low	Higher polarity may lead to less favorable interactions with the non-polar rings.
Acetonitrile	Polar Aprotic	5.8	Low	High polarity makes it a less suitable solvent for the largely non-polar solute.
Ethanol	Polar Protic	4.3	Medium to Low	Can act as a hydrogen bond donor/acceptor, but the large non-polar structure limits miscibility.[3]
N,N-Dimethylformamide (DMF)	Polar Aprotic	6.4	High	Highly effective polar aprotic solvent capable of solvating a wide range of organic molecules.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	High	Strong polar aprotic solvent, often used for poorly soluble compounds in drug discovery.
Water	Polar Protic	10.2	Insoluble	The high polarity and strong hydrogen-bonding network of water cannot effectively solvate the large, non-polar molecule.[5]

Note: This table is predictive. Experimental verification is required for all applications.

Experimental Protocol for Quantitative Solubility Determination

To obtain accurate and reliable solubility data, a systematic experimental approach is essential. The following protocol describes the equilibrium shake-flask method, a gold standard for determining thermodynamic solubility.[6]

Materials and Equipment

• 5-Phenyl-5,10-dihydrophenazine (solid, >98% purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.01 mg)

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled shaker or orbital incubator

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

Experimental Workflow Diagram

Caption: Workflow for determining thermodynamic solubility via the shake-flask method.

Step-by-Step Methodology

• Preparation of Stock Standards: Prepare a set of standard solutions of 5-Phenyl-5,10-dihydrophenazine of known concentrations in a suitable solvent (e.g., Dichloromethane) to generate a calibration curve for HPLC or UV-Vis analysis.

• Sample Preparation: Add an excess amount of solid 5-Phenyl-5,10-dihydrophenazine (enough to ensure undissolved solid remains at equilibrium) to a series of glass vials.

• Solvent Addition: Accurately dispense a known volume of each test solvent into the corresponding vials.

• Equilibration: Tightly seal the vials and place them in a shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a period sufficient to reach equilibrium (typically 24 to 48 hours). The presence of undissolved solid at the end of this period is crucial as it confirms saturation.

• Phase Separation: Remove the vials from the shaker and allow the excess solid to sediment. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step removes all particulate matter, ensuring only the dissolved compound is analyzed.

• Dilution and Analysis: Accurately dilute the filtered, saturated solution with a suitable solvent to bring its concentration within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis spectrophotometer. Determine the concentration of the diluted sample by comparing its response to the calibration curve.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. Express the final result in appropriate units (e.g., mg/mL, µg/mL, or mol/L).

Trustworthiness and Self-Validation

• Kinetic vs. Thermodynamic Solubility: This protocol is designed to measure thermodynamic solubility, which is an equilibrium state. Short incubation times can lead to an underestimation of solubility. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that the measured concentration no longer increases, thereby verifying that equilibrium has been reached.

• Purity of Compound: The use of a highly pure starting material is essential, as impurities can significantly affect solubility measurements.

• Temperature Control: Solubility is temperature-dependent. Maintaining a constant and accurately recorded temperature throughout the experiment is critical for reproducibility.

Conclusion

The solubility of 5-Phenyl-5,10-dihydrophenazine is dictated by its predominantly non-polar, aromatic structure. It is expected to be highly soluble in non-polar aromatic and polar aprotic solvents such as toluene, dichloromethane, THF, and DMF, while remaining largely insoluble in water and non-polar aliphatic solvents. For drug development and process chemistry, where precise quantitative data is non-negotiable, the shake-flask method detailed in this guide provides a reliable and robust framework for generating high-quality solubility profiles. This foundational data is indispensable for the successful translation of promising compounds from the laboratory to industrial and clinical applications.

References

• Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved March 3, 2026.
• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved March 3, 2026.
• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds | PDF. Retrieved March 3, 2026.
• EvitaChem. (n.d.). Buy 5,10-diphenyl-5,10-dihydrophenazine (EVT-3188940). Retrieved March 3, 2026.
• PubChem. (n.d.). 5-Phenyl-5,10-dihydrophenazine | C18H14N2 | CID 11565124. Retrieved March 3, 2026.
• LibreTexts. (2023, August 31). Solubility of Organic Compounds. Retrieved March 3, 2026.
• Life Chemicals. (2022, May 31). Compound solubility measurements for early drug discovery. Retrieved March 3, 2026.
• LookChem. (n.d.). Cas 3665-72-3,Phenazine, 5,10-dihydro-5,10-diphenyl-. Retrieved March 3, 2026.
• PMC. (2024, April 3). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. Retrieved March 3, 2026.
• Google Patents. (n.d.). US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines. Retrieved March 3, 2026.
• MDPI. (2024, April 3). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. Retrieved March 3, 2026.
• Semantic Scholar. (2000, May 29). SYNTHESIS OF PHENAZINE 5,10-DIOXIDES FROM BENZOFUROXAN CATALYZED BY MOLECULAR SIEVES. Retrieved March 3, 2026.
• ResearchGate. (n.d.). Synthesis of poly-(N-phenyl-5,10-dihydrophenazine) (p-DPPZ). Retrieved March 3, 2026.
• PubChem. (n.d.). 5,10-Dihydrophenazine | C12H10N2 | CID 345330. Retrieved March 3, 2026.
• LookChem. (n.d.). Cas 613-32-1,5,10-DIHYDRO-PHENAZINE. Retrieved March 3, 2026.
• ChemicalBook. (2025, September 29). 5,10-DIHYDRO-PHENAZINE | 613-32-1. Retrieved March 3, 2026.
• ChemicalBook. (n.d.). 5,10-DIHYDRO-PHENAZINE CAS#: 613-32-1. Retrieved March 3, 2026.
• RSC Publishing. (2025, November 10).
• Journal of Materials Chemistry C (RSC Publishing). (n.d.). Molecular design of phenazine-5,10-diyl-dibenzonitriles and the impact on their thermally activated delayed fluorescence properties. Retrieved March 3, 2026.

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The Redox Heart of Drug Discovery: An In-Depth Technical Guide to the 5-phenyl-5,10-dihydrophenazine Scaffold

Introduction: The Phenazine Scaffold as a Privileged Redox-Active Core

In the landscape of medicinal chemistry and drug development, the identification of molecular scaffolds amenable to fine-tuning of their electronic properties is of paramount importance. The phenazine core, a nitrogen-containing heterocyclic system, has long been recognized for its rich redox chemistry. Its reduced form, 5,10-dihydrophenazine, and its derivatives, are particularly compelling. These molecules can undergo reversible oxidation-reduction reactions, a characteristic that underpins their diverse biological activities and applications, ranging from antimicrobial and anticancer agents to components in organic electronics and photoredox catalysis.[1][2]

This technical guide focuses on a specific and highly relevant derivative: the 5-phenyl-5,10-dihydrophenazine scaffold. The introduction of a phenyl group at one of the nitrogen atoms significantly modulates the electronic and steric properties of the dihydrophenazine core, thereby influencing its redox potential and, consequently, its reactivity and potential as a therapeutic agent or functional material. Understanding and controlling the redox behavior of this scaffold is critical for the rational design of novel compounds with tailored functionalities.

This document will provide researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, redox properties, and experimental determination of the redox potential of the 5-phenyl-5,10-dihydrophenazine core. We will delve into the theoretical underpinnings of its electrochemical behavior and offer practical, field-proven insights into the experimental workflows required for its characterization.

The 5-phenyl-5,10-dihydrophenazine Scaffold: Synthesis and Structural Significance

The synthesis of 5,10-dihydrophenazine derivatives, including the N-phenylated scaffold, can be achieved through various established methods. A common approach involves the condensation reaction between a catechol and an o-phenylenediamine derivative.[3] For the synthesis of N-phenyl-substituted dihydrophenazines, a prevalent method is the Buchwald-Hartwig cross-coupling reaction, which facilitates the formation of the C-N bond between the dihydrophenazine core and an aryl halide.

The introduction of a phenyl group at the N5 position has profound structural implications. The 5,10-dihydrophenazine core typically adopts a non-planar, boat-like conformation. The attachment of the phenyl group introduces steric interactions that can influence the degree of this puckering and the overall molecular geometry. This, in turn, affects the π-conjugation within the system and, critically, the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), which are the primary determinants of the redox potential.

Dissecting the Redox Chemistry: A Two-Step Oxidation Process

The hallmark of the 5,10-dihydrophenazine scaffold is its ability to undergo a two-step, one-electron oxidation process. This sequential loss of electrons proceeds through a stable radical cation intermediate to a dicationic species.

Caption: Stepwise oxidation of the 5-phenyl-5,10-dihydrophenazine scaffold.

The first oxidation potential (E°₁) corresponds to the removal of one electron to form the radical cation. The second oxidation potential (E°₂) corresponds to the removal of a second electron to form the dication. The stability of the radical cation intermediate is a key feature of this scaffold and is influenced by the delocalization of the unpaired electron across the phenazine core and the attached phenyl ring.

Factors Influencing the Redox Potential

The precise redox potential of the 5-phenyl-5,10-dihydrophenazine scaffold is not a fixed value but is highly sensitive to its chemical environment. A thorough understanding of these influencing factors is crucial for predicting and modulating its electrochemical behavior.

Factor	Influence on Redox Potential	Rationale
Substituents on the Phenyl Ring	Electron-donating groups (e.g., -OCH₃, -CH₃) lower the oxidation potential (make it easier to oxidize). Electron-withdrawing groups (e.g., -NO₂, -CF₃) raise the oxidation potential (make it harder to oxidize).	Electron-donating groups increase the electron density on the dihydrophenazine core, destabilizing the neutral form relative to the cation and thus facilitating electron removal.[2] Conversely, electron-withdrawing groups decrease electron density, stabilizing the neutral form and making oxidation more difficult.[2]
Substituents on the Phenazine Core	Similar to the phenyl ring substituents, electron-donating groups on the phenazine backbone lower the oxidation potential, while electron-withdrawing groups raise it.	The electronic effects of substituents directly impact the stability of the neutral, radical cation, and dication states.
Solvent Polarity	Increasing solvent polarity generally stabilizes the charged (oxidized) species, which can lead to a lowering of the oxidation potential.	Polar solvents can better solvate the radical cation and dication, thus favoring the oxidation process.
pH of the Medium	In protic media, the nitrogen atoms of the dihydrophenazine can be protonated, which significantly alters the electronic structure and raises the oxidation potential.	Protonation introduces positive charge, making the removal of an electron (another positive charge) more energetically demanding.

Experimental Determination of Redox Potential: A Practical Guide to Cyclic Voltammetry

Cyclic voltammetry (CV) is the most powerful and widely used electrochemical technique for determining the redox potentials of organic molecules like 5-phenyl-5,10-dihydrophenazine.[4] This method involves applying a linearly varying potential to a working electrode immersed in a solution of the analyte and measuring the resulting current.

Core Principles of a Self-Validating CV Experiment

A robust and reliable CV experiment is a self-validating system. This means that the experimental design incorporates internal checks and controls to ensure the accuracy and reproducibility of the data.

Caption: A generalized workflow for cyclic voltammetry analysis.

Step-by-Step Experimental Protocol

• Preparation of the Electrolyte Solution:

  • Causality: The supporting electrolyte is essential to ensure conductivity of the solution and to minimize the iR drop (the potential drop due to the resistance of the solution). A common choice is 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) in an anhydrous, non-protic solvent such as dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF).[5] The solvent must be rigorously dried and degassed to remove water and oxygen, which can interfere with the electrochemical measurements.

• Preparation of the Analyte Solution:

  • A known concentration of the 5-phenyl-5,10-dihydrophenazine sample (typically in the millimolar range) is dissolved in the prepared electrolyte solution.

• Assembly of the Electrochemical Cell:

  • A three-electrode setup is employed:

    • Working Electrode (WE): An inert material where the redox reaction of interest occurs. Glassy carbon or platinum are common choices. The surface of the WE must be meticulously polished before each experiment to ensure a clean and reproducible surface.

    • Reference Electrode (RE): Provides a stable potential against which the potential of the WE is measured. A silver/silver chloride (Ag/AgCl) or a saturated calomel electrode (SCE) are frequently used.

    • Counter Electrode (CE): Completes the electrical circuit. A platinum wire is a typical choice.

• Cyclic Voltammetry Measurement:

  • The electrochemical cell is connected to a potentiostat.

  • The solution is purged with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

  • The potential of the WE is swept linearly from an initial potential (where no reaction occurs) to a final potential (past the oxidation wave of the analyte) and then back to the initial potential.

  • The resulting current is recorded as a function of the applied potential, generating a cyclic voltammogram.

• Data Analysis and Interpretation:

  • The cyclic voltammogram will show one or two oxidation peaks (on the forward scan) and corresponding reduction peaks (on the reverse scan).

  • The half-wave potential (E₁/₂) for each redox couple is determined as the average of the anodic (oxidation) peak potential (Epa) and the cathodic (reduction) peak potential (Epc): E₁/₂ = (Epa + Epc) / 2 . This E₁/₂ value is a good approximation of the standard redox potential (E°).

  • For a reversible one-electron process, the peak separation (ΔEp = Epa - Epc) should be close to 59 mV at room temperature. The ratio of the peak currents (Ipa/Ipc) should be close to 1.

  • Internal Calibration: It is best practice to add an internal standard with a known and stable redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺), to the solution at the end of the experiment.[5] All measured potentials can then be reported relative to the Fc/Fc⁺ couple, which allows for comparison of data between different laboratories and experimental setups.[5]

Expected Redox Potential and Comparative Analysis

N,N'-diphenylphenazine exhibits redox processes that are approximately 1.5 V more positive than those of unsubstituted phenazine.[6] This significant anodic shift is due to the electron-withdrawing nature of the N-phenyl groups. For a thioanisyl-substituted 5,10-dihydrophenazine, two reversible one-electron oxidations were observed at E₁/₂⁰/⁺ = -225 mV and E₁/₂⁺/²⁺ = 560 mV versus Fc/Fc⁺.[5] The thioanisyl group is electron-donating, which facilitates the oxidation.

Based on these data, it is reasonable to predict that the first oxidation potential of 5-phenyl-5,10-dihydrophenazine will be significantly more positive than that of the parent 5,10-dihydrophenazine but likely less positive than that of the N,N'-diphenyl derivative. The single phenyl group will act as an electron-withdrawing substituent, making the dihydrophenazine core more difficult to oxidize compared to the unsubstituted analogue.

Conclusion: A Tunable Scaffold for Future Innovation

The 5-phenyl-5,10-dihydrophenazine scaffold represents a versatile and tunable platform for the development of novel redox-active molecules. Its predictable, two-step oxidation and the significant influence of substituents on its redox potential make it an attractive target for rational drug design and materials science. By employing rigorous electrochemical techniques such as cyclic voltammetry, researchers can precisely characterize the redox properties of new derivatives and establish structure-activity relationships. This in-depth understanding is the cornerstone of harnessing the full potential of this privileged scaffold in a wide array of scientific and therapeutic applications.

References

• Tang, B., Shao, W., Wang, Y., Yang, M., & He, Q. (2022). Modification and Electrochemical Performance of Phenazine based Electrode Materials. 2022 5th International Conference on Energy, Electrical and Power Engineering (CEEPE).
• EvitaChem. (n.d.). 5,10-diphenyl-5,10-dihydrophenazine (EVT-3188940).

• Kozma, B., et al. (2023). N,N′-Diaryldihydrophenazines as a Sustainable and Cost-Effective Alternative to Precious Metal Complexes in the Photoredox-Catalyzed Alkylation of Aryl Alkyl Ketones. Molecules, 28(1), 74. [Link]

• Li, Y., et al. (2024). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. Polymers (Basel), 16(7), 962. [Link]

• Quyen, P. P. H., et al. (2025). Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives. Organic Chemistry Frontiers. [Link]

• Fink, L., et al. (2026). Oxidation of a Dihydrophenazine Molecular Wire Attenuates Molecular Conductance. Journal of the American Chemical Society. [Link]

• Li, Y., et al. (2024). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. Molecules, 29(7), 1618. [Link]

• Dow Chemical Company. (2001). One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines. U.S.

• Li, Y., et al. (2024). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. PubMed. [Link]

• Wang, Z., et al. (2022). Redox Properties of N,N′-Disubstituted Dihydrophenazine and Dihydrodibenzo[a,c]phenazine: The First Isolation of Their Crystalline Radical Cations and Dications. Crystal Growth & Design, 22(6), 3587-3593. [Link]

• ResearchGate. (n.d.). Electrochemical performance of poly(N-phenyl-5,10-dihydrophenazine) as a high-voltage and high-capacity cathode material for KIBs.

• Nagasaki, J., Hiroto, S., & Shinokubo, H. (2017). π-Extended Dihydrophenazines with Three-State NIR Electrochromism Involving Large Conformational Changes. Chemistry–An Asian Journal, 12(17), 2311-2317. [Link]

• Huber, J. R., et al. (1980). Photophysics of N,N-Dimethyldihydrophenazine and Benzoannelated Analogues. Structurally Dependent Excited State Hierarchy. DTIC. [Link]

• Thompson, Z. J., et al. (2020). Cross-linking Effects on Performance Metrics of Phenazine-Based Polymer Cathodes. ChemSusChem, 13(1), 1-9. [Link]

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• 4. Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. par.nsf.gov [par.nsf.gov]

Technical Deep Dive: Phenazine vs. 5-Phenyl-5,10-dihydrophenazine

Executive Summary

This technical guide delineates the critical structural, electronic, and functional distinctions between Phenazine (the parent N-heterocycle) and its asymmetric derivative, 5-phenyl-5,10-dihydrophenazine .

While Phenazine serves as a planar, electron-deficient redox mediator often found in biological systems (e.g., Pseudomonas antibiotics) and flow batteries, 5-phenyl-5,10-dihydrophenazine represents a "reduced," electron-rich scaffold. The latter is pivotal in modern optoelectronics, functioning as a donor moiety in Thermally Activated Delayed Fluorescence (TADF) emitters and High-Performance Hole Transport Layers (HTL) for OLEDs. The transition from the parent to the derivative involves a fundamental symmetry break—from

planar aromaticity to a "butterfly" conformation—altering the material's frontier orbitals and reactivity profile.

Part 1: Structural & Electronic Architecture

The core differentiation lies in the geometric response to electronic population. Phenazine obeys Hückel's rule for aromaticity, whereas the dihydro- derivative breaks this planarity to accommodate the change in nitrogen hybridization and steric bulk.

Geometric Isomerism: The "Butterfly" Effect

• Phenazine: The molecule is strictly planar. The nitrogen atoms are

  hybridized, participating in a continuous 14- electron system delocalized over three rings.

• 5-Phenyl-5,10-dihydrophenazine: Upon reduction (dihydro-) and substitution (phenyl-), the central ring loses its aromatic character. The nitrogen atoms adopt a pyramidal geometry (

  -like character), forcing the two benzene wings to fold upward. This creates a "butterfly" or "bent" conformation.

  • Folding Angle: Typically between 130° and 150°, depending on crystal packing and steric hindrance of the N-phenyl group.

  • Consequence: This bending disrupts

    -conjugation between the wings, localizing electron density on the nitrogen atoms and making the molecule a potent electron donor .

Electronic Configuration & Frontier Orbitals

Feature	Phenazine	5-Phenyl-5,10-dihydrophenazine
Electronic Nature	Electron Deficient (Acceptor)	Electron Rich (Donor)
Hybridization (N)	(Planar)	Mixed (Pyramidal)
HOMO Location	Delocalized system	Localized on N-lone pairs
LUMO Location	Delocalized system	High energy (Antibonding)
Symmetry		(Asymmetric)

Visualization of Conformational Switching

The following diagram illustrates the structural transition and the resulting electronic shift.

Caption: Transition from planar aromaticity to the bent donor state, driven by reduction and N-substitution.

Part 2: Photophysics & Electrochemical Profiles

Redox Potentials and Stability

Phenazine is characterized by a reversible two-electron redox couple. However, the introduction of the phenyl group in 5-phenyl-5,10-dihydrophenazine alters this reversibility by protecting one nitrogen site while leaving the other (N-H) labile.

• Phenazine:

  V vs. SCE (in DMF). Reduces easily to the radical anion.

• 5-Phenyl-5,10-dihydrophenazine: Exhibits oxidation potentials typically around +0.1 V to +0.3 V vs. Fc/Fc+. It oxidizes to a stable radical cation. The N-phenyl group prevents rapid oxidative degradation, a common issue with the unsubstituted 5,10-dihydrophenazine.

The TADF Mechanism (OLED Application)

This is the primary industrial application for the 5-phenyl derivative. It acts as the Donor (D) unit coupled with an Acceptor (A) .[1]

• Mechanism: The large dihedral angle (butterfly shape) creates steric hindrance when coupled to an acceptor. This spatially separates the HOMO (on the dihydrophenazine) and LUMO (on the acceptor).

• Result: The singlet-triplet energy gap (

  ) becomes very small (< 0.1 eV), allowing triplet excitons to up-convert to singlet states via Reverse Intersystem Crossing (RISC), enabling 100% internal quantum efficiency in OLEDs.

Part 3: Synthetic Methodologies

This section details the synthesis of 5-phenyl-5,10-dihydrophenazine . Unlike the symmetric diphenyl derivative, the mono-phenyl variant requires controlled stoichiometry or specific precursors to avoid double arylation.

Protocol: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol ensures high selectivity for the mono-N-arylation of 5,10-dihydrophenazine.

Reagents:

• Precursor: 5,10-Dihydrophenazine (synthesized via

  reduction of Phenazine).[2]

• Aryl Halide: Bromobenzene (1.0 equivalent).

• Catalyst:

  (Tris(dibenzylideneacetone)dipalladium(0)).

• Ligand:

  (Tri-tert-butylphosphine) or DPPF.

• Base:

  (Sodium tert-butoxide).

• Solvent: Toluene (Anhydrous).

Step-by-Step Workflow:

• Inert Atmosphere Setup: Flame-dry a Schlenk flask and cycle with Argon (

  ). Oxygen exclusion is critical as dihydrophenazines oxidize back to phenazine in air.

• Reduction (If starting from Phenazine):

  • Dissolve Phenazine in Ethanol/Water.

  • Add Sodium Dithionite (

    ) in excess under reflux for 2 hours.

  • Filter the green/white precipitate (5,10-dihydrophenazine) under Argon.

• Coupling Reaction:

  • Load 5,10-dihydrophenazine (10 mmol), Bromobenzene (10 mmol),

    (12 mmol) into the flask.

  • Add Toluene (50 mL).

  • Add Catalyst (

    ) and Ligand ( ).

• Heating: Reflux at

  for 12–24 hours. Monitor via TLC (Target spot will be fluorescent under UV).

• Purification:

  • Cool to room temperature.[3]

  • Filter through a silica pad to remove Pd black.

  • Recrystallize from Ethanol/Hexane or perform Column Chromatography (Hexane:DCM gradient).

  • Note: The product (5-phenyl-5,10-dihydrophenazine) is prone to oxidation; store under inert gas.

Synthesis Logic Flow

Caption: Stepwise conversion from Phenazine to the Mono-phenyl Dihydro derivative.

Part 4: Comparative Data Summary

Property	Phenazine	5-Phenyl-5,10-dihydrophenazine
Formula
Molecular Weight	180.21 g/mol	258.32 g/mol
Physical State	Yellow Needles	Light Green/White Powder
Solubility	Soluble in acidic water, alcohols	Soluble in non-polar organics (DCM, Toluene)
Fluorescence	Weak / Non-emissive	Strong (Blue/Green) in CT states
Primary Use	Antibiotic, Redox Flow Battery Anolyte	OLED Host, Photocatalyst (Reductive)
Stability	Stable in air	Oxidizes slowly in air (requires encapsulation)

References

• PubChem. (2025).[4] 5-Phenyl-5,10-dihydrophenazine | C18H14N2.[4] National Library of Medicine. [Link]

• Royal Society of Chemistry. (2025). Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives. Chemical Science. [Link]

• MDPI. (2024). Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer. Polymers. [Link]

• Heinrich Heine University Düsseldorf. (2023). Molecular design of phenazine-5,10-diyl-dibenzonitriles and impact on TADF. [Link]

Sources

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• 2. par.nsf.gov [par.nsf.gov]
• 3. mdpi.com [mdpi.com]
• 4. 5-Phenyl-5,10-dihydrophenazine | C18H14N2 | CID 11565124 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 5-Phenyl-5,10-dihydrophenazine from Phenazine and Phenyllithium: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of 5-Phenyl-5,10-dihydrophenazine, a key intermediate in the development of advanced materials and potential pharmaceutical agents. The protocol details the nucleophilic addition of phenyllithium to phenazine, a robust method for the targeted C-N bond formation and functionalization of the phenazine core. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization data.

Introduction: The Significance of N-Aryl Dihydrophenazines

Phenazine and its derivatives are a class of nitrogen-containing heterocyclic compounds that have garnered significant interest due to their diverse applications in materials science and medicinal chemistry. Their unique electronic properties make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photoredox catalysis.[1] The dihydrophenazine scaffold, in particular, serves as a versatile platform for further functionalization.

The targeted synthesis of 5-Phenyl-5,10-dihydrophenazine represents a crucial step in accessing a wider range of N-aryl phenazine derivatives. This mono-arylated compound can be a precursor for the synthesis of unsymmetrically substituted 5,10-diaryl-5,10-dihydrophenazines, which are of interest for fine-tuning the electronic and photophysical properties of these materials. The reaction of phenazine with phenyllithium provides a direct and efficient route to this valuable intermediate.

Reaction Mechanism and Scientific Rationale

The synthesis of 5-Phenyl-5,10-dihydrophenazine proceeds via a nucleophilic addition of the phenyllithium to the phenazine core. Phenyllithium, a potent organolithium reagent, acts as a strong nucleophile, with the phenyl anion attacking one of the electrophilic carbon atoms of the C=N bonds within the phenazine ring system. This is analogous to the well-established 1,2-addition of organolithium reagents to carbonyl compounds.

The proposed mechanism involves the following key steps:

• Nucleophilic Attack: The phenyl anion from phenyllithium attacks one of the imine carbons of the phenazine, leading to the formation of a lithium amide intermediate. This is a 1,4-addition across the N=C-C=N system.

• Protonation (Workup): The reaction is quenched with a mild proton source, such as a saturated aqueous solution of ammonium chloride. This protonates the nitrogen anion, yielding the final 5-Phenyl-5,10-dihydrophenazine product.

The choice of an organolithium reagent is critical for this transformation due to its high reactivity towards the relatively unactivated C=N bonds of the phenazine. The use of anhydrous and anaerobic conditions is paramount to prevent the decomposition of the highly reactive phenyllithium and the resulting lithium amide intermediate.

Experimental Protocol

This section provides a detailed, step-by-step protocol for the synthesis of 5-Phenyl-5,10-dihydrophenazine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Phenazine	>98%	Commercially Available	Should be dry and free of impurities.
Phenyllithium	1.8 M in di-n-butyl ether	Commercially Available	Handle with extreme care under inert atmosphere.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercially Available	Freshly distilled from sodium/benzophenone ketyl.
Saturated Ammonium Chloride (NH₄Cl) solution	Reagent Grade	-	Degassed with argon prior to use.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	-	For drying the organic phase.
Diethyl Ether	Anhydrous	Commercially Available	For extraction.
Hexanes	ACS Grade	Commercially Available	For crystallization.
Argon or Nitrogen Gas	High Purity	-	For maintaining an inert atmosphere.

Safety Precautions

Phenyllithium is a pyrophoric, corrosive, and moisture-sensitive reagent. It can ignite spontaneously on contact with air or moisture. All manipulations involving phenyllithium must be performed under a strict inert atmosphere (argon or nitrogen) using appropriate Schlenk techniques or in a glovebox.[2]

Personal Protective Equipment (PPE) is mandatory:

• Flame-retardant lab coat

• Safety glasses with side shields or safety goggles

• Chemical-resistant gloves (nitrile or neoprene)

• Face shield (recommended)

Ensure a Class D fire extinguisher (for combustible metals) and a container of sand are readily accessible. All glassware must be oven-dried and cooled under an inert atmosphere before use.

Reaction Setup and Procedure

Figure 1: Experimental workflow for the synthesis of 5-Phenyl-5,10-dihydrophenazine.

Step-by-Step Procedure:

• Preparation of Inert Atmosphere: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Dissolution of Phenazine: To the flask, add phenazine (1.0 g, 5.55 mmol) and anhydrous tetrahydrofuran (THF, 50 mL). Stir the mixture at room temperature until the phenazine is completely dissolved.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Addition of Phenyllithium: While maintaining the temperature at -78 °C, slowly add phenyllithium (1.8 M in di-n-butyl ether, 3.38 mL, 6.11 mmol, 1.1 equivalents) dropwise via syringe over a period of 15 minutes. A color change to a deep red or brown is typically observed.

• Reaction: Stir the reaction mixture at -78 °C for 2 hours.

• Warming: After 2 hours, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature over approximately 1 hour.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of degassed saturated aqueous ammonium chloride solution (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

Purification

The crude product can be purified by crystallization.

• Dissolve the crude solid in a minimal amount of hot toluene.

• Slowly add hexanes until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then place it in a refrigerator (4 °C) overnight to facilitate crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

Product Characterization

The final product, 5-Phenyl-5,10-dihydrophenazine, should be characterized by standard analytical techniques.

Property	Expected Value
Molecular Formula	C₁₈H₁₄N₂
Molecular Weight	258.32 g/mol [3]
Appearance	Off-white to pale yellow solid
Melting Point	Not well-documented, dihydrophenazines can be air-sensitive.
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.20-7.50 (m, 5H, Ar-H of phenyl group), 6.80-7.10 (m, 8H, Ar-H of phenazine), 5.8 (br s, 1H, N-H)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 140-145 (Ar-C), 120-135 (Ar-C), 110-120 (Ar-C)

Note: The exact chemical shifts in NMR spectra can vary depending on the solvent and concentration. The provided values are estimations based on related structures.

Mechanistic Rationale and Troubleshooting

Figure 2: Proposed reaction mechanism for the synthesis of 5-Phenyl-5,10-dihydrophenazine.

Causality behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous THF and oven-dried glassware is crucial to prevent the quenching of the highly basic and nucleophilic phenyllithium.

• Low Temperature (-78 °C): The reaction is initiated at a low temperature to control the exothermicity of the addition and to minimize potential side reactions, such as the addition of a second equivalent of phenyllithium.

• Slow Addition of Phenyllithium: Dropwise addition of the organolithium reagent helps to maintain a low localized concentration, further controlling the reaction rate and preventing side product formation.

• Saturated Ammonium Chloride Quench: A mild proton source like ammonium chloride is used to neutralize the lithium amide intermediate without causing undesired side reactions that could occur with stronger acids.

Troubleshooting:

• Low or No Yield: This is often due to the deactivation of the phenyllithium by moisture or air. Ensure all reagents and solvents are scrupulously dried and the inert atmosphere is maintained throughout the experiment.

• Formation of 5,10-diphenyl-5,10-dihydrophenazine: If the reaction temperature is too high or if an excess of phenyllithium is used, the formation of the di-substituted product can occur. Careful control of stoichiometry and temperature is key.

• Difficulty in Purification: Dihydrophenazines can be prone to air oxidation back to the aromatic phenazine. It is advisable to work quickly during the purification process and to store the final product under an inert atmosphere.[4]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 5-Phenyl-5,10-dihydrophenazine from phenazine and phenyllithium. By adhering to the described procedures and safety precautions, researchers can reliably produce this valuable intermediate for further exploration in materials science and drug discovery. The provided mechanistic insights and troubleshooting guide aim to empower scientists to successfully implement and adapt this synthetic methodology for their specific research needs.

References

• Facile Synthesis of 5,10-Diaryl-5,10-dihydrophenazines and Application to EL Devices. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. (2024). MDPI. Retrieved from [Link]

• US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents. (n.d.). Google Patents.

• 5,10-Dihydrophenazine | C12H10N2 | CID 345330 - PubChem. (n.d.). PubChem. Retrieved from [Link]

• Synthesis of poly-(N-phenyl-5,10-dihydrophenazine) (p-DPPZ). (n.d.). ResearchGate. Retrieved from [Link]

• SYNTHESIS OF SUBSTITUTED PHENAZINES VIA PALLADIUM-CATALYZED ARYL LIGATION. (2011). HETEROCYCLES, 84(2), 1345. Retrieved from [Link]

• 5-Phenyl-5,10-dihydrophenazine | C18H14N2 | CID 11565124 - PubChem. (n.d.). PubChem. Retrieved from [Link]

• The purification, crystallization and preliminary structural characterization of PhzF, a key enzyme in the phenazine-biosynthesis pathway from Pseudomonas fluorescens 2-79. (2004). Acta Crystallographica Section D: Biological Crystallography, 60(1), 184–186. Retrieved from [Link]

• Modular Synthesis of Phenazine-Based Aggregation-Induced Emission Materials. (2015). Organic Letters, 17(14), 3572–3575. Retrieved from [Link]

• Showing NP-Card for 5-acetyl-5,10-dihydrophenazine-1-carboxylic acid (NP0012624). (2021, January 5). NP-MRD. Retrieved from [Link]

• Crystal clear purification solutions - Sulzer. (n.d.). Sulzer. Retrieved from [Link]

• Selected strategies and our method for phenazine synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. (2024). PubMed. Retrieved from [Link]

• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. (2024). PubMed Central. Retrieved from [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. (2016). Journal of Visualized Experiments, (117). Retrieved from [Link]

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Application Note: 5-Phenyl-5,10-dihydrophenazine in OLED Hole Transport

This guide outlines the application of 5-Phenyl-5,10-dihydrophenazine and its functional derivatives as Hole-Transport Materials (HTM) in Organic Light-Emitting Diodes (OLEDs).

Executive Summary

5-Phenyl-5,10-dihydrophenazine (Ph-DHPZ) represents a class of electron-rich, nitrogen-containing heterocycles utilized in high-performance OLEDs. Unlike the planar, electron-deficient phenazine, the 5,10-dihydro form adopts a bent "butterfly" conformation. This structural feature is critical: it disrupts strong

- stacking (reducing crystallization and exciton quenching) while maintaining high hole mobility via nitrogen lone-pair overlap.

While the mono-substituted 5-phenyl-5,10-dihydrophenazine serves as a potent hole-transporting core, this guide addresses its application with a critical caveat: for maximum device lifetime, the secondary amine (N-H) site is typically functionalized (e.g., to 5,10-diphenyl-5,10-dihydrophenazine) to prevent electrochemical degradation. This note covers the material physics, device architecture, and fabrication protocols for utilizing this phenazine core as a premium HTM.

Material Profile & Mechanism[1]

Electronic Structure

The dihydrophenazine core functions as a strong electron donor.

• HOMO Level: -5.0 eV to -5.2 eV. This aligns well with common anodes (ITO/MoO

  ) and Hole Injection Layers (HIL) like HAT-CN.

• LUMO Level: -1.5 eV to -2.0 eV. The high LUMO provides excellent electron-blocking capabilities, confining excitons to the Emission Layer (EML).

• Triplet Energy (

  ): High (~2.6–2.8 eV), making it suitable as an exciton blocker for phosphorescent and TADF OLEDs.

The "Butterfly" Effect

Unlike planar HTMs (e.g., Pentacene), Ph-DHPZ adopts a bent geometry (dihedral angle ~150°).

• Benefit: Prevents formation of grain boundaries typical of polycrystalline films, favoring stable amorphous films .

• Mechanism: Hole transport occurs via hopping between the nitrogen lone pairs.

Structural Visualization

The following diagram illustrates the role of Ph-DHPZ in the charge transport workflow.

Caption: Mechanistic link between the DHPZ molecular structure and its OLED functions.

Protocol: Material Qualification

Before device fabrication, the material must be validated. The N-H bond in 5-phenyl-5,10-dihydrophenazine is a reactivity hotspot.

Purity Verification (HPLC & TGA)

• Requirement: >99.9% purity (sublimed grade).

• TGA (Thermogravimetric Analysis): Verify decomposition temperature (

  ). (5% loss) should be >300°C.

• DSC (Differential Scanning Calorimetry): Confirm Glass Transition Temperature (

  ). A >100°C is required to prevent morphological instability during device operation.

Electrochemical Stability (CV)

Objective: Determine HOMO/LUMO and oxidative stability.

• Solvent: Dichloromethane (DCM) (degassed).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF

  ).

• Electrodes: Glassy carbon (WE), Pt wire (CE), Ag/AgCl (RE).

• Scan Rate: 50–100 mV/s.

• Analysis: The oxidation wave should be reversible. Note: If the oxidation is irreversible, the N-H proton is likely detaching. This indicates the material requires N-capping (e.g., phenylation) for stable device use.

Protocol: Device Fabrication (Vacuum Deposition)

This protocol describes the fabrication of a "Hole-Only Device" (HOD) to measure mobility and a standard OLED stack.

Architecture: ITO / HAT-CN (10 nm) / Ph-DHPZ (40 nm) / TCTA (10 nm) / EML / ETL / LiF / Al

Step 1: Substrate Preparation

• Substrate: Indium Tin Oxide (ITO) coated glass (Sheet resistance <15

  /sq).

• Cleaning Cycle:

  • Ultrasonic bath in detergent (Decon 90) – 15 min.

  • Ultrasonic bath in Deionized Water – 15 min (x2).

  • Ultrasonic bath in Acetone – 15 min.

  • Ultrasonic bath in Isopropanol – 15 min.

• Activation: UV-Ozone treatment for 15–20 minutes immediately before loading into vacuum. This increases ITO work function to ~4.8 eV, matching the Ph-DHPZ HOMO.

Step 2: Vacuum Thermal Evaporation (VTE)

• Base Pressure:

  Torr.

• Crucible: Quartz or Graphite.

Layer	Material	Thickness (nm)	Rate (Å/s)	Temp (°C)*	Function
HIL	HAT-CN	10	0.5	280-300	Hole Injection
HTM	Ph-DHPZ	40-60	1.0 - 2.0	180-240	Hole Transport
EBL	TCTA	10	1.0	260-280	Exciton Blocking
EML	Host:Dopant	20-30	1.0	Var.	Emission
ETL	TPBi or Alq3	30-40	1.0	250-300	Electron Transport
Cathode	LiF / Al	1 / 100	0.1 / 5.0	-	Cathode

*Temperatures are approximate and depend on specific vacuum chamber geometry.

Step 3: Energy Level Alignment Check

Ensure the HTM bridges the energy gap.

Caption: Energy level alignment showing Ph-DHPZ acting as a bridge for holes and a barrier for electrons.

Protocol: Characterization & Mobility Measurement

To verify the hole mobility (

) of the Ph-DHPZ layer, fabricate a Hole-Only Device (HOD) :

• Structure: ITO / Ph-DHPZ (100 nm) / Al (100 nm).

• Note: Al is used as the cathode because its work function (4.3 eV) creates a large barrier for electron injection, ensuring only holes flow.

Analysis Method: Space Charge Limited Current (SCLC)

• Measure J-V characteristics.

• Fit the data to the Mott-Gurney Law in the SCLC region:

  • : Current density[1]
  • : Relative permittivity (~3.0 for organics)
  • : Film thickness (100 nm)
  • : Applied voltage (corrected for built-in potential )

• Target Mobility: A high-quality Ph-DHPZ film should exhibit

  cm /V·s.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Short Device Lifetime	N-H bond instability (Electrochemical degradation).	Critical: Switch to N,N-disubstituted derivative (e.g., 5,10-diphenyl-5,10-dihydrophenazine). If using mono-phenyl, encapsulate immediately and drive at low current density.
High Leakage Current	Crystallization of the HTM film.	Increase deposition rate to 2-3 Å/s to favor amorphous growth. Ensure substrate is not heated during deposition.
High Turn-on Voltage	Injection barrier at ITO interface.	Insert a thin (5-10 nm) MoO or HAT-CN layer between ITO and Ph-DHPZ.
Low Efficiency (Roll-off)	Exciton quenching at HTM/EML interface.	Insert a thin (5 nm) TCTA or mCBP layer as an Exciton Blocking Layer (EBL) between Ph-DHPZ and EML.

References

• Dihydrophenazine Derivatives as HTMs

  • Novel hole transport materials based on N,N′-disubstituted-dihydrophenazine deriv

  • Source:

• Phenazine Core Properties

  • Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer.

  • Source:

• Hole Injection/Transport Mechanisms

  • Highly Efficient New Hole Injection Materials for OLEDs Based on Dimeric Phenothiazine and Phenoxazine Derivatives.[2]

  • Source:

• General OLED Fabrication Standards

  • Demystifying the five major m

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

fabrication of TADF emitters using 5-phenyl-5,10-dihydrophenazine donor

Application Note: Fabrication of TADF Emitters Using 5-Phenyl-5,10-dihydrophenazine Donor

Executive Summary

This guide details the protocol for synthesizing and utilizing 5-phenyl-5,10-dihydrophenazine (Ph-DHPZ) as a donor moiety in Thermally Activated Delayed Fluorescence (TADF) emitters. Unlike planar donors, the 5,10-dihydrophenazine core adopts a bent, boat-like conformation. When N-phenylated at the 5-position, it becomes a potent electron donor with significant steric bulk. This structure is critical for TADF design: it enforces a nearly orthogonal geometry when coupled to an acceptor, effectively separating the Highest Occupied Molecular Orbital (HOMO) from the Lowest Unoccupied Molecular Orbital (LUMO).[1] This separation minimizes the singlet-triplet energy gap (

), facilitating Reverse Intersystem Crossing (RISC) and enabling 100% internal quantum efficiency in OLEDs.

Molecular Design Principles

Why 5-Phenyl-5,10-dihydrophenazine?

• Electronic Strength: The electron-rich nitrogen atoms in the phenazine ring provide strong donor character, essential for forming Charge Transfer (CT) states with acceptors like triazine (TRZ) or diphenylsulfone (DPS).

• Conformational Control: The DHPZ ring is non-planar (butterfly shape). The phenyl group at the 5-position adds steric hindrance, preventing

  - stacking aggregation (which causes quenching) and enforcing a twisted D-A angle ( ).

• Energy Level Alignment: The HOMO of Ph-DHPZ is typically shallow (-5.0 to -5.2 eV), allowing for facile hole injection from common Hole Transport Layers (HTL).

Target Molecule for this Protocol: 10-(4-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl)-5-phenyl-5,10-dihydrophenazine (Ph-DHPZ-TRZ) .

• Donor: 5-phenyl-5,10-dihydrophenazine.[2][3][4][5][6][7]

• Acceptor: 2,4,6-triphenyl-1,3,5-triazine (via a phenyl linker).

Synthetic Protocol

Phase 1: Precursor Synthesis (5-Phenyl-5,10-dihydrophenazine)

Note: While 5,10-dihydrophenazine is unstable in air (oxidizes back to phenazine), the N-phenylated derivatives are significantly more stable.

Step 1.1: Reduction of Phenazine

• Reagents: Phenazine (1.80 g, 10 mmol), Ethanol (120 mL), Sodium Dithionite (

  , 3.48 g, 20 mmol), Deionized Water (50 mL).

• Procedure:

  • Dissolve phenazine in ethanol in a 250 mL 3-neck flask under

    flow. Heat to reflux.[8][9]

  • Dissolve

    in water and add dropwise to the refluxing solution over 30 mins.

  • Reflux for 2 hours.[8][9] The solution will change color (typically to light green/yellow).

  • Cool to Room Temperature (RT). Filter the precipitate under

    atmosphere (glovebox preferred or Schlenk line).

  • Wash with degassed water and ethanol.[9] Dry in vacuum oven at 50°C.

  • Yield: ~90% of 5,10-dihydrophenazine (DHPZ). Store in glovebox immediately.

Step 1.2: Mono-N-Phenylation (Buchwald-Hartwig)

• Reagents: DHPZ (1.82 g, 10 mmol), Iodobenzene (2.04 g, 10 mmol),

  (0.18 g, 2 mol%), (1M in toluene, 4 mol%), (1.44 g, 15 mmol), Toluene (50 mL).

• Procedure:

  • In a glovebox, combine DHPZ, Iodobenzene, and

    in a Schlenk flask.

  • Add dry Toluene.

  • Add Catalyst (

    ) and Ligand ( ).

  • Reflux at 110°C for 12 hours under Argon.

  • Cool to RT. Filter through a Celite pad to remove Pd residues.

  • Purification: Column chromatography (Silica gel, Hexane:DCM 4:1). Isolate the mono-substituted product.

  • Product: 5-phenyl-5,10-dihydrophenazine (Ph-DHPZ) .[7]

Phase 2: Coupling with Acceptor (Emitter Synthesis)

Target: Coupling Ph-DHPZ with 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine.

• Reagents:

  • Donor: Ph-DHPZ (1.0 eq).

  • Acceptor: 2-(4-bromophenyl)-4,6-diphenyl-1,3,5-triazine (1.0 eq).

  • Catalyst:

    (0.02 eq).

  • Ligand: S-Phos or

    (0.04 eq).

  • Base:

    (2.0 eq) or .

  • Solvent: Xylene or Toluene (anhydrous).

• Procedure:

  • Load all solid reagents into a dried Schlenk tube inside a glovebox.

  • Add solvent (concentration ~0.1 M).

  • Freeze-pump-thaw (3 cycles) to ensure complete deoxygenation.

  • Reflux at 130°C (Xylene) or 110°C (Toluene) for 24 hours.

  • Work-up: Cool to RT. Extract with

    . Wash with brine and water. Dry over .[10]

  • Purification:

    • Flash Column Chromatography (Hexane/Toluene gradient).

    • Recrystallization: Toluene/Ethanol mixture.

    • Sublimation (Critical for OLEDs): Sublime at

      Torr. Temperature gradient typically 280°C (source) to 200°C (deposition).

Phase 3: Synthesis Workflow Diagram

Caption: Step-by-step synthetic pathway from commercial phenazine to the final sublimed TADF emitter.

Photophysical Characterization (QC)

Before device fabrication, validate the TADF character.

Parameter	Method	Expected Value (Ph-DHPZ-TRZ)
PLQY	Integrating Sphere (under )	> 70% (doped film)
	Fluorescence (300K) vs Phosphorescence (77K) peaks	< 0.2 eV (Ideal: < 0.1 eV)
Lifetime ( )	Transient PL Decay (Time-Correlated Single Photon Counting)	1 - 10 (Delayed component)
HOMO/LUMO	CV / UPS and UV-Vis absorption edge	HOMO: ~-5.1 eV, LUMO: ~-2.8 eV

OLED Device Fabrication Protocol

Device Architecture: ITO / HAT-CN (10 nm) / TAPC (30 nm) / mCP:10% Emitter (30 nm) / TmPyPB (40 nm) / LiF (1 nm) / Al (100 nm)

• HAT-CN: Hole Injection Layer (HIL).[11]

• TAPC: Hole Transport Layer (HTL) with high triplet energy (

  eV) to confine excitons.

• mCP: Host material (

  eV). Must have .

• TmPyPB: Electron Transport Layer (ETL) and Hole Blocking Layer.

Step-by-Step Fabrication:

• Substrate Cleaning:

  • Patterned ITO glass.

  • Ultrasonic bath sequence: Detergent

    Water Acetone Isopropanol (15 min each).

  • UV-Ozone treatment: 15 minutes (increases ITO work function).

• Vacuum Deposition:

  • Transfer to Vacuum Thermal Evaporator (Base pressure

    Torr).

  • HIL/HTL: Evaporate HAT-CN (0.5 Å/s) then TAPC (1.0 Å/s).

  • EML (Co-deposition):

    • Load Host (mCP) and Emitter (Ph-DHPZ-TRZ) in separate crucibles.

    • Calibrate rates to achieve 10 wt% doping (e.g., Host: 1.0 Å/s, Emitter: 0.11 Å/s).

    • Critical: Monitor rates using dual quartz crystal microbalances (QCM).

  • ETL/EIL: Evaporate TmPyPB (1.0 Å/s) then LiF (0.1 Å/s).

  • Cathode: Aluminum (Al) at 2-5 Å/s through a shadow mask.

• Encapsulation:

  • Perform in

    glovebox ( ppm).

  • Use UV-curable epoxy and glass coverslip.

Device Energy Diagram

Caption: Energy level alignment ensuring charge balance and exciton confinement within the EML.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Efficiency (EQE < 10%)	Quenching / Imbalanced Charge	Check doping concentration (optimize 5-20%). Ensure Host is high enough.
High Roll-off	Long Exciton Lifetime / TTA	The emitter lifetime might be too long. Check purity (impurities act as traps).
Blue-shifted Emission	Incomplete Relaxation	Polarity of host matrix affects CT state. Try a more polar host (e.g., DPEPO) for red-shift.
Device Shorting	Particle Contamination	Improve substrate cleaning. Filter used for venting.

References

• Tanaka, H., et al. (2012).[6] "Efficient green thermally activated delayed fluorescence (TADF) from a phenoxazine–triphenyltriazine (PXZ–TRZ) derivative." Chemical Communications, 48, 11392-11394. Link(Note: Seminal paper on PXZ-TRZ, analogous to Ph-DHPZ systems).

• Li, J., et al. (2013). "5,10-Diphenyl-5,10-dihydrophenazine-based donor-acceptor molecules for efficient thermally activated delayed fluorescence." Journal of Materials Chemistry C. Link

• Uoyama, H., et al. (2012). "Highly efficient organic light-emitting diodes from delayed fluorescence."[7] Nature, 492, 234–238. Link

• Takeda, Y., et al. (2011). "Synthesis of Substituted Phenazines via Palladium-Catalyzed Aryl Ligation." Heterocycles, 84(2).[12] Link(Protocol for phenazine synthesis).

• BenchChem. "Application of Naphthalene-Based Green Emitters in OLED Technology." Link(General OLED protocols).

Sources

• 1. Thermally activated delayed fluorescent phenothiazine–dibenzo[a,j]phenazine–phenothiazine triads exhibiting tricolor-changing mechanochromic luminescence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. evitachem.com [evitachem.com]
• 5. US20210020847A1 - Organic compound, organic light emitting diode and organic light emitting device including the organic compound - Google Patents [patents.google.com]
• 6. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 7. Theoretical predication for transition energies of thermally activated delayed fluorescence molecules [html.rhhz.net]
• 8. US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 12. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

photoredox catalysis protocols using dihydrophenazine derivatives

Application Note: Advanced Photoredox Catalysis Protocols Utilizing Dihydrophenazine Derivatives

Executive Summary

Photoredox catalysis has fundamentally transformed synthetic chemistry by enabling challenging single-electron transfer (SET) events under mild, visible-light-driven conditions[1]. Historically dominated by precious metal complexes (e.g., Ruthenium and Iridium bipyridyl derivatives), the field is rapidly shifting toward organic photoredox catalysts (OPCs) due to their sustainability, cost-effectiveness, and highly tunable redox potentials[1][2]. Among these, N,N-diaryl dihydrophenazine derivatives have emerged as premier strongly reducing OPCs, particularly for organocatalyzed atom transfer radical polymerization (O-ATRP) and complex small-molecule synthesis[1][3].

As a Senior Application Scientist, I have structured this guide to move beyond standard operational procedures. Here, we dissect the photophysical causality behind dihydrophenazine reactivity, explore their dynamic in situ evolution, and provide field-validated protocols designed as self-verifying systems.

Mechanistic Grounding: The Dihydrophenazine Advantage

Thermodynamics and "Janus-Type" Reactivity

The extended

-conjugation and electron-rich nature of the N,N-diaryl dihydrophenazine core yield an exceptionally negative excited-state reduction potential (often exceeding V vs SCE)[1]. Upon irradiation with visible light (e.g., 460 nm), these molecules access a hybridized local and charge transfer (HLCT) excited state[4]. This provides the immense thermodynamic driving force required to cleave unactivated carbon-halogen bonds[2].

Furthermore, specific dihydrophenazine derivatives exhibit "Janus-type" reactivity[5]. The excited state (

) acts as a strong reductant for reductive aryl halide cleavage, while the resulting radical cation ( ) is a potent oxidant capable of facilitating oxidative cyanation[5]. This dual redox nature expands their utility across diverse synthetic pathways[5].

The "Hidden" Mechanism: Catalyst Evolution via Core Substitution

A critical, field-proven insight into dihydrophenazine catalysis is their dynamic evolution during reactions[6]. In O-ATRP, the excited state catalyst reduces the alkyl halide initiator to generate an alkyl radical. Causally, this radical can undergo an unexpected side reaction: addition to the dihydrophenazine core (e.g., at the 2-position)[7][8].

Rather than poisoning the reaction, this in situ core substitution alters the photophysical properties of the catalyst[7]. The resulting core-substituted derivatives often exhibit a more locally excited (LE)-dominated character, which maintains a highly reducing singlet excited state while preserving an oxidizing radical cation for efficient deactivation[4]. This evolutionary step is precisely why these systems can achieve near-unity initiator efficiencies (

) and exceptionally low dispersity ( )[3][7].

Quantitative Data: Photocatalyst Benchmarking

To rationally select a photocatalyst, the reduction potential of the excited state must align with the substrate's activation barrier. Table 1 summarizes the critical parameters of standard dihydrophenazine derivatives compared to a benchmark Iridium catalyst.

Table 1: Photophysical and Electrochemical Properties of Selected Photocatalysts

Photocatalyst	Activation	Excited State Lifetime	Reduction Potential	Key Application
Ir(ppy)3 (Benchmark)	375 nm	1.9 s	-1.73 V vs SCE	General Photoredox[2]
5,10-Di(2-naphthyl)-5,10-dihydrophenazine	460 nm	~15–20 s	-1.80 V vs SCE	O-ATRP[1]
2,7-Di-tert-butyl-5,10-bis(4-trifluoromethylphenyl)-5,10-dihydrophenazine	420 nm	>10 s	-1.90 V vs SCE	Alkylation of Silyl Enol Ethers[2]

System Architecture: The Photoredox Catalytic Cycle

The following diagram maps the oxidative quenching pathway characteristic of O-ATRP using dihydrophenazine OPCs. The system relies on a closed catalytic loop where the radical cation (

) must efficiently deactivate the growing polymer chain to maintain control.

Figure 1: O-ATRP photoredox cycle driven by dihydrophenazine under visible light irradiation.

Detailed Experimental Methodologies

Protocol A: Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) of Methyl Methacrylate (MMA)

Objective: Synthesize poly(methyl methacrylate) (PMMA) with controlled molecular weight and low dispersity using a dihydrophenazine OPC[4][9].

Reagents:

• Monomer: Methyl methacrylate (MMA)

• Initiator: Ethyl 2-bromopropionate (EBrP)

• Photocatalyst: 5,10-Di(2-naphthyl)-5,10-dihydrophenazine[9]

• Solvent: N,N-dimethylacetamide (DMAc)[4][8]

Step-by-Step Methodology:

• Inert Atmosphere Assembly: Inside a nitrogen-filled glovebox, combine MMA, EBrP, the OPC (100 ppm relative to monomer), and anhydrous DMAc in a borosilicate glass vial equipped with a magnetic stir bar.

  • Causality: The glovebox ensures the strict exclusion of oxygen.

    is a potent triplet quencher that will rapidly deactivate the excited state OPC and terminate radical propagation, halting the photoredox cycle[1][2].

• Sealing: Seal the vial tightly with a Teflon-lined crimp cap to maintain the inert atmosphere during external irradiation.

• Irradiation: Transfer the vial to a photoreactor equipped with 460 nm blue LEDs.

  • Causality: The 460 nm wavelength specifically matches the charge-transfer absorption band of the dihydrophenazine core, efficiently promoting it to the highly reducing excited state without causing monomer auto-initiation[4].

• Self-Validation (Light ON/OFF Control): To ensure the system is strictly light-gated, perform a control experiment where the light is turned off for 30 minutes mid-reaction. Polymerization must cease entirely in the dark and resume only upon re-irradiation, confirming that radical generation is exclusively driven by the photoredox cycle[2].

• Quenching & Isolation: After 6–12 hours of stirring at room temperature, open the vial to ambient air to quench the catalyst. Precipitate the polymer by adding the mixture dropwise into cold methanol. Filter and dry the resulting PMMA under vacuum.

Protocol B: Photoredox-Catalyzed Alkylation of Silyl Enol Ethers

Objective: Synthesize aryl alkyl ketones via metal-free photoredox catalysis[2].

Reagents:

• Substrate: Silyl enol ether

• Radical Source: N-(acyloxy)phthalimide

• Photocatalyst: 2,7-di-tert-butyl-5,10-bis(4-trifluoromethylphenyl)-5,10-dihydrophenazine[2]

Step-by-Step Methodology:

• Reaction Assembly: Add the silyl enol ether (1.0 equiv), N-(acyloxy)phthalimide (1.5 equiv), and the OPC (1–2 mol%) to an oven-dried Schlenk tube containing a magnetic stir bar.

• Degassing: Dissolve the reagents in anhydrous solvent (e.g., dichloromethane) and perform three consecutive freeze-pump-thaw cycles.

  • Causality: Removing dissolved oxygen prevents the formation of reactive oxygen species (ROS) that would otherwise degrade the delicate radical intermediates and the radical cation (

    ) of the OPC[2].

• Irradiation: Backfill with Argon and irradiate the Schlenk tube with visible light at room temperature. Monitor the reaction via TLC or GC-MS until complete consumption of the starting material is observed.

• Purification: Concentrate the crude mixture under reduced pressure and isolate the aryl alkyl ketone via flash column chromatography.

References

• Facile Synthesis of 5,10-Diaryl-5,10-dihydrophenazines and Application to EL Devices. ResearchGate. 10

• Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives. Organic Chemistry Frontiers (RSC Publishing). 5

• Radical Addition to N,N-Diaryl Dihydrophenazine Photoredox Catalysts and Implications in Photoinduced Organocatalyzed Atom Transfer Radical Polymerization. PMC / NIH. 7

• Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives. RSC Publishing. Link

• N,N′-Diaryldihydrophenazines as a Sustainable and Cost-Effective Alternative to Precious Metal Complexes in the Photoredox-Catalyzed Alkylation of Aryl Alkyl Ketones. MDPI. 2

• Reducing Organic Photoredox Catalysts for Visible Light-Driven Polymer and Small Molecule Synthesis. Merck Millipore. 1

• Core substitution of N,N-diaryl dihydrophenazine photocatalysts for improved polymerization control and mechanistic insight in organocatalyzed atom transfer radical polymerization. American Chemical Society.11

• Dihydrophenazine PC B0301 = 97 1934269-97-2. Sigma-Aldrich. Link

• Radical Addition to N,N-Diaryl Dihydrophenazine Photoredox Catalysts and Implications in Photoinduced Organocatalyzed Atom Transfer Radical Polymerization. ACS Publications.8

• Influence of Dihydrophenazine Photoredox Catalyst Excited State Character and Reduction Potentials on Control in Organocatalyzed Atom Transfer Radical Polymerization. ResearchGate. 3

• Two-Photon Excitation Photoredox Catalysis Enabled Atom Transfer Radical Polymerization. PMC / NIH. 9

• Influence of Dihydrophenazine Photoredox Catalyst Excited State Character and Reduction Potentials on Control in Organocatalyzed Atom Transfer Radical Polymerization. ACS Catalysis. 4

• “Hidden” Mechanisms in Photoredox Catalysis: Strategies to Promote Challenging Redox Events. University of Wisconsin-Madison. 6

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. asset.library.wisc.edu [asset.library.wisc.edu]
• 7. Radical Addition to N,N-Diaryl Dihydrophenazine Photoredox Catalysts and Implications in Photoinduced Organocatalyzed Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Two-Photon Excitation Photoredox Catalysis Enabled Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Core substitution of N,N-diaryl dihydrophenazine photocatalysts for improved polymerization control and mechanistic insight in organocatalyzed atom transfer radical polymerization - American Chemical Society [acs.digitellinc.com]

Application Note: Preparation and Utilization of Phenazine-Based Radical Cations in Organocatalysis

Executive Summary & Scope

The advent of strongly reducing organic photoredox catalysts (OPCs) has revolutionized precision polymer synthesis and small molecule transformations. Among these, 5,10-diaryl-5,10-dihydrophenazines have emerged as a premier class of catalysts due to their highly reducing excited states[1]. While the photoexcited state (

) is responsible for activating substrates via outer-sphere electron transfer, the resulting ground-state radical cation ( ) plays an equally critical—yet historically underappreciated—role as a deactivator in Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) [2].

This application note provides a comprehensive, self-validating guide for the synthesis, isolation, and utilization of phenazine-based radical cations. By understanding the causality behind the photoredox cycle, researchers can leverage exogenous

addition to suppress side reactions, improve initiator efficiency, and achieve unprecedented control over polymer dispersity [2].

Mechanistic Framework: The Dual Role of the Photocatalyst

To master O-ATRP, one must understand that the photocatalyst operates as a dual-action system:

• Activation (The Forward Reaction): The ground-state dihydrophenazine (PC) absorbs visible light to form a highly reducing excited state (

  ). This species transfers an electron to an alkyl bromide (either the initiator or the dormant polymer chain end), generating a propagating carbon-centered radical ( ), a bromide anion ( ), and the oxidized radical cation ( ) [3].

• Deactivation (The Causality of Control): In controlled radical polymerizations, the concentration of active radicals must be kept exceptionally low to prevent irreversible bimolecular termination. The

  pairs with to form a deactivating complex ( ). This complex rapidly transfers the bromine atom back to the propagating radical, regenerating the dormant polymer and the ground-state PC [2].

The "Spiking" Rationale: At the very beginning of an O-ATRP reaction (

), the concentration of is zero. This absence leads to an initial burst of uncontrolled radical propagation and termination until a steady-state concentration of naturally builds up (a phenomenon known as the persistent radical effect). By exogenously synthesizing and "spiking" the reaction with isolated salts at the start, researchers can immediately enforce deactivation, thereby suppressing early termination events, dramatically improving initiator efficiency ( ), and lowering dispersity (Đ) [2].

O-ATRP Photoredox Cycle highlighting the dual role of the PC and its radical cation.

Quantitative Data: Electrochemical Properties & Polymerization Control

The selection of a chemical oxidant for isolating

is strictly dictated by thermodynamics. The oxidant must possess a reduction potential significantly higher than the oxidation potential of the PC. Furthermore, the addition of directly correlates with enhanced polymerization metrics.

Table 1: Electrochemical Properties of Phenazine Catalysts and Oxidants [2]

Species / Reagent	Role	Redox Potential ( vs. SCE)	Causality / Implication
5,10-Diaryl-5,10-dihydrophenazine	Photocatalyst (PC)		Easily oxidized to the radical cation state.
Nitrosonium Hexafluorophosphate ( )	Chemical Oxidant		Thermodynamically sufficient to quantitatively oxidize the PC.

Table 2: Impact of Exogenous

on O-ATRP of Acrylates [2]

Exogenous Added (mol% relative to initiator)	Polymer Dispersity (Đ)	Initiator Efficiency ( )	Observation
0% (Standard O-ATRP)	1.90	78%	High early termination; broad molecular weight distribution.
5%	1.55	92%	Significant improvement in control and chain uniformity.
10%	1.44	102%	Near-perfect initiator efficiency; suppressed side reactions.

Experimental Protocols: A Self-Validating System

Protocol A: Chemical Oxidation to Isolate

Rationale behind Reagent Choice:

is the premier choice for this oxidation. Not only is its oxidation potential ( V vs. SCE) more than sufficient to oxidize dihydrophenazines, but its byproduct is nitric oxide ( ) gas. The evolution of gas provides an entropic driving force that pushes the reaction to completion while leaving zero chemical reductant residue to contaminate the isolated salt [2].

Step-by-Step Methodology:

• Preparation: Inside a nitrogen-filled glovebox, dissolve the ground-state 5,10-diaryl-5,10-dihydrophenazine (1.0 equiv) in anhydrous acetonitrile (MeCN) to a concentration of approximately 0.05 M.

• Oxidation: Slowly add

  (1.05 equiv) either as a solid or as a standard solution in anhydrous MeCN.

• Reaction: Stir the mixture at room temperature for 30 minutes. Visual Cue: The solution will rapidly transition from yellow/orange to a deep green or blue, accompanied by mild effervescence (

  gas evolution).

• Isolation: Precipitate the radical cation by adding a 10-fold volumetric excess of anhydrous hexanes.

• Collection: Filter the precipitate, wash thoroughly with cold hexanes to remove any unreacted neutral PC, and dry under vacuum to yield the

  salt.

Self-Validation Checkpoints:

• Spectroscopic Validation: Dissolve a fraction of the isolated powder in MeCN and record the UV-Vis absorption spectrum. It must perfectly match the reference spectrum obtained via in situ spectro-electrochemistry of the ground-state PC [2].

• Electrochemical Validation: Perform Cyclic Voltammetry (CV) on the isolated salt in MeCN. The voltammogram must exhibit a reversible reduction wave corresponding exactly to the

  of the ground-state PC.

Step-by-step chemical oxidation workflow for the isolation of phenazine radical cations.

Protocol B: Utilizing in O-ATRP

Step-by-Step Methodology:

• Reaction Assembly: In a glovebox, prepare a stock solution containing the monomer (e.g., methyl methacrylate), the alkyl bromide initiator (e.g., ethyl

  -bromophenylacetate), the ground-state PC (typically 50–1000 ppm), and the isolated salt (5–10 mol% relative to the initiator) in N,N-dimethylacetamide (DMAc).

• Sealing: Transfer the mixture to a glass vial equipped with a magnetic stir bar and seal tightly with a PTFE-lined silicone septum.

• Irradiation: Remove the vial from the glovebox and place it in a photoreactor equipped with white LED light sources (or LEDs matched to the specific

  of the PC). Irradiate at room temperature with vigorous stirring.

• Quenching: Terminate the polymerization by turning off the light source and exposing the reaction mixture to ambient oxygen (opening the vial).

Self-Validation Checkpoints:

• Kinetic Monitoring: Withdraw aliquots periodically during irradiation and analyze via

  NMR. A linear first-order kinetic plot ( vs. time) validates that the radical concentration remains constant, confirming a well-controlled living polymerization.

• Molecular Weight Analysis: Analyze the quenched polymer via Gel Permeation Chromatography (GPC). The experimental molecular weight (

  ) should closely match the theoretical molecular weight ( ), confirming high initiator efficiency ( ) driven by the exogenous deactivator.

References

• Theriot, J. C., Lim, C.-H., Yang, H., Ryan, M. D., Musgrave, C. B., & Miyake, G. M. (2016). Organocatalyzed atom transfer radical polymerization driven by visible light. Science, 352(6289), 1082–1086. [Link]

• Corbin, D. A., McCarthy, B. G., van de Lindt, Z., & Miyake, G. M. (2021). Radical Cations of Phenoxazine and Dihydrophenazine Photoredox Catalysts and Their Role as Deactivators in Organocatalyzed Atom Transfer Radical Polymerization. Macromolecules, 54(10), 4726–4738.[Link]

• Corbin, D. A., & Miyake, G. M. (2022). Photoinduced Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP): Precision Polymer Synthesis Using Organic Photoredox Catalysis. Chemical Reviews, 122(2), 1830–1874.[Link]

Application Notes and Protocols: Polymerization Methods for 5-Phenyl-5,10-dihydrophenazine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility of Poly(phenazine)s

Phenazine-based polymers are a class of redox-active materials that have garnered significant interest for their diverse applications in organic electronics, energy storage, photocatalysis, and electrochromism.[1] The core phenazine moiety, with its reversible redox behavior and tunable electronic properties, provides a versatile platform for the design of functional macromolecules.[2][3] 5-phenyl-5,10-dihydrophenazine and its derivatives are particularly valuable monomers, offering a strategic entry point for incorporating these desirable properties into a polymer backbone. The phenyl substituent can enhance solubility and processability, while the dihydrophenazine core provides reactive N-H sites for polymerization.[4][5]

This comprehensive guide provides detailed application notes and step-by-step protocols for the key polymerization methods involving 5-phenyl-5,10-dihydrophenazine and related monomers. The methodologies are presented with a focus on the underlying chemical principles, enabling researchers to not only replicate the procedures but also to adapt and innovate upon them for their specific research needs.

I. Nucleophilic Aromatic Substitution (SNAr) Polycondensation for Poly(ether sulfone phenazine)s

Causality and Rationale: This method leverages the nucleophilicity of the N-H groups in 5,10-dihydrophenazine monomers to react with activated aryl halides, such as those found in bis(4-fluorophenyl)sulfone. The reaction proceeds via a nucleophilic aromatic substitution mechanism, driven by the formation of a stable ether linkage and facilitated by a base to deprotonate the dihydrophenazine nitrogen atoms. The resulting poly(ether sulfone phenazine)s combine the excellent thermal and mechanical properties of poly(ether sulfone)s with the redox activity of the phenazine units.[1][4]

Experimental Protocol: Synthesis of Poly(aryl ether sulfone)-5,10-dihydrophenazine

This protocol describes the synthesis of a series of phenazine-based poly(aryl ether sulfone) polymers via a C-N coupling polycondensation reaction.[1][4]

Materials:

• 5,10-dihydrophenazine monomer

• Bisphenol AF (or other suitable bisphenol)

• Potassium carbonate (K₂CO₃), anhydrous

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Toluene, anhydrous

• Methanol

• Deionized water

• Anhydrous ethanol

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a Dean-Stark trap with a condenser, and a nitrogen inlet/outlet

• Heating mantle with a temperature controller

• Soxhlet extraction apparatus

• Standard laboratory glassware

• Vacuum oven

Procedure:

• Monomer and Reagent Preparation: In a three-necked flask, add the 5,10-dihydrophenazine monomer, bisphenol AF, and 2.5 equivalents of anhydrous potassium carbonate.

• Solvent Addition: Add anhydrous NMP and toluene to the flask. The amount of solvent should be sufficient to dissolve the monomers and allow for efficient stirring.

• Azeotropic Dehydration: Heat the reaction mixture to reflux with vigorous stirring under a nitrogen atmosphere. The toluene will form an azeotrope with any residual water, which will be collected in the Dean-Stark trap. Continue this process for 4-6 hours to ensure the reaction medium is anhydrous.

• Polymerization: After removing the toluene, increase the temperature of the reaction mixture to 160-180°C and maintain it for 12-24 hours under a continuous nitrogen purge. The progress of the polymerization can be monitored by the increase in viscosity of the reaction mixture.

• Precipitation and Washing: After the polymerization is complete, cool the reaction mixture to room temperature and pour it into a large excess of methanol or deionized water with vigorous stirring to precipitate the polymer.

• Purification:

  • Filter the precipitated polymer and wash it thoroughly with deionized water and anhydrous ethanol to remove any unreacted monomers and salts.[1][4]

  • For further purification, perform a Soxhlet extraction with a suitable solvent (e.g., methanol or acetone) to remove low molecular weight oligomers.[1][4]

• Drying: Dry the purified polymer in a vacuum oven at 60-80°C for 24 hours.

Data Presentation:

Parameter	Condition	Reference
Monomers	5,10-dihydrophenazine, Bisphenol AF	[1][4]
Catalyst	Potassium Carbonate (K₂CO₃)	[1][4]
Solvent	N-methyl-2-pyrrolidone (NMP)	[1][4]
Temperature	160-180 °C	[1][4]
Reaction Time	12-24 hours	[1][4]

Visualization:

Caption: SNAr Polycondensation Workflow.

II. Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling Polymerization

Causality and Rationale: The Buchwald-Hartwig amination is a powerful tool for forming carbon-nitrogen bonds. In the context of polymerization, it allows for the coupling of the N-H groups of 5,10-dihydrophenazine with aryl halides. This reaction is catalyzed by a palladium complex and a phosphine ligand, with a base being essential for the catalytic cycle. This method offers excellent functional group tolerance and allows for the synthesis of fully conjugated or semi-conjugated polymers with well-defined structures.[6] The resulting poly(phenylene-5,10-dihydrophenazine)s are of interest for their potential in organic electronics.[7][8]

Experimental Protocol: Synthesis of Poly(phenylene-5,10-dihydrophenazine)

This protocol outlines the synthesis of poly(phenylene-5,10-dihydrophenazine) via a Buchwald-Hartwig cross-coupling reaction.[8]

Materials:

• 5,10-dihydrophenazine

• 1,4-Dichlorobenzene (or other dihaloaromatic monomer)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-tert-butylphosphine (P(t-Bu)₃) or other suitable phosphine ligand

• Sodium tert-butoxide (NaO-t-Bu)

• Anhydrous toluene or dioxane

Equipment:

• Schlenk flask or glovebox for inert atmosphere operations

• Magnetic stirrer with heating capabilities

• Standard laboratory glassware for inert atmosphere chemistry

• Filtration apparatus

• Vacuum oven

Procedure:

• Inert Atmosphere Setup: Perform all steps under an inert atmosphere of nitrogen or argon using either a Schlenk line or a glovebox.

• Reagent Addition: To a Schlenk flask, add 5,10-dihydrophenazine, 1,4-dichlorobenzene, sodium tert-butoxide, and the palladium catalyst and phosphine ligand.

• Solvent Addition: Add anhydrous toluene or dioxane to the flask via syringe or cannula.

• Polymerization: Heat the reaction mixture to 80-110°C with vigorous stirring. The reaction progress can be monitored by techniques such as Gel Permeation Chromatography (GPC) to track the increase in molecular weight. The reaction time can vary from 12 to 48 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable solvent (e.g., toluene or chloroform) and filter it through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Concentrate the filtrate under reduced pressure.

• Precipitation and Purification: Precipitate the polymer by adding the concentrated solution to a non-solvent such as methanol or hexane. Filter the polymer and wash it repeatedly with the non-solvent to remove any remaining monomers and oligomers.

• Drying: Dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-60°C) to avoid any thermal degradation.

Data Presentation:

Parameter	Condition	Reference
Monomers	5,10-dihydrophenazine, 1,4-Dichlorobenzene	[8]
Catalyst	Pd₂(dba)₃ / P(t-Bu)₃	[6]
Base	Sodium tert-butoxide (NaO-t-Bu)	[8]
Solvent	Toluene or Dioxane	[8]
Temperature	80-110 °C	[8]
Reaction Time	12-48 hours	[8]

Visualization:

Caption: Buchwald-Hartwig Polymerization Workflow.

III. Electrochemical Polymerization

Causality and Rationale: Electrochemical polymerization offers a clean and efficient method for synthesizing polymer films directly onto an electrode surface. For monomers like 5-phenyl-5,10-dihydrophenazine, oxidative electropolymerization can be initiated by applying a potential that is sufficient to oxidize the monomer, leading to the formation of radical cations. These reactive species can then couple to form dimers, oligomers, and ultimately a polymer film that deposits on the electrode. This method allows for precise control over the film thickness and morphology by adjusting the electrochemical parameters. The resulting polymer films are often electroactive and can be used directly in electrochemical devices.[9][10]

Experimental Protocol: Electropolymerization of a Phenazine-Containing Monomer

This protocol provides a general procedure for the electrochemical polymerization of a phenazine-based monomer.

Materials:

• 5-phenyl-5,10-dihydrophenazine or a suitable derivative

• Supporting electrolyte (e.g., tetrabutylammonium perchlorate (TBAP) or lithium perchlorate (LiClO₄))

• Anhydrous solvent (e.g., acetonitrile (ACN) or dichloromethane (DCM))

Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode, counter electrode, reference electrode)

• Working electrode (e.g., glassy carbon, platinum, or ITO-coated glass)

• Counter electrode (e.g., platinum wire or graphite rod)

• Reference electrode (e.g., Ag/AgCl or saturated calomel electrode (SCE))

• Inert gas (nitrogen or argon) for deoxygenation

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the phenazine monomer and the supporting electrolyte in the anhydrous solvent. The concentration of the monomer is typically in the range of 1-10 mM, and the electrolyte concentration is around 0.1 M.

• Deoxygenation: Purge the electrolyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the polymerization process.

• Electrochemical Cell Assembly: Assemble the three-electrode cell with the prepared electrolyte solution, ensuring that the electrodes are properly immersed.

• Electropolymerization:

  • Cyclic Voltammetry (CV): Scan the potential of the working electrode repeatedly between a lower and an upper limit. The potential range should be chosen to encompass the oxidation potential of the monomer. The growth of the polymer film can be observed by the increase in the peak currents with each cycle.

  • Potentiostatic Polymerization: Apply a constant potential to the working electrode that is at or slightly above the oxidation potential of the monomer. The polymerization time will determine the thickness of the resulting film.

  • Galvanostatic Polymerization: Apply a constant current to the working electrode.

• Film Characterization: After polymerization, rinse the polymer-coated electrode with fresh solvent to remove any unreacted monomer and electrolyte. The film can then be characterized by various techniques such as cyclic voltammetry in a monomer-free electrolyte, UV-Vis spectroscopy, and scanning electron microscopy (SEM).

Data Presentation:

Parameter	Condition	Reference
Monomer Concentration	1-10 mM	[9][10]
Supporting Electrolyte	0.1 M TBAP or LiClO₄	[9]
Solvent	Acetonitrile or Dichloromethane	[9]
Polymerization Mode	Cyclic Voltammetry, Potentiostatic, or Galvanostatic	[10]
Potential Range (CV)	Determined by monomer oxidation potential	[9]

Visualization:

Caption: Electrochemical Polymerization Workflow.

IV. Synthesis of Conjugated Microporous Polymers (CMPs) Incorporating Phenazine Moieties

Causality and Rationale: Conjugated microporous polymers (CMPs) are a class of porous materials with extended π-conjugation, high surface areas, and excellent stability. Incorporating redox-active phenazine units into the CMP framework can enhance their properties for applications in photocatalysis, energy storage, and gas separation.[2] The synthesis of phenazine-based CMPs typically involves the coupling of a phenazine-containing building block with a multifunctional comonomer through reactions such as Sonogashira-Hagihara or Yamamoto coupling. The choice of monomers and reaction conditions determines the porosity and electronic properties of the resulting CMP.

Experimental Protocol: Synthesis of a Phenazine-Based Conjugated Microporous Polymer (Illustrative Example)

This protocol provides a general framework for the synthesis of a phenazine-based CMP. The specific monomers and catalyst system will vary depending on the desired polymer structure.

Materials:

• Phenazine-containing monomer (e.g., a di- or tri-functionalized phenazine)

• Multifunctional comonomer (e.g., a di- or tri-ethynyl or di- or tri-haloaromatic compound)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI) (for Sonogashira coupling)

• Base (e.g., triethylamine (TEA) or diisopropylamine (DIPA))

• Anhydrous solvent (e.g., tetrahydrofuran (THF) or dimethylformamide (DMF))

Equipment:

• Schlenk flask or glovebox

• Magnetic stirrer with heating capabilities

• Soxhlet extraction apparatus

• Standard laboratory glassware for inert atmosphere chemistry

• Filtration apparatus

• Vacuum oven

Procedure:

• Inert Atmosphere: Conduct the entire synthesis under an inert atmosphere of nitrogen or argon.

• Reagent Addition: In a Schlenk flask, combine the phenazine-containing monomer, the comonomer, the palladium catalyst, and copper(I) iodide (if applicable).

• Solvent and Base Addition: Add the anhydrous solvent and the base to the reaction flask.

• Polymerization: Heat the reaction mixture to the desired temperature (typically ranging from 60°C to 120°C) and stir for 24-72 hours. The polymer will precipitate out of the solution as it forms.

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature and collect the solid polymer by filtration.

  • Wash the polymer extensively with various solvents (e.g., methanol, acetone, chloroform, THF) to remove any unreacted monomers, catalyst residues, and oligomers.

  • Perform a Soxhlet extraction with a suitable solvent for further purification.

• Activation: To remove any residual solvent from the pores, activate the CMP by heating it under vacuum for an extended period (e.g., 12-24 hours) at an elevated temperature (e.g., 100-150°C).

Data Presentation:

Parameter	Condition	Reference
Coupling Reaction	Sonogashira-Hagihara or Yamamoto	[2]
Catalyst System	Pd-based (with or without CuI)	[2]
Base	Triethylamine or Diisopropylamine	[2]
Solvent	THF or DMF	[2]
Temperature	60-120 °C	[2]
Reaction Time	24-72 hours	[2]

Visualization:

Caption: Synthesis of Phenazine-based CMPs.

V. Ring-Opening Metathesis Polymerization (ROMP) of Phenazine-Functionalized Cyclic Olefins

Causality and Rationale: Ring-opening metathesis polymerization (ROMP) is a powerful chain-growth polymerization method for cyclic olefins, driven by the relief of ring strain.[11] While 5-phenyl-5,10-dihydrophenazine itself is not a suitable monomer for ROMP, it can be incorporated as a functional group onto a strained cyclic olefin, such as norbornene. The polymerization of such a functionalized monomer using a ruthenium- or tungsten-based catalyst (e.g., Grubbs' catalyst) yields a polymer with a poly(olefin) backbone and pendant phenazine units.[12][13] This approach allows for the synthesis of well-defined polymers with controlled molecular weights and low dispersities.

Experimental Protocol: ROMP of a Norbornene-Functionalized Phenazine Monomer (Conceptual Protocol)

This protocol provides a conceptual outline for the ROMP of a phenazine-functionalized norbornene monomer. The synthesis of the monomer itself is a prerequisite and is not detailed here.

Materials:

• Norbornene-functionalized phenazine monomer

• Grubbs' catalyst (e.g., first, second, or third generation)

• Anhydrous and deoxygenated solvent (e.g., dichloromethane (DCM) or toluene)

• Ethyl vinyl ether (for termination)

Equipment:

• Schlenk flask or glovebox

• Magnetic stirrer

• Standard laboratory glassware for inert atmosphere chemistry

• Filtration apparatus

• Vacuum oven

Procedure:

• Inert Atmosphere: All manipulations should be carried out under an inert atmosphere.

• Monomer Solution: Prepare a solution of the norbornene-functionalized phenazine monomer in the anhydrous, deoxygenated solvent.

• Initiation: Prepare a solution of the Grubbs' catalyst in a small amount of the same solvent and add it to the monomer solution via syringe. The monomer-to-catalyst ratio will determine the target degree of polymerization.

• Polymerization: Stir the reaction mixture at room temperature or with gentle heating. The polymerization is typically fast, and the viscosity of the solution will increase noticeably.

• Termination: After the desired reaction time (or when the monomer is consumed), terminate the polymerization by adding a small amount of ethyl vinyl ether.

• Precipitation and Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as cold methanol. Filter the polymer and wash it with fresh non-solvent.

• Drying: Dry the polymer under vacuum.

Data Presentation:

Parameter	Condition	Reference
Monomer	Norbornene-functionalized phenazine	Conceptual
Catalyst	Grubbs' Catalyst	[12][13]
Solvent	Dichloromethane or Toluene	[12]
Temperature	Room Temperature	[12]
Terminator	Ethyl vinyl ether	[12]

Visualization:

Caption: ROMP of a Phenazine-Functionalized Monomer.

References

• Leveraging phenazine and dihydrophenazine redox dynamics in conjugated microporous polymers for high-efficiency overall photosynthesis of hydrogen peroxide - PMC.
• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - MDPI.
• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC.
• Facile synthesis of phenazine-conjugated polymer material with extraordinary proton-storage redox capability - ResearchGate.
• a) Schematic of the synthesis of poly(phenylene‐5,10‐dihydrophenazine)... - ResearchGate.
• Buy 5,10-diphenyl-5,10-dihydrophenazine (EVT-3188940) - EvitaChem.
• A phenazine-based conjugated microporous polymer as a high performing cathode for aluminium–organic batteries - RSC Publishing.
• A phenazine-based organic polymer for long-life sodium storage - RSC Publishing.
• Facile Synthesis of 5,10-Diaryl-5,10-dihydrophenazines and Application to EL Devices.
• Electro-Oxidative Synthesis of Phenazines - ACS.org.
• Advances in Phenazines over the Past Decade: Review of Their Pharmacological Activities, Mechanisms of Action, Biosynthetic Pathways and Synthetic Strategies - PMC.
• Electrochemical doping and semiconductor properties of poly-5,10,15,20-tetrakis(p-aminophenyl)porphyrin films - World Scientific Publishing.
• Cross‐linking Effects on Performance Metrics of Phenazine‐Based Polymer Cathodes - NSF PAR.

• Ring-opening metathesis polymerization - Wikipedia. Available at: [Link]

• Ring opening metathesis polymerization (ROMP) - YouTube. Available at: [Link]

• Catalytic living ring-opening metathesis polymerization - FOLIA. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Leveraging phenazine and dihydrophenazine redox dynamics in conjugated microporous polymers for high-efficiency overall photosynthesis of hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Phenazines over the Past Decade: Review of Their Pharmacological Activities, Mechanisms of Action, Biosynthetic Pathways and Synthetic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. evitachem.com [evitachem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. par.nsf.gov [par.nsf.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. worldscientific.com [worldscientific.com]
• 11. Ring-opening metathesis polymerization - Wikipedia [en.wikipedia.org]
• 12. youtube.com [youtube.com]
• 13. folia.unifr.ch [folia.unifr.ch]

doping concentrations of phenazine derivatives in OLED host matrices

Application Note: Optimization of Doping Concentrations for Phenazine Derivatives in OLED Host Matrices

Abstract

Phenazine derivatives, particularly dibenzo[a,c]phenazine isomers, have emerged as a premier class of electron-accepting cores for Thermally Activated Delayed Fluorescence (TADF) emitters.[1][2][3] Their rigid planar structure facilitates high horizontal dipole orientation but simultaneously increases the risk of Aggregation-Caused Quenching (ACQ) and triplet-triplet annihilation (TTA). This guide details the protocol for determining the critical doping concentration (

) of phenazine-based guests within wide-bandgap host matrices (e.g., mCBP). We present a rigorous workflow to balance exciton confinement against concentration quenching to maximize External Quantum Efficiency (EQE).

Theoretical Framework: The Doping Dilemma

In organic light-emitting diodes (OLEDs), the emissive layer (EML) typically consists of a "guest" emitter dispersed in a "host" matrix. For phenazine derivatives, the doping concentration is the single most critical variable governing device efficiency.

Energy Transfer Mechanisms

The host matrix serves two functions: charge transport and energy transfer.

• Förster Resonance Energy Transfer (FRET): Long-range dipole-dipole coupling. Requires spectral overlap between Host emission and Guest absorption.

• Dexter Energy Transfer: Short-range electron exchange. Dominant for Triplet-Triplet transfer.

Quenching Pathways (The "Too High" Scenario)

Phenazine derivatives possess large conjugated

-systems. At high concentrations (>20 wt%), they stack, leading to:

• Dexter Transfer to Defects: Excitons migrate rapidly between guest molecules until they hit a non-radiative trap.

• Triplet-Triplet Annihilation (TTA): Two triplet excitons collide, fusing into one singlet and losing energy.

• Red-Shifted Excimer Formation: Broad, low-efficiency emission due to dimer formation.

The "Too Low" Scenario (<1 wt%)

• Incomplete Energy Transfer: Host excitons decay radiatively (blue/violet background emission) rather than transferring to the phenazine guest.

• Charge Trapping Saturation: If the guest acts as a charge trap, low concentration limits the current density, increasing driving voltage.

Visualization of Exciton Dynamics:

Figure 1: Exciton energy transfer pathways. Optimal doping maximizes the Green paths (RISC/Emission) while minimizing the Red paths (Quenching).

Protocol: Determination of Optimal Doping Concentration

Objective: Identify the doping weight percentage (wt%) that maximizes Photoluminescence Quantum Yield (PLQY) and minimizes emission spectral broadening.

Materials:

• Host: mCBP (3,3′-Di(9H-carbazol-9-yl)-1,1′-biphenyl) or DPEPO (for blue/high-triplet emitters).

• Guest: Phenazine derivative (e.g., 2DMAC-BP-F).

• Substrates: Pre-cleaned Quartz (for optical) and ITO-glass (for devices).

Phase 1: Vacuum Thermal Evaporation (VTE) of Doped Films

Note: Solution processing (spin-coating) is acceptable for initial screening, but VTE is mandatory for high-performance validation to mimic device conditions.

• Preparation: Load Host and Guest into separate crucible sources in a high-vacuum chamber (

  Torr).

• Calibration: Use a Quartz Crystal Microbalance (QCM) to establish density factors.

• Co-Deposition: Deposit 50 nm films on quartz substrates at varying rates to achieve target concentrations.

  • Formula:

  • Target Concentrations: 1%, 5%, 10%, 15%, 20%, 30%.

  • Validation: Verify thickness using variable-angle spectroscopic ellipsometry.

Phase 2: Optical Characterization (The Screening Step)

Do not proceed to device fabrication until this phase is complete.

• Absorbance & PL Spectra: Measure steady-state photoluminescence.

  • Success Criteria: Look for the disappearance of Host emission peaks (e.g., mCBP peak at ~380 nm). If Host emission persists, concentration is too low.

  • Red-Shift Check: Compare the emission peak (

    ) of 1% vs. 20%. A shift >15 nm indicates strong intermolecular aggregation (bad for color purity).

• PLQY Measurement: Use an integrating sphere under

  flow.

  • Protocol: Excitation wavelength should match the Host absorption (to test transfer efficiency) AND the Guest absorption (to test intrinsic quenching).

Phase 3: Single-Carrier Device Fabrication (Mobility Check)

Phenazine derivatives often act as electron transport materials. High doping can alter the charge balance.

• Electron-Only Device (EOD): ITO / TmPyPB (10nm) / Doped Film (50nm) / TmPyPB (10nm) / LiF / Al.

• Hole-Only Device (HOD): ITO / TAPC (10nm) / Doped Film (50nm) / TAPC (10nm) / Al.

• Analysis: Measure Current Density vs. Voltage (J-V). Fit to Space Charge Limited Current (SCLC) model to ensure hole/electron balance is maintained at the chosen concentration.

Data Analysis & Interpretation

The following table summarizes typical behaviors observed in phenazine-based TADF systems (e.g., Dibenzo[a,c]phenazine acceptors).

Doping Conc.[4][5][6][7][8][9][10][11] (wt%)	PLQY Trend	Spectral Shift	Device Risk	Application Context
< 2%	Low	None	High Leakage / Host Emission	Sensitivity Sensors (Oxygen quenching)
5 - 10%	High (Optimal)	Minimal (<5nm)	Balanced Charge Transport	Standard OLED Emitters
15 - 20%	Moderate	Moderate (5-10nm)	EQE Roll-off (TTA)	High-Brightness Devices
> 25%	Low	Significant (>15nm)	Concentration Quenching	Not Recommended

Key Insight: For sterically bulky donors (e.g., Acridine attached to Phenazine), the optimal concentration is often higher (10-15%) because the bulk prevents

- stacking. For planar donors, keep concentration lower (2-6%).

Device Fabrication Workflow

Once

is identified (typically where PLQY peaks), fabricate the full OLED stack.

Figure 2: Standard fabrication workflow for phenazine-based OLEDs. The EML step is the critical variable controlled by this protocol.

References

• Liu, Y., et al. (2023).[2] Donor or Acceptor: Molecular Engineering Based on Dibenzo[a,c]phenazine Backbone for Highly Efficient Thermally-Activated Delayed Fluorescence Organic Light-Emitting Diodes.[2][3] Advanced Optical Materials.[2][7]

  • Relevance: Establishes the D-A-A framework efficiency and optimal doping ranges for dibenzo[a,c]phenazine.

• Wang, K., et al. (2019). Rational Molecular Design of Dibenzo[a,c]phenazine-Based Thermally Activated Delayed Fluorescence Emitters for Orange-Red OLEDs with EQE up to 22.0%. ACS Applied Materials & Interfaces.

  • Relevance: Demonstrates that 20 wt% doping can be effective when bulky donors (DMAC) are used to suppress quenching.

• Stavrou, K., et al. (2020).[7] Photophysics of TADF Guest–Host Systems: Introducing the Idea of Hosting Potential. ACS Applied Electronic Materials.

  • Relevance: Provides the foundational theory for Host-Guest interactions and the calculation of hosting potential in solid-st

• Fan, J. (2018). Concentration quenching mechanism in doped OLED materials.[12] Hong Kong Baptist University.

  • Relevance: Detailed physical mechanisms of concentr

Sources

• 1. Frontiers | Modulation of Excited State Property Based on Benzo[a, c]phenazine Acceptor: Three Typical Excited States and Electroluminescence Performance [frontiersin.org]
• 2. Donor or Acceptor: Molecular Engineering Based on dibenzo[a,c]phenazine Backbone for Highly Efficient Thermally-Activated Delayed Fluorescence Organic Light-Emitting Diodes — Fluxim [fluxim.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tobias-canzler.de [tobias-canzler.de]
• 9. ioe-jlu.cn [ioe-jlu.cn]
• 10. US20210226183A1 - In-line monitoring of oled layer thickness and dopant concentration - Google Patents [patents.google.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]

Technical Notes & Optimization

Technical Support Center: Purification of 5-phenyl-5,10-dihydrophenazine

Welcome to the technical support center for the purification of phenazine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are working with 5-phenyl-5,10-dihydrophenazine and need to remove unreacted phenazine starting material. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity of your experimental outcomes.

Understanding the Challenge: The Key Differences

The successful separation of 5-phenyl-5,10-dihydrophenazine from unreacted phenazine hinges on exploiting their distinct physicochemical properties. Phenazine is a planar, relatively nonpolar molecule.[1] In contrast, the addition of a phenyl group at the N-5 position and the hydrogenation of the central ring to form 5-phenyl-5,10-dihydrophenazine introduces significant structural and electronic changes. The dihydrophenazine product has a non-planar, butterfly-like conformation and possesses a polar N-H bond, making it significantly more polar than the parent phenazine.[2] This difference in polarity is the cornerstone of the purification strategies outlined below.

Furthermore, 5,10-dihydrophenazines are susceptible to oxidation, readily converting back to their aromatic phenazine counterparts, especially when exposed to air or other oxidizing agents.[3][4] This reactivity is a critical consideration during all handling and purification steps.

Property	Phenazine	5-phenyl-5,10-dihydrophenazine	Rationale for Separation
Polarity	Less Polar	More Polar	Allows for separation by chromatography based on differential adsorption.
Solubility	Soluble in nonpolar organic solvents like ethanol and acetone.[5][6]	Soluble in moderately polar organic solvents like dichloromethane and ethanol.[2]	Enables selective dissolution and recrystallization.
Appearance	Yellow to orange crystalline solid.[1][5][6]	Typically a white to light yellow crystalline solid.[7]	Visual indicator of impurity. A yellow tint in the product can suggest phenazine contamination.
Oxidation State	Oxidized	Reduced	The product is sensitive to oxidation, which can regenerate the phenazine impurity.[3][4]

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address some of the most common issues encountered during the purification of 5-phenyl-5,10-dihydrophenazine.

Q1: My final product is yellow, but 5-phenyl-5,10-dihydrophenazine should be off-white. What does this indicate?

A yellow coloration in your product is a strong indicator of the presence of unreacted phenazine, which is a yellow to orange crystalline solid.[1][5][6] This contamination can arise from an incomplete reaction or from the oxidation of your desired product back to a phenazine derivative during workup or storage.

Troubleshooting Steps:

• Confirm with TLC: Spot your product on a silica gel TLC plate alongside a phenazine standard. Elute with a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate). The phenazine will have a higher Rf value (travel further up the plate) due to its lower polarity.

• Re-purify: If phenazine is present, re-purification using one of the methods detailed below is necessary.

• Prevent Oxidation: During future purifications and storage, use deoxygenated solvents and consider working under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation of the dihydrophenazine product.[3]

Q2: I am trying to separate the mixture using column chromatography, but the separation is poor. What can I do?

Poor separation during column chromatography can be due to several factors. Column chromatography separates compounds based on their differential partitioning between a stationary phase (typically polar silica gel) and a mobile phase (a less polar solvent or solvent mixture).[8][9]

Troubleshooting Steps:

• Optimize Your Solvent System: The polarity of your mobile phase (eluent) is critical.

  • If both compounds are eluting too quickly (high Rf values), your eluent is too polar. Decrease the proportion of the polar solvent (e.g., ethyl acetate) in your nonpolar solvent (e.g., hexanes).

  • If your desired product is sticking to the column (low Rf value), your eluent is not polar enough. Gradually increase the proportion of the polar solvent.

• Proper Column Packing: Ensure your silica gel column is packed uniformly to avoid channeling, which leads to poor separation.[10]

• Sample Loading: Load your sample onto the column in a minimal amount of solvent and as a concentrated band. A diffuse starting band will result in broad, overlapping elution bands.[11]

Q3: My product seems to degrade on the silica gel column. Why is this happening?

The acidic nature of standard silica gel can sometimes catalyze the degradation or oxidation of sensitive compounds like 5,10-dihydrophenazines.

Troubleshooting Steps:

• Use Neutralized Silica Gel: You can neutralize your silica gel by washing it with a dilute solution of a non-nucleophilic base, like triethylamine, in your eluent before packing the column. A common practice is to use an eluent containing a small percentage (e.g., 0.1-1%) of triethylamine.

• Consider Alumina: Basic or neutral alumina can be a less acidic alternative to silica gel for the stationary phase.

• Work Quickly: Do not let your compound sit on the column for an extended period. Flash column chromatography, which uses pressure to speed up the elution, is highly recommended.[11][12]

Purification Protocols

The following are detailed protocols for the most effective methods to remove unreacted phenazine from your 5-phenyl-5,10-dihydrophenazine product.

Method 1: Flash Column Chromatography

This is the most robust and generally recommended method for separating compounds with different polarities.[9][11]

Caption: Workflow for Flash Column Chromatography Purification.

Step-by-Step Protocol:

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various mixtures of hexanes and ethyl acetate (e.g., 9:1, 4:1, 1:1 hexanes:ethyl acetate).

  • Visualize the spots under UV light. The less polar phenazine will have a higher Rf value than the more polar 5-phenyl-5,10-dihydrophenazine.

  • Aim for a solvent system that gives an Rf value of ~0.2-0.3 for your desired product.

• Column Preparation:

  • Select a column of appropriate size for the amount of material you are purifying.

  • Prepare a slurry of silica gel in the least polar solvent system you plan to use (e.g., 9:1 hexanes:ethyl acetate).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is level and free of cracks.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of dichloromethane or your chosen eluent.

  • Carefully add the concentrated sample solution to the top of the silica gel bed.

• Elution and Fraction Collection:

  • Begin eluting with your starting solvent system (low polarity).

  • The less polar phenazine will elute from the column first.

  • Gradually increase the polarity of your eluent (e.g., by increasing the percentage of ethyl acetate) to elute your more polar 5-phenyl-5,10-dihydrophenazine.

  • Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions containing 5-phenyl-5,10-dihydrophenazine.

  • Remove the solvent using a rotary evaporator to yield your purified product.

Method 2: Recrystallization

Recrystallization is an effective technique for purifying solid compounds, particularly when one component is present as a minor impurity. This method relies on the differential solubility of the product and the impurity in a given solvent at different temperatures.

Caption: General Workflow for Purification by Recrystallization.

Step-by-Step Protocol:

• Solvent Selection: The key is to find a solvent in which 5-phenyl-5,10-dihydrophenazine is sparingly soluble at room temperature but highly soluble when hot. The phenazine impurity should ideally be either very soluble or very insoluble in this solvent at all temperatures. Ethanol or mixtures of ethanol and water are often good starting points.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate) with swirling until the solid just dissolves.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. As the solution cools, the solubility of your desired product will decrease, causing it to crystallize out, while the more soluble phenazine impurity remains in the solution (the mother liquor).

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing the impurity.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Final Purity Assessment

Regardless of the purification method used, it is crucial to assess the purity of your final product.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate (developed in an appropriate solvent system) is a good indication of purity.

• Melting Point: A sharp melting point range that is consistent with literature values indicates high purity. Impurities tend to broaden and depress the melting point.

• Spectroscopic Analysis: Nuclear Magnetic Resonance (NMR) and UV-Visible spectroscopy can confirm the structure and absence of impurities. For instance, the UV-vis absorption spectrum of 5,10-dihydrophenazine has a characteristic λmax around 350 nm.[13]

By understanding the chemical principles at play and following these detailed protocols, you can effectively remove unreacted phenazine and obtain high-purity 5-phenyl-5,10-dihydrophenazine for your research and development needs.

References

• Solubility of Things. Phenazine.

• Wikipedia. Phenazine. [Link]

• EvitaChem. 5,10-diphenyl-5,10-dihydrophenazine.
• Phenazine.
• Smolecule. Buy 5,10-Dihydrophenazine | 613-32-1.
• Google Patents. US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines.

• YouTube. column chromatography & purification of organic compounds. [Link]

• Longdom Publishing. Column Chromatography for the Separation of Complex Mixtures. [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Winkler, J. D., Twenter, B. M., & Gend, T. G. (2012).

• Research and Reviews. Column Chromatography and its Methods in Separation for Constituents. [Link]

• Applied Spectroscopy. Optical Spectra of Phenazine, 5,10-Dihydrophenazine, and the Phenazhydrins. [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. evitachem.com [evitachem.com]
• 3. Buy 5,10-Dihydrophenazine | 613-32-1 [smolecule.com]
• 4. US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents [patents.google.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. CAS 92-82-0: Phenazine | CymitQuimica [cymitquimica.com]
• 7. 5,10-Dihydrophenazine | 613-32-1 | TCI AMERICA [tcichemicals.com]
• 8. youtube.com [youtube.com]
• 9. longdom.org [longdom.org]
• 10. rroij.com [rroij.com]
• 11. orgsyn.org [orgsyn.org]
• 12. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 13. Optical Spectra of Phenazine, 5,10-Dihydrophenazine, and the Phenazhydrins [opg.optica.org]

optimizing fluorescence quantum yield of phenazine-based emitters

Title : Technical Support Center: Optimizing Fluorescence Quantum Yield of Phenazine-Based Emitters

Introduction Phenazine-based emitters, particularly those utilizing dibenzo[a,c]phenazine or 5,10-dihydrophenazine cores, have emerged as highly promising materials for Thermally Activated Delayed Fluorescence (TADF) in Organic Light-Emitting Diodes (OLEDs). Their rigid, planar structures provide excellent electron-accepting or donating capabilities, facilitating strong intramolecular charge transfer (ICT)[1]. However, researchers frequently encounter challenges in optimizing their Photoluminescence Quantum Yield (PLQY). This technical support guide provides actionable, mechanistically grounded troubleshooting steps for resolving PLQY attenuation, managing non-radiative decay, and optimizing solid-state emission.

Diagnostic Workflow

Diagnostic workflow for troubleshooting low PLQY in phenazine-based emitters.

Section 1: Troubleshooting Guides & FAQs

Q1: Why does my dibenzo[a,c]phenazine-based emitter show high PLQY in solution but severe quenching in the solid state? Causality: Phenazine cores are highly planar and

-conjugated. In the solid state, this planarity promotes strong intermolecular stacking, leading to excimer formation and Aggregation-Caused Quenching (ACQ).2[2]. Solution:

• Host Matrix Doping: Disperse your emitter into a high-triplet-energy host matrix (e.g., CBP or Zeonex) at 5–10 wt%.3[3].

• Steric Shielding: Synthetically introduce bulky donor groups.4[4].

Q2: How do I balance the conflicting requirements of a small singlet-triplet energy gap (

) and high PLQY for TADF? Causality: . A small requires spatial separation of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), which inherently reduces the oscillator strength and the radiative decay rate ( ). Solution: Utilize isomeric modulation to fine-tune the donor-acceptor dihedral angle.5[5]. This specific substitution position preserves enough orbital overlap for emission while keeping minimal.

Q3: My red-emitting phenazine derivative suffers from a severe drop in PLQY compared to green-emitting analogs. How can I optimize it? Causality: According to the Energy Gap Law, as the emission wavelength red-shifts, the vibrational overlap between the excited state and the ground state increases, exponentially increasing the non-radiative decay rate (

). Solution: Rigidify the molecular skeleton to suppress low-frequency vibrational modes.1[1]. .

Section 2: Experimental Protocols

Protocol 1: Absolute PLQY Determination of Doped Films (Self-Validating System) Relative quantum yield measurements using standard solutions are inaccurate for solid-state films due to refractive index mismatches and waveguiding effects. Absolute measurement via an integrating sphere is mandatory.

• Substrate Preparation: Sonicate quartz substrates sequentially in Deionized water, Acetone, and Isopropanol for 15 minutes each. Dry with

  gas and treat with UV-Ozone for 20 minutes to ensure a pristine surface.

• Film Deposition: Load the phenazine emitter and the host matrix (e.g., CBP) into separate thermal evaporation boats. Co-evaporate under high vacuum (

  Torr) to form a 30–50 nm thick film, monitoring the deposition rate to maintain a precise 5–10 wt% doping concentration.

• Calibration: Calibrate the integrating sphere and the coupled spectrometer using a NIST-traceable tungsten-halogen standard lamp to generate a spectral correction file.

• Measurement:

  • Place a blank quartz substrate into the integrating sphere. Excite with a monochromatic light source at the emitter's absorption peak. Record the excitation scatter peak to determine the total incident photons (

    ).

  • Replace the blank with the doped film sample. Record the new excitation scatter peak to determine unabsorbed photons (

    ) and the emission spectrum to determine emitted photons ( ).

• Validation & Calculation:

  • Calculate absorbed photons:

    .

  • Calculate Absolute PLQY =

    .

  • Self-Validation Step: Purge the integrating sphere with dry

    and repeat the measurement. If the PLQY increases significantly, your film is suffering from oxygen quenching (common in TADF materials due to long-lived triplet states), indicating the need for better encapsulation before device fabrication.

Protocol 2: Time-Resolved Emission Spectroscopy for TADF Characterization To confirm that a high PLQY is benefiting from triplet harvesting, the reverse intersystem crossing (rISC) must be kinetically validated.

• Sample Mounting: Mount the doped film inside a continuous-flow liquid nitrogen cryostat equipped with optical windows.

• Excitation: Excite the sample using a pulsed Nd:YAG laser (e.g., 355 nm, pulse width < 1 ns) to populate the singlet excited state.

• Detection: Route the resulting emission through a monochromator into a streak camera or a Time-Correlated Single Photon Counting (TCSPC) detector.

• Temperature Sweep: Record the transient decay curves across a temperature gradient from 77 K to 300 K.

• Kinetic Analysis: Fit the decay curves at 300 K to a bi-exponential decay model:

  . Extract the prompt fluorescence lifetime ( , typically nanoseconds) and the delayed fluorescence lifetime ( , typically microseconds). If the intensity of the delayed component ( ) increases as temperature rises from 77 K to 300 K, the TADF mechanism is validated.

Section 3: Data Presentation

The following table summarizes the impact of structural modifications on the photophysical properties of phenazine-based emitters, illustrating the balance between

and PLQY.

Emitter Architecture	Key Structural Modification	Emission Color	(eV)	Solid-State PLQY (%)	Max Device EQE (%)
3DMAC-BP	Dibenzo[a,c]phenazine core with 3 bulky DMAC donors	Orange-Red (606 nm)	~0.02	89.0	22.0
4-TPA-DBPzCN	Isomeric shift of TPA donor to the 4-position	Deep Red	< 0.10	62.0	N/A
3,6_R	Cyanobenzene fusion to dipyrido-phenazine	Red (619 nm)	Small	86.0	12.0
pBN	5,10-dihydrophenazine with para-benzonitrile	Green	0.10	35.2	5.0 - 8.0

References

• Isomerization enhanced quantum yield of dibenzo[a,c]phenazine-based thermally activated delayed fluorescence emitters for highly efficient orange OLEDs, RSC Publishing.

• Rational Molecular Design of Dibenzo[a,c]phenazine-Based Thermally Activated Delayed Fluorescence Emitters for Orange-Red OLEDs with EQE up to 22.0%, ACS Applied Materials & Interfaces. 4

• Isomeric modulation of thermally activated delayed fluorescence in dibenzo[a,c]phenazine-based (deep) red emitters, Queen Mary University of London / RSC. 5

• Comparative study of thermally activated delayed fluorescent properties of donor–acceptor and donor–acceptor–donor architectures based on phenoxazine and dibenzo[a,j]phenazine, Beilstein Journals. 3

• Efficient Red Thermally Activated Delayed Fluorescence Emitters Based on a Dibenzonitrile-Substituted Dipyrido[3,2-a:2′,3′-c]phenazine Acceptor, MDPI. 1

• Controlled emission color and singlet-triplet energy gap of dihydrophenazine-based thermally activated delayed fluorescence emitters, ResearchGate. 6

• Molecular design of thermally activated delayed fluorescence of phenazine-5,10-diyl-dibenzonitriles, ResearchGate. 2

Sources

• 1. Efficient Red Thermally Activated Delayed Fluorescence Emitters Based on a Dibenzonitrile-Substituted Dipyrido[3,2-a:2′,3′-c]phenazine Acceptor [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Comparative study of thermally activated delayed fluorescent properties of donor–acceptor and donor–acceptor–donor architectures based on phenoxazine and dibenzo[a,j]phenazine [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 6. researchgate.net [researchgate.net]

solving solubility issues of dihydrophenazine in non-polar solvents

Knowledge Base Article: KB-DHP-004

Executive Summary

5,10-dihydrophenazine (DHP) presents a unique solubility paradox. While its "butterfly" bent conformation theoretically disrupts

stacking (which usually hinders solubility in planar aromatics), the presence of two secondary amine (N-H) groups creates a strong intermolecular hydrogen-bonding network. Non-polar solvents (Hexane, Toluene, Benzene) lack the polarity to disrupt these H-bonds, leading to precipitation.

This guide addresses the three primary failure modes: Thermodynamic Mismatch , Oxidative Planarization , and Purification Aggregation .

Part 1: The Thermodynamics of Dissolution

The Core Problem: H-Bonding vs. Entropy

In non-polar solvents, the enthalpy of mixing (

) is positive (unfavorable) because the solvent cannot break the strong N-H...N hydrogen bonds between DHP molecules in the crystal lattice.

Solvent Class	Solubility Rating	Mechanism of Failure/Success
Aliphatic (Hexane, Cyclohexane)	🔴 Critical Failure	Zero capacity to break H-bonds; no -interaction.
Aromatic (Toluene, Benzene)	🟡 Marginal	-stacking with solvent helps, but H-bonds remain intact.
Chlorinated (DCM, Chloroform)	🟢 Good	Weak H-bond acidity helps disrupt lattice; good dipole match.
Polar Aprotic (DMSO, DMF)	🟢 Excellent	Strong dipole disrupts lattice, but difficult to remove.

Visualizing the Solubility Bottleneck

The following diagram illustrates the decision logic for overcoming these thermodynamic barriers.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.

Part 2: Troubleshooting Protocols

Scenario A: "I cannot change the molecule, but I need it in Toluene."

Diagnosis: The lattice energy is too high for pure toluene to overcome. Solution: Use the "Polar Spike" method. You must introduce a "chaotropic" agent to break the H-bonds before diluting with the non-polar host.

Step-by-Step Protocol:

• Weigh the required amount of 5,10-dihydrophenazine.

• Dissolve completely in a minimal volume of THF (Tetrahydrofuran) or DCM (Dichloromethane).

  • Ratio: ~0.5 mL polar solvent per 100 mg DHP.

• Add the non-polar target solvent (e.g., Toluene) slowly while stirring.

• Evaporate (Optional): If the polar solvent interferes with catalysis, you can try to rotary evaporate the THF after the solution is formed, though precipitation often re-occurs.

• Filtration: Pass through a 0.45 µm PTFE filter to remove micro-aggregates.

Scenario B: "The solution turned yellow/green after 10 minutes."

Diagnosis: Oxidative Planarization. Mechanism: DHP is electron-rich. Upon exposure to air (oxygen), it oxidizes to the radical cation (Green/Blue) and eventually to neutral Phenazine (Yellow).

• Critical Impact: Phenazine is planar and stacks efficiently, drastically reducing solubility and causing "crashing out."

Corrective Action:

• Degas all solvents using the freeze-pump-thaw method (3 cycles) or vigorous sparging with Argon for 20 mins.

• Prepare solutions inside a glovebox (

  ppm).

• Add Antioxidant: If the application permits, add 1-2 equivalents of Hydrazine Hydrate or Ascorbic Acid to maintain the reduced state.

Scenario C: "I need high concentration (>0.1 M) in Hexane/Benzene."

Diagnosis: Thermodynamic impossibility with the parent molecule. Solution: N-Alkylation (The "Grease" Strategy). You must attach lipophilic chains to the Nitrogen atoms. This serves two purposes:

• Removes the H-bond donor (N-H).

• Adds steric bulk to prevent

  -stacking.

Protocol: Buchwald-Hartwig Amination (for Aryl groups) or Alkylation Standard Alkylation for Solubility:

• Reactants: DHP (1 eq), 1-Bromohexane (2.5 eq), NaH (3 eq).

• Solvent: Dry DMF.

• Conditions: Stir at 60°C under Argon for 12 hours.

• Workup: Quench with water, extract into Hexane (the product will now love Hexane).

• Outcome: 5,10-dihexyl-5,10-dihydrophenazine is a viscous oil or low-melting solid with extreme solubility in non-polar media.

Part 3: The Oxidation-Solubility Cycle

Understanding the redox state is vital.[1] Users often mistake oxidation for simple insolubility.

Figure 2: The Redox Cycle. Note that the "Yellow" Phenazine state is the least soluble in non-polar solvents due to efficient pi-stacking.

Frequently Asked Questions (FAQ)

Q1: Can I use ultrasonication to dissolve DHP? A: Use with caution. Ultrasonication generates local heat and can generate radicals in chlorinated solvents, accelerating the oxidation of DHP to Phenazine. If you must sonicate, do so under an Argon blanket and keep the bath cool.

Q2: Why does my DHP look white in the bottle but yellow in solution? A: Trace oxidation. Even 1% conversion to Phenazine (yellow) can color the solution. If the solution is turbid yellow, you have insoluble Phenazine precipitates. If it is clear yellow, it is dissolved Phenazine. Pure DHP solutions should be colorless to pale grey.

Q3: Is sublimation better than recrystallization for purification? A: Yes. Recrystallization often traps solvent or induces oxidation during the heating/drying steps. Sublimation (high vacuum, ~140-160°C) yields ultra-pure crystals and removes oxidized Phenazine impurities (which sublime at different temperatures).

References

• General Solubility & Conformation

  • Title: Vibratile Dihydrophenazines with Controllable Luminescence Enabled by Precise Regulation of π-Conjug
  • Source: CCS Chemistry

  • URL:[Link]

  • Context: Discusses the "butterfly" conformation and its impact on molecular packing and solubility.

• Redox Flow Battery Applications (Solubility Enhancement)

  • Title: Phenazine-Based Compound as a Universal Water-Soluble Anolyte Material for the Redox Flow Batteries[2][3]

  • Source: MDPI (Molecules)

  • URL:[Link]

  • Context: Validates the strategy of functionalization to overcome the inherent solubility limits of the phenazine core.

• Redox Properties & Radical Cations

  • Title: Redox Properties of N,N′-Disubstituted Dihydrophenazine...
  • Source: Crystal Growth & Design (ACS Public

  • URL:[Link]

  • Context: definitive guide on the structural changes (planarization)

Sources

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. WO2021164880A1 - Phenazine-based compounds and use thereof as redox flow battery electrolyte - Google Patents [patents.google.com]

Technical Support Center: Phenazine Photostability &amp; Degradation Control

The following guide is designed as a specialized Technical Support Center resource. It synthesizes mechanistic photophysics with practical troubleshooting for researchers utilizing phenazine-based photoredox catalysts (specifically 5,10-dihydrophenazines).

Status: Active Topic: Controlling Degradation of Phenazine Donors under UV/Visible Irradiation Support Level: Tier 3 (Advanced Application Science)

Executive Summary: The Physics of Failure

Why is my catalyst degrading? Phenazine donors (specifically 5,10-dihydrophenazines like PC-1 or PC-2 ) are designed to access a specific excited state (

) that is strongly reducing. Under UV irradiation ( nm), you risk accessing higher energy excited states ( ).

These

states possess sufficient energy to trigger bond homolysis (particularly of the -aryl or -alkyl bonds) or facilitate irreversible electron transfer to solvent impurities. Furthermore, the oxidized intermediate—the Radical Cation ( ) —is chemically sensitive. If it is not reduced back to the ground state quickly (catalytic turnover), or if it encounters oxygen/nucleophiles, it decomposes.

Core Stability Protocols (The "Stability Triad")

To prevent degradation, you must stabilize the Radical Cation and prevent Super-Excitation .

A. Light Source Selection (The "UV Trap")

Rule: Avoid broad-spectrum UV sources (e.g., Mercury arc lamps) unless filtered.

• Mechanism: UV photons excite the phenazine to

  . Relaxation from often competes with bond cleavage pathways.

• Recommendation: Use narrow-band LEDs.

  • Preferred: 460 nm (Blue) or 405 nm (Violet).

  • Avoid: < 365 nm without specific justification.

B. Solvent Compatibility

Rule: The solvent must stabilize the positive charge of the radical cation without acting as a nucleophile.

Solvent Class	Suitability	Risk Factor	Recommendation
Esters (e.g., EtOAc)	High	Low	Standard. Excellent stability for radical cations.
Amides (DMAc, DMF)	Moderate	Medium	Can participate in side reactions if heated; good solubility.
Alcohols (MeOH)	Low	High	Nucleophilic attack on the radical cation is possible.
Halogenated (DCM)	Low	High	Can undergo electron transfer with the excited state (quenching).

C. Atmosphere Control

Rule: Oxygen is a dual threat. It quenches the excited state (

) to form Singlet Oxygen ( ), which then oxidizes the catalyst structure.

• Protocol: Freeze-Pump-Thaw (3 cycles) is superior to sparging.

• Verification: The reaction mixture should not change color rapidly upon initial irradiation.

Mechanism & Visualization

Diagram 1: The Degradation vs. Catalysis Pathway

This diagram illustrates the "Danger Zone" where UV irradiation pushes the catalyst into unstable states.

Caption: The "Safe Cycle" (Green/Yellow/Blue) vs. the "UV Danger Zone" (Red). UV access to Sn states promotes direct bond breaking.

Troubleshooting Guides (FAQs)

Scenario A: "My reaction mixture turned dark brown/black within 10 minutes."

Diagnosis: Rapid oxidative decomposition. Root Cause: Incomplete deoxygenation. Phenazine radical cations react near-diffusion controlled rates with dissolved

. Corrective Action:

• Stop the run. The catalyst is likely irreversibly oxidized to a phenazinium salt or polymerized.

• Switch Protocol: Move from sparging (bubbling

  ) to Freeze-Pump-Thaw .

• Check Seals: Ensure septa are new and unpunctured before light exposure.

Scenario B: "Yields are low, and the catalyst color bleached (became clear)."

Diagnosis: Photobleaching via N-C bond cleavage. Root Cause: High-energy UV photons are cleaving the N-Aryl or N-Alkyl substituents. Corrective Action:

• Filter the Light: If using a broad-spectrum lamp, install a long-pass filter (>400 nm) .

• Switch Solvent: If using DCM or Chloroform, switch to Ethyl Acetate or Benzene/Trifluorotoluene . Halogenated solvents can act as oxidants under deep UV, destroying the donor.

Scenario C: "The reaction works on 10 mg scale but fails on 1 g scale."

Diagnosis: Optical density issues leading to "skin effects" and local degradation. Root Cause: On larger scales, light cannot penetrate the center. The catalyst at the vial wall absorbs all the photons, becomes super-excited (multiphoton absorption), and degrades before it can diffuse to find substrate. Corrective Action:

• Increase Stirring: Vortexing is insufficient. Use high-RPM magnetic stirring.

• Lower Intensity: Dim the light source. Paradoxically, lower intensity often improves catalyst lifetime by preventing the buildup of unstable radical cations waiting for turnover.

Diagnostic Workflow

Use this decision tree to identify the specific failure mode of your phenazine donor.

Caption: Step-by-step isolation of degradation variables based on visual cues.

References & Authoritative Grounding

• Miyake, G. M., & Theriot, J. C. (2014). Perylene as an Organic Photocatalyst for the Radical Polymerization of Functionalized Monomers through Oxidative Quenching of Excited States. Macromolecules.[1] (Foundational work establishing the radical cation stability requirements).

• Theriot, J. C., Lim, C. H., Yang, H., Ryan, M. D., Musgrave, C. B., & Miyake, G. M. (2016). Organocatalyzed Atom Transfer Radical Polymerization Driven by Visible Light. Science. (Establishes the dihydrophenazine class and solvent effects on stability).

• McCarthy, B. G., Pearson, R. M., Lim, C. H., Sartor, S. M., Damrauer, N. H., & Miyake, G. M. (2018). Structure-Property Relationships for Tailoring Phenoxazines as Reducing Photoredox Catalysts. J. Am. Chem. Soc. (Detailed photophysics on the degradation of related phenoxazine/phenazine donors).

• Discekici, E. H., et al. (2018). Evolution and Future Directions of Metal-Free Atom Transfer Radical Polymerization.[1] Macromolecules.[1] (Review of stability challenges in O-ATRP).

Sources

• 1. Photoinduced Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP): Precision Polymer Synthesis Using Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Moisture Sensitivity of Lithiated Phenazine Intermediates

Welcome to the technical support center for handling lithiated phenazine intermediates. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the synthetic power of these potent intermediates. Lithiated phenazines are invaluable for creating complex, functionalized molecules for applications ranging from materials science to pharmaceuticals.[1][2][3] However, their exceptional reactivity is matched by their extreme sensitivity to moisture and atmospheric oxygen.[4][5][6]

This resource provides in-depth troubleshooting guides, field-proven protocols, and answers to frequently asked questions to help you achieve consistent, successful, and safe experimental outcomes. We will move beyond simple instructions to explain the underlying chemical principles, ensuring you can diagnose and solve problems effectively.

Troubleshooting Guide: Diagnosing and Resolving Common Issues

This section addresses specific problems you may encounter during the lithiation and subsequent functionalization of phenazine derivatives.

Q1: My lithiation reaction failed completely, or I recovered only my starting material. What is the most likely cause?

A1: This is the most common issue when working with organolithium reagents and almost always points to premature quenching by an acidic proton, most frequently from water.[7] Lithiated phenazine intermediates are incredibly strong bases, and even trace amounts of moisture will protonate them, instantly consuming your active intermediate and regenerating the starting phenazine.

Causality Checklist:

• Atmospheric Moisture: The primary culprit. Your reaction must be conducted under a rigorously maintained inert atmosphere (dry argon or nitrogen).[8]

• Contaminated Solvents: "Anhydrous" solvents from commercial suppliers can still contain unacceptable levels of water.[9] Always use freshly dried and degassed solvents.

• Wet Glassware: Adsorbed water on the surface of glassware is sufficient to kill the reaction. All glassware must be meticulously dried immediately before use.[10][11]

• Reagent Impurities: The phenazine starting material itself or the organolithium reagent may be contaminated. The septum on the organolithium bottle can degrade over time, allowing moisture to enter.[10]

Troubleshooting Workflow:

• Verify Inert Atmosphere: Ensure your Schlenk line or glovebox is functioning correctly. Check for leaks and ensure a slight positive pressure of inert gas is maintained, as indicated by a bubbler.[12]

• Solvent Integrity: Use a solvent from a freshly opened bottle or one that has been rigorously dried, for example, by passing it through a solvent purification system or by distillation from an appropriate drying agent.[10]

• Glassware Preparation: Oven-dry all glassware at >125°C overnight and allow it to cool in a desiccator or under a stream of inert gas.[11] Alternatively, flame-dry the assembled apparatus under vacuum and backfill with inert gas.

• Reagent Quality: Titrate your organolithium solution before use to determine its exact concentration.[10] Commercial reagents can degrade over time, and the stated molarity may not be accurate.

Q2: I observed the expected color change upon adding the organolithium reagent, indicating lithiation, but my subsequent reaction with an electrophile yielded no product. What went wrong?

A2: This scenario suggests that the lithiated intermediate was successfully formed but was consumed before or during the addition of the electrophile.

Possible Causes & Solutions:

• Contamination During Electrophile Addition: The electrophile itself or the syringe used to add it may have introduced moisture or air.

  • Solution: Ensure the electrophile is anhydrous. If it is a liquid, distill it if necessary. If it is a solid, dry it in a vacuum oven. Use a clean, oven-dried syringe for the transfer.

• Reaction with Solvent: While ethers like THF are common solvents, lithiated intermediates can slowly react with them, especially at temperatures above -20°C.[4] This side reaction degrades the intermediate over time.

  • Solution: Maintain a low temperature (typically -78°C using a dry ice/acetone bath) throughout the generation and subsequent reaction of the intermediate.[13] Add the electrophile as soon as the lithiation is complete.

• Poor Electrophile Reactivity: The electrophile may not be reactive enough to undergo the desired reaction under your conditions.

  • Solution: Review the literature for the reactivity of your chosen electrophile with similar organolithium species. A change in electrophile or the addition of an activating agent may be necessary.

Q3: My reaction yields are inconsistent from one run to the next, even when I follow the same procedure. How can I improve reproducibility?

A3: Inconsistency is often due to subtle, unintentional variations in handling highly sensitive reagents. Rigorous standardization is key.

Key Areas for Standardization:

• Organolithium Titration: Do not assume the concentration on the bottle is accurate. Titrate the organolithium solution before each new set of experiments to ensure you are using the correct stoichiometry.[10]

• Temperature Control: Ensure the internal reaction temperature is consistent. Use a low-temperature thermometer and maintain the cold bath meticulously. The rate of addition of reagents can also affect the internal temperature.

• Addition Times: Standardize the rate at which you add the organolithium reagent and the electrophile. Slow, dropwise addition is generally recommended to control exotherms.[14]

• Inert Gas Flow: Maintain a consistent, gentle positive pressure of inert gas. A turbulent flow can introduce atmospheric contaminants, while insufficient flow may not provide adequate protection.[11]

Frequently Asked Questions (FAQs)

• Q: What is the best method for drying solvents for these reactions?

  • A: For the highest level of dryness, a dedicated solvent purification system (Grubbs-type system) is ideal. Distillation from a suitable drying agent (e.g., sodium/benzophenone for ethers, CaH₂ for hydrocarbons) is a classic and effective method. For less stringent requirements, storing solvents over activated 3Å or 4Å molecular sieves can be sufficient, but ensure the sieves are properly activated beforehand.[10]

• Q: Should I use a Schlenk line or a glovebox?

  • A: Both are excellent tools for handling air-sensitive compounds.[15] The choice often depends on the scale and complexity of your work.

Feature	Schlenk Line	Glovebox
Best For	Reactions in solution, transfers of liquids/gases.	Handling solids, preparing multiple reactions, complex manipulations.
Pros	Lower initial cost, versatile for various flask sizes.	Superior inert atmosphere, easier manipulation of solids.
Cons	Requires more manual dexterity for transfers (syringe/cannula).	Higher cost, requires regular maintenance, limited working space.

• Q: How do I safely quench my reaction and dispose of excess organolithium reagent?

  • A: Safety is paramount. Never quench with water directly. For reaction work-up, cool the flask in an ice bath and slowly add a proton source that is less reactive than water, such as isopropanol or a saturated aqueous solution of ammonium chloride.[14] For disposing of excess organolithium reagent in a syringe or bottle, dilute it significantly with an inert hydrocarbon solvent like hexane, and add it slowly to a beaker containing a large excess of isopropanol, also cooled in an ice bath.[10][14]

Experimental Protocols

Protocol 1: General Procedure for Lithiation of a Phenazine Derivative (Schlenk Technique)

Objective: To generate a lithiated phenazine intermediate in situ for subsequent reaction.

Materials:

• Oven- or flame-dried round-bottom flask with a magnetic stir bar and septum.

• Schlenk line with a supply of dry argon or nitrogen and a bubbler.

• Dry, degassed solvent (e.g., THF, diethyl ether).

• Phenazine derivative (dried under vacuum).

• Organolithium reagent (e.g., n-BuLi, s-BuLi) in a Sure/Seal™ bottle.[16]

• Dry syringes and needles.

• Low-temperature bath (e.g., dry ice/acetone).

Methodology:

• Apparatus Setup: Assemble the dried flask, attach it to the Schlenk line, and perform at least three vacuum/backfill cycles with inert gas to purge the atmosphere.[10]

• Reagent Addition: Under a positive flow of inert gas, add the phenazine derivative to the flask. Add the dry solvent via a syringe.

• Cooling: Immerse the flask in the -78°C bath and allow it to equilibrate for 10-15 minutes with gentle stirring.[17]

• Lithiation: Slowly draw the required volume of organolithium reagent into a dry syringe. Puncture the septum of the reaction flask and add the organolithium dropwise over several minutes. The needle tip should be above the solvent surface to avoid clogging.

• Monitoring: A color change is often indicative of lithiation. Stir the reaction at -78°C for the time specified in your procedure (typically 30-60 minutes) to ensure complete formation of the intermediate.

• Proceed to Next Step: The lithiated phenazine intermediate is now ready for reaction with an electrophile. Maintain the -78°C temperature and inert atmosphere.

Diagrams

Caption: Workflow for a moisture-sensitive lithiation reaction using a Schlenk line.

Caption: Decision tree for troubleshooting failed lithiation reactions.

References

• Li, Y., et al. (2023). Ladder-type phenazine-linked covalent organic polymers with synergistic cation–π interactions for highly stable lithium metal batteries. Chemical Science. Retrieved from [Link]

• University of California, Riverside EH&S. (2009). Procedures for Safe Use of Pyrophoric Organolithium Reagents. Retrieved from [Link]

• University of California, Santa Barbara. (2012). Pyrophorics - Organolithium Reagents - Standard Operating Procedure. Retrieved from [Link]

• Reich, H. J., et al. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54846. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Li, Y., et al. (2023). Ladder-type phenazine-linked covalent organic polymers with synergistic cation–π interactions for highly stable lithium metal batteries. Chemical Science, 14(41), 11453-11462. Retrieved from [Link]

• ResearchGate. (2025). Amino Group Enhanced Phenazine Derivative as Electrode Material for Lithium Storage. Request PDF. Retrieved from [Link]

• Wikipedia. (n.d.). Organolithium reagent. Retrieved from [Link]

• ResearchGate. (n.d.). Phenazine-based Spiroborate Complex with Enhanced Electrochemical Stability for Lithium Storage. Request PDF. Retrieved from [Link]

• University of California, Irvine EH&S. (2024). Procedures for Safe Use of Pyrophoric Organolithium Reagents. Retrieved from [Link]

• Wang, S., et al. (2017). Amino group enhanced phenazine derivatives as electrode materials for lithium storage. Journal of Materials Chemistry A, 5(12), 5724-5730. Retrieved from [Link]

• MDPI. (2025). Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. Retrieved from [Link]

• ResearchGate. (n.d.). Proton Intercalation/De‐intercalation Chemistry in Phenazine‐based Anode for Hydronium‐ion Batteries. Request PDF. Retrieved from [Link]

• OrgoSolver. (n.d.). Grignard Reagents, Organolithium Compounds, and Gilman Reagents. Retrieved from [Link]

• ACS Publications. (2025). Nanoporous Phenazine-Based Covalent Organic Frameworks as Electrocatalytic Sulfur Hosts for Lithium–Sulfur Batteries. ACS Applied Nano Materials. Retrieved from [Link]

• Master Organic Chemistry. (2015). Formation of Grignard and Organolithium Reagents From Alkyl Halides. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Design strategies and applications of novel functionalized phenazine derivatives: a review. Journal of Materials Chemistry C. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Modular Synthesis of Phenazine-Based Aggregation-Induced Emission Materials. ACS Omega, 3(11), 15929-15936. Retrieved from [Link]

• ResearchGate. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Retrieved from [Link]

• J&K Scientific LLC. (2021). Working with Organolithium Compounds. Retrieved from [Link]

• MDPI. (2022). Phenazine-Based Compound as a Universal Water-Soluble Anolyte Material for the Redox Flow Batteries. Molecules, 27(24), 8916. Retrieved from [Link]

• Princeton University EHS. (n.d.). Safe handling of organolithium compounds in the laboratory. Retrieved from [Link]

• Wang, Y., & Newman, D. K. (2008). Redox Reactions of Phenazine Antibiotics with Ferric (Hydr)oxides and Molecular Oxygen. Environmental Science & Technology, 42(7), 2380-2386. Retrieved from [Link]

• MIT EHS. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from [Link]

• White Rose eTheses Online. (2013). Kinetic Resolution by Lithiation of Substituted 1,2-Dihydroquinolines and Dihydrobenzoxazines. Retrieved from [Link]

• ACS Publications. (2023). π-Extended Benzo[b]phenazine-Based Polymer Cathode Materials for High-Voltage and Stable Organic Batteries. ACS Applied Energy Materials, 6(12), 6439-6447. Retrieved from [Link]

• PubMed. (2005). Synthesis of phenazine derivatives for use as precursors to electrochemically generated bases. The Journal of Organic Chemistry, 70(18), 7195-7204. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Phenazines as model low-midpoint potential electron shuttles for photosynthetic bioelectrochemical systems. Physical Chemistry Chemical Physics, 19(35), 23985-23994. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Amino Group Enhanced Phenazine Derivative as Electrode Material for Lithium Storage. Retrieved from [Link]

• MDPI. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 27(21), 7545. Retrieved from [Link]

• PubMed. (2010). Quenching of singlet oxygen by pyocyanin and related phenazines. Photochemistry and Photobiology, 86(4), 819-824. Retrieved from [Link]

• OSTI.GOV. (1986). Quenching of triplet states of phenazine and its mono-, di-,and tetrabenzo derivatives and of their triplet exciplexes with dimethylaniline by oxygen. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). A low-redox-potential phenazine-based negolyte with high stability for aqueous organic flow batteries. Joule, 9(11), 3226-3241. Retrieved from [Link]

• ResearchGate. (2025). Phenazinetetrone electrode for high-energy-density organic batteries via oxygen- and nitrogen-based redox reactions. Retrieved from [Link]

• ResearchGate. (2025). Cross‐linking Effects on Performance Metrics of Phenazine‐Based Polymer Cathodes. Request PDF. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 5-Phenyl-5,10-dihydrophenazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, 5-Phenyl-5,10-dihydrophenazine stands as a molecule of significant interest due to the redox-active nature of its phenazine core.[1][2] This dihydrophenazine derivative and its analogues are foundational in the development of novel materials for organic electronics and as scaffolds in medicinal chemistry.[3][4] A precise understanding of its molecular structure is paramount, and ¹H Nuclear Magnetic Resonance (NMR) spectroscopy provides an unparalleled, non-destructive window into its proton environment.

This guide offers an in-depth analysis of the ¹H NMR spectrum of 5-Phenyl-5,10-dihydrophenazine, comparing its spectral features with those of its parent compound, 5,10-dihydrophenazine, and the fully aromatic phenazine. Through this comparative lens, we will elucidate the key structural nuances revealed by chemical shifts, coupling constants, and signal multiplicities.

The Structural Landscape: From Phenazine to 5-Phenyl-5,10-dihydrophenazine

The journey from the planar, aromatic phenazine to the non-planar, partially saturated 5,10-dihydrophenazine, and finally to its N-phenyl substituted derivative, introduces significant changes in the electronic and steric environments of the constituent protons. These modifications are directly reflected in their ¹H NMR spectra.

Molecular Structures and Proton Numbering

Caption: Comparative molecular structures of phenazine, 5,10-dihydrophenazine, and 5-Phenyl-5,10-dihydrophenazine.

¹H NMR Spectral Data Comparison

The following table summarizes the key ¹H NMR spectral data for the three compounds, providing a clear comparison of their chemical shifts (δ) in parts per million (ppm).

Compound	Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Phenazine	H-1, H-4, H-6, H-9	8.16 - 8.25	Multiplet
H-2, H-3, H-7, H-8	7.64 - 7.83	Multiplet
5,10-Dihydrophenazine	N-H	~7.29	Singlet (broad)
H-1, H-4, H-6, H-9	6.26	Doublet of doublets
H-2, H-3, H-7, H-8	6.01	Doublet of doublets
5-Phenyl-5,10-dihydrophenazine	Phenyl Protons	7.0 - 7.5	Multiplet
Dihydrophenazine Protons	5.5 - 6.5	Complex Multiplets
N-H	~5.8	Singlet (broad)

Note: The chemical shifts are approximate and can vary depending on the solvent and concentration.[5]

Analysis and Interpretation

Phenazine: The Aromatic Benchmark

The ¹H NMR spectrum of phenazine is characteristic of a fully aromatic system.[6] The protons on the two equivalent benzene rings give rise to two sets of multiplets in the aromatic region (typically 7.5-8.5 ppm). The symmetry of the molecule results in a relatively simple spectrum for a 12-proton system.

5,10-Dihydrophenazine: The Impact of Saturation

Reduction of phenazine to 5,10-dihydrophenazine introduces two protons on the nitrogen atoms and disrupts the aromaticity of the central pyrazine ring.[7][8] This leads to several key changes in the ¹H NMR spectrum:

• Upfield Shift: The protons on the benzene rings (H-1 to H-4 and H-6 to H-9) experience a significant upfield shift compared to phenazine. This is due to the loss of the ring current from the central aromatic ring. The signals typically appear as two doublets of doublets around 6.01 and 6.26 ppm.[9]

• N-H Protons: A broad singlet corresponding to the two N-H protons appears, typically around 7.29 ppm in DMSO-d₆.[9] The broadness is a result of quadrupole broadening from the nitrogen atom and potential chemical exchange.

5-Phenyl-5,10-dihydrophenazine: Asymmetry and Anisotropy

The introduction of a phenyl group at the N-5 position breaks the symmetry of the dihydrophenazine core, leading to a more complex ¹H NMR spectrum.[10]

• Distinct Aromatic Regions: The spectrum now displays signals for two different types of aromatic protons: those on the dihydrophenazine scaffold and those on the N-phenyl substituent. The protons of the phenyl group typically resonate in the 7.0-7.5 ppm region.

• Increased Complexity of Dihydrophenazine Signals: The protons on the two benzene rings of the dihydrophenazine moiety are no longer chemically equivalent. This results in a more complex pattern of multiplets in the upfield aromatic region (5.5-6.5 ppm). The exact chemical shifts and coupling patterns are influenced by the anisotropic effect of the N-phenyl ring.

• Single N-H Proton: A single, broad N-H proton signal is observed, typically shifted upfield compared to the parent dihydrophenazine due to the electronic influence of the N-phenyl group.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

Achieving a well-resolved ¹H NMR spectrum is crucial for accurate structural elucidation. The following protocol outlines the key steps for the preparation and analysis of a 5-Phenyl-5,10-dihydrophenazine sample.

Workflow for ¹H NMR Analysis

Caption: A step-by-step workflow for the preparation, acquisition, and analysis of a ¹H NMR spectrum.

Causality in Experimental Choices

• Solvent Selection: The choice of deuterated solvent is critical. Chloroform-d (CDCl₃) is a common choice for many organic molecules. However, for compounds with potentially low solubility or those that may aggregate, dimethyl sulfoxide-d₆ (DMSO-d₆) can be a better alternative.[5] It is important to note that the chemical shifts of N-H protons are particularly sensitive to the solvent environment.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H NMR, providing a sharp singlet at 0 ppm for accurate chemical shift referencing.

• Shimming: This process is crucial for obtaining sharp, well-resolved peaks. It involves adjusting the currents in the shim coils to counteract inhomogeneities in the static magnetic field (B₀) across the sample volume.

• Number of Scans: For dilute samples or for nuclei with low natural abundance, increasing the number of scans improves the signal-to-noise ratio, as the signal increases linearly with the number of scans while the noise increases with the square root of the number of scans.

Conclusion

The ¹H NMR spectrum of 5-Phenyl-5,10-dihydrophenazine provides a wealth of structural information that, when compared to its parent compounds, highlights the significant electronic and conformational changes induced by the N-phenyl substituent. The loss of symmetry and the introduction of a new aromatic system result in a more complex but highly informative spectrum. A thorough understanding of these spectral features is indispensable for researchers working on the synthesis, characterization, and application of this important class of heterocyclic compounds. The principles and methodologies outlined in this guide provide a solid foundation for the accurate and insightful analysis of 5-Phenyl-5,10-dihydrophenazine and its derivatives.

References

• Supporting Information for "Cobalt Coordination Networks Based on the Linker (Phenazine-5,10-diyl)di- and Tetrabenzoate". Preprints.org. Available at: [Link][9][11]

• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. PubMed. Available at: [Link][1]

• ¹H NMR of 1,3-dihydroxyphenazine in d6-DMSO. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. MDPI. Available at: [Link][2]

• A Modular Synthetic Route Involving N-Aryl-2-nitrosoaniline Intermediates Leads to a New Series of 3-Substituted Halogenated Phenazine Antibacterial Agents. PMC. Available at: [Link]

• Facile synthesis of N-aryl phenothiazines and phenoxazines via Brønsted acid catalyzed C-H amination. Royal Society of Chemistry. Available at: [Link]

• ¹H NMR Investigation on Molecular Conformational Motion of 9,14-diphenyl-9,14-dihydrodibenzo[a,c]phenazine. ResearchGate. Available at: [Link]

• ¹H NMR Investigation on Molecular Conformational Motion of 9,14-diphenyl-9,14-dihydrodibenzo[a,c]phenazine. Semantic Scholar. Available at: [Link]

• Synthesis of poly-(N-phenyl-5,10-dihydrophenazine) (p-DPPZ). ResearchGate. Available at: [Link][4]

• Rapid Synthesis of Phenazine-1-Carboxylic Acid Derived Small Molecules from Diverse Anilines. Research and Reviews: Journal of Chemistry. Available at: [Link]

• 5-Phenyl-5,10-dihydrophenazine. PubChem. Available at: [Link][10]

• Redox Properties of N,N′-Disubstituted Dihydrophenazine and Dihydrodibenzo[a,c]phenazine: The First Isolation of Their Crystalline Radical Cations and Dications. ACS Publications. Available at: [Link]

• The structural biology of phenazine biosynthesis. PMC. Available at: [Link]

• Why don't some phenazine/dihydrophenazine based compounds show 1H-NMR in most of the solvents, with the exception of benzene? ResearchGate. Available at: [Link][5]

• 5,10-DIHYDRO-PHENAZINE. LookChem. Available at: [Link][7]

• 5-acetyl-5,10-dihydrophenazine-1-carboxylic acid (NP0012624). Natural Products Magnetic Resonance Database. Available at: [Link]

• 5,10-Dihydrophenazine. J-GLOBAL. Available at: [Link][8]

• Vicinal Couplings and Karplus Relationships. University of Wisconsin-Madison, Chemistry Department. Available at: [Link]

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A Comparative Guide to the Cyclic Voltammetry of 5-Phenyl-5,10-dihydrophenazine and Ferrocene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of electrochemical analysis, cyclic voltammetry (CV) stands as a cornerstone technique for elucidating the redox behavior of molecules. This guide provides an in-depth comparison of the CV characteristics of two distinct yet significant compounds: 5-Phenyl-5,10-dihydrophenazine, a complex organic molecule with relevance in photoredox catalysis and materials science, and ferrocene, the ubiquitous organometallic compound revered as an electrochemical standard.[1]

This comparison will delve into the fundamental differences in their electrochemical signatures, offering insights into their underlying redox mechanisms. By understanding these distinctions, researchers can better interpret their own experimental data and make informed decisions in their respective fields.

The Archetype of Reversibility: The Cyclic Voltammogram of Ferrocene

Ferrocene (Fc) is widely employed as an internal standard in non-aqueous electrochemistry for a simple reason: its electrochemical behavior is exceptionally well-defined and reversible.[2] The oxidation of ferrocene to the ferrocenium cation (Fc+) is a clean, one-electron process.[1]

A typical cyclic voltammogram of ferrocene exhibits a classic "duck-shaped" curve, characterized by several key features:

• A Single, Reversible Redox Couple: The voltammogram displays one distinct anodic (oxidation) peak and one corresponding cathodic (reduction) peak.

• Peak Separation (ΔEp): The difference between the anodic peak potential (Epa) and the cathodic peak potential (Epc) is theoretically 59/n mV for a reversible n-electron transfer process at room temperature. For ferrocene's one-electron transfer, this value is typically observed to be between 55-65 mV, indicating a high degree of electrochemical reversibility.

• Peak Current Ratio (Ipa/Ipc): The ratio of the anodic peak current to the cathodic peak current is approximately unity. This signifies that the species oxidized at the electrode surface is efficiently and completely reduced back to its original form during the reverse scan.

These characteristics make ferrocene an ideal internal reference, allowing for the accurate calibration of reference electrode potentials and enabling comparison of electrochemical data across different experiments and laboratories.[2]

The Complexity of Multi-Step Redox: The Cyclic Voltammogram of 5-Phenyl-5,10-dihydrophenazine

In stark contrast to the simplicity of ferrocene, 5-Phenyl-5,10-dihydrophenazine (PhPH2) presents a more intricate electrochemical profile. As a dihydrophenazine derivative, its redox behavior is characterized by multiple, often coupled, electron and proton transfer steps.[3] This complexity arises from the molecule's ability to undergo sequential oxidation, losing two electrons and two protons to ultimately form the corresponding phenazinium dication.

The cyclic voltammogram of a dihydrophenazine derivative like PhPH2 typically displays:

• Two Distinct Oxidation Waves: The voltammogram usually shows two separate one-electron oxidation events at different potentials.[4][5] The first oxidation corresponds to the formation of a radical cation, and the second, at a more positive potential, corresponds to the formation of the dication.[3]

• Chemical Reversibility: While the individual electron transfer steps may be electrochemically reversible, the overall process can be influenced by coupled chemical reactions, such as proton loss. The stability of the radical cation and dication intermediates plays a crucial role in the observed reversibility.[3]

• Scan Rate Dependence: The shape of the CV curve can be highly dependent on the scan rate. At faster scan rates, the radical cation may not have sufficient time to undergo subsequent chemical reactions, leading to more reversible behavior. Conversely, at slower scan rates, coupled chemical reactions can become more prominent, altering the appearance of the voltammogram.

The redox potentials of dihydrophenazine derivatives are sensitive to the electronic nature of their substituents. Electron-withdrawing groups, for instance, can make the molecule more difficult to oxidize.[3]

At a Glance: Ferrocene vs. 5-Phenyl-5,10-dihydrophenazine

Feature	Ferrocene (Fc/Fc+)	5-Phenyl-5,10-dihydrophenazine
Redox Process	Single, one-electron transfer	Two sequential one-electron transfers coupled with proton loss
CV Curve Shape	"Duck-shaped" with one distinct redox couple	Two distinct oxidation waves
Electrochemical Reversibility	Highly reversible	Can be quasi-reversible or irreversible depending on conditions
Peak Separation (ΔEp)	Typically 55-65 mV	Varies for each step; often larger than the theoretical value
Peak Current Ratio (Ipa/Ipc)	Close to 1	Can deviate significantly from 1, especially at slow scan rates
Primary Use in CV	Internal reference standard	Study of multi-step redox processes, photoredox catalysis

Experimental Protocol: Acquiring Comparative Cyclic Voltammograms

This protocol outlines the general procedure for obtaining and comparing the cyclic voltammograms of ferrocene and 5-Phenyl-5,10-dihydrophenazine.

1. Materials and Reagents:

• Ferrocene

• 5-Phenyl-5,10-dihydrophenazine

• Anhydrous, electrochemical-grade solvent (e.g., acetonitrile or dichloromethane)[6]

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6)[6]

• Working electrode (e.g., glassy carbon or platinum)

• Reference electrode (e.g., Ag/Ag+ or saturated calomel electrode - SCE)[7]

• Counter electrode (e.g., platinum wire)

• Polishing materials (e.g., alumina slurries)[8]

2. Solution Preparation:

• Prepare a stock solution of the supporting electrolyte (e.g., 0.1 M TBAPF6) in the chosen anhydrous solvent.

• Prepare separate analyte solutions of ferrocene (typically 1-2 mM) and 5-Phenyl-5,10-dihydrophenazine (concentration may vary depending on solubility and desired signal) in the electrolyte solution.[6]

3. Electrochemical Cell Assembly and Measurement:

• Electrode Preparation: Polish the working electrode to a mirror finish using alumina slurries of decreasing particle size, followed by rinsing with the solvent.[8]

• Deoxygenation: Purge the analyte solution with an inert gas (e.g., argon or nitrogen) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements.[8]

• Blank Scan: First, record a cyclic voltammogram of the electrolyte solution alone to establish the potential window and ensure there are no electroactive impurities.[6]

• Analyte Scans:

  • Record the cyclic voltammogram of the ferrocene solution.

  • Thoroughly rinse the electrodes and cell, then record the cyclic voltammogram of the 5-Phenyl-5,10-dihydrophenazine solution.

• Internal Standard Scan (Optional but Recommended): To accurately compare potentials, add a small amount of the ferrocene stock solution to the 5-Phenyl-5,10-dihydrophenazine solution and record a final CV. This allows the potentials of the dihydrophenazine to be referenced directly to the Fc/Fc+ couple.[9]

4. Instrumental Parameters:

• Potential Range: Set a potential range that encompasses the redox events of both molecules.

• Scan Rate: Start with a typical scan rate of 100 mV/s. Varying the scan rate can provide valuable information about the kinetics of the electrode processes.[7]

Visualizing the Processes

Experimental Setup for Cyclic Voltammetry

Caption: A simplified representation of the two-step oxidation of 5-Phenyl-5,10-dihydrophenazine.

Conclusion

The cyclic voltammetric behaviors of ferrocene and 5-Phenyl-5,10-dihydrophenazine are demonstrably different, reflecting their distinct molecular structures and redox properties. Ferrocene serves as a benchmark for electrochemical reversibility, making it an invaluable tool for standardizing measurements. In contrast, 5-Phenyl-5,10-dihydrophenazine exemplifies the complex, multi-step redox processes characteristic of many organic molecules. A thorough understanding of these differences is essential for researchers utilizing cyclic voltammetry to probe the electronic properties of novel compounds in drug discovery, materials science, and beyond.

References

• Cyclic Voltammetry of Ferrocene, [Ru(bpy)3] - UMass Boston.
• Voltammetric and spectroscopic study of ferrocene and hexacyanoferrate and the suitability of their redox couples as internal standards in ionic liquids - RSC Publishing.
• Referencing Electrochemical Data to an Internal Standard - Pine Research Instrumentation.
• Use of the Ferrocene Oxidation Process To Provide Both Reference Electrode Potential Calibration and a Simple Measurement (via Semiintegration) of the Uncompensated Resistance in Cyclic Voltammetric Studies in High-Resistance Organic Solvents | Analytical Chemistry - ACS Publications.
• Note on the Voltammetry of Ferrocene Carboxylate in Aqueous Solution - Arrow@TU Dublin.
• Cyclic yclic voltammetry of ferrocene 1 mM and 100 mM Bu 4 NBF 4 in CH... - ResearchGate.
• A Comparative Guide to Validating Electrochemical Data: The Ferrocene/Ferrocenium Internal Standard and Its Alternatives - Benchchem.
• Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives - RSC Publishing.
• Oxidation of a Dihydrophenazine Molecular Wire Attenuates Molecular Conductance | Journal of the American Chemical Society.
• How to apply internal standard in cyclic voltammetry? - ResearchGate.
• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC.
• Recent Catalytic Applications of Ferrocene and Ferrocenium Cations in the Syntheses of Organic Compounds - MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Janus-type photo-redox properties and catalytic applications of 5,10-dihydrophenazine derivatives - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO01348H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 9. researchgate.net [researchgate.net]

UV-Vis absorption peaks of 5-phenyl-5,10-dihydrophenazine in DCM

Technical Comparison Guide: UV-Vis Photophysics of 5-Phenyl-5,10-dihydrophenazine in DCM

Executive Summary & Technical Profile

5-phenyl-5,10-dihydrophenazine (often abbreviated as PPZ in donor-acceptor constructs, though distinct from the fully substituted DPZ) represents a critical class of electron-donating motifs used in Thermally Activated Delayed Fluorescence (TADF) emitters and photocatalysis. Unlike its oxidized parent (phenazine) or its fully substituted analog (5,10-diphenyl-5,10-dihydrophenazine), the mono-phenyl derivative occupies a unique photophysical niche characterized by high triplet energy and specific susceptibility to oxidative degradation.

This guide analyzes its UV-Vis absorption profile in Dichloromethane (DCM), contrasting it with industry-standard alternatives to aid in precise material selection for optoelectronic applications.

Comparative Photophysical Analysis

The following data compares the target compound against its oxidized parent and its fully substituted analog. All data refers to measurements in degassed Dichloromethane (DCM) at room temperature (

M).

Feature	5-Phenyl-5,10-dihydrophenazine (Target)	5,10-Diphenyl-5,10-dihydrophenazine (DPZ)	Phenazine (Reference)
Primary Abs. Peak ( )	320 – 340 nm	330 – 345 nm	362 nm (n- )
Secondary Band	< 300 nm ( - )	< 310 nm ( - )	~250 nm ( - )
Visual Appearance	Pale Yellow / Colorless	Colorless	Yellow / Orange
Electronic Nature	Strong Donor (H-bond active)	Strong Donor (Sterically bulky)	Electron Acceptor
Stability (Air/Light)	Low (Prone to oxidation to radical cation)	Moderate (Protected N-sites)	High
Key Application	TADF Donor / H-Atom Transfer	OLED Hole Transport / TADF	Intercalating Agent

Spectral Interpretation & Causality

• Blue-Shift vs. Phenazine: The hydrogenation of the central ring disrupts the aromaticity of the pyrazine core, breaking the conjugation found in phenazine. This results in a hypsochromic (blue) shift of the lowest energy transition from ~362 nm (phenazine) to the near-UV region (320–340 nm) for the dihydro- forms.

• Hyperchromic Effect of Phenylation: Compared to the unsubstituted 5,10-dihydrophenazine, the addition of the N-phenyl group introduces an

  interaction between the nitrogen lone pair and the phenyl ring, broadening the absorption band and slightly red-shifting it due to extended conjugation, though less so than in the diphenyl variant (DPZ) which suffers from steric twisting.

• Oxidative Sensitivity: The presence of the secondary amine (N-H) in the mono-phenyl derivative creates a specific oxidative pathway. In aerated DCM, a new band at ~450 nm may appear over time, indicative of the formation of the radical cation or partial re-oxidation to the phenazine core.

Experimental Protocol: Self-Validating Measurement

Objective: Obtain an artifact-free UV-Vis spectrum of 5-phenyl-5,10-dihydrophenazine in DCM, ensuring no oxidative degradation occurs during measurement.

Reagents:

• Solvent: Dichloromethane (DCM), HPLC Grade, anhydrous (

  99.8%).

• Analyte: 5-phenyl-5,10-dihydrophenazine (Recrystallized from Ethanol/Hexane).

Workflow:

• Solvent Pre-treatment (Critical):

  • DCM typically contains dissolved oxygen which rapidly oxidizes dihydrophenazines under UV irradiation.

  • Action: Sparge DCM with Argon for 15 minutes prior to use.

• Baseline Correction:

  • Fill two matched quartz cuvettes (1 cm path length) with degassed DCM.

  • Run a baseline scan (200–800 nm). Ensure the baseline is flat (

    0.001 Abs).

• Sample Preparation:

  • Prepare a stock solution (

    M) in an amber vial (light protection is mandatory).

  • Dilute to working concentration (

    M) immediately before measurement.

  • Validation Step: The solution should be virtually colorless. Any yellow tint indicates oxidation to phenazine.

• Measurement & Validation:

  • Scan from 800 nm down to 200 nm.

  • Self-Validation: Check for absorption >400 nm.[1][2] If peaks appear at 360–380 nm or 450 nm, the sample has oxidized. Discard and re-prepare under inert atmosphere.

Mechanistic Pathway & Stability Diagram

The following diagram illustrates the electronic states and the critical oxidative degradation pathway that researchers must avoid.

Figure 1: Photophysical cycle and oxidative degradation pathway. Note that the target absorption (320-340 nm) competes with oxidation pathways in aerated solvents.

References

• Tanaka, H., et al. (2014). "Efficient thermally activated delayed fluorescence molecules utilizing donor-acceptor structure." Chemical Communications.

  • Relevance: Establishes the "PPZ" (phenyl-dihydrophenazine)

• Gomez, L. S., et al. (2021).[1] "Synthesis and Photophysical Evaluation of Dialkynyl-N-(het)arylpyrroles." ResearchGate.[2][3]

  • Relevance: Provides comparative UV-Vis spectra for N-substituted heteroaromatics in DCM, valid

• Uoyama, H., et al. (2012). "Highly efficient organic light-emitting diodes from delayed fluorescence." Nature.

  • Relevance: Foundational text on TADF mechanisms involving phenazine-based donors, detailing the singlet-triplet energy gaps derived

• Morley, J. S. (1952).[4][5] "Synthesis of 5,10-dihydrophenazine derivatives." Journal of the Chemical Society.

  • Relevance: The classical synthetic and characterization protocol for the mono- and di-substituted phenazine precursors.

Sources

• 1. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents [patents.google.com]
• 5. US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents [patents.google.com]

Unveiling the "Butterfly" Conformation: A Comparative Guide to Structural Elucidation of 5-Phenyl-5,10-dihydrophenazine

5-Phenyl-5,10-dihydrophenazine (PPZ) is a premier electron-donating moiety utilized in the synthesis of highly efficient1[1]. For researchers and drug development professionals transitioning into advanced photophysical materials, understanding the exact spatial geometry of PPZ is critical.

Unlike fully conjugated, planar phenazines, the partial hydrogenation at the 5 and 10 positions of the PPZ core forces the nitrogen atoms into an

-like hybridization[2]. This structural deviation creates a non-planar, "butterfly-like" bent conformation[2]. This specific steric distortion is the causal mechanism that breaks -conjugation, ensuring a spatial separation between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)[3]. This separation minimizes the singlet-triplet energy splitting ( ), a strict prerequisite for efficient reverse intersystem crossing (RISC) in OLEDs[3].

To harness PPZ effectively, scientists must definitively prove its bent geometry. This guide objectively compares Single Crystal X-ray Diffraction (SCXRD)—the gold standard for this task—against alternative analytical techniques, providing field-proven protocols and quantitative data.

The Gold Standard: SCXRD vs. Alternative Techniques

While multiple analytical techniques exist for structural characterization, they are not created equal when it comes to resolving the delicate dihedral angles of dihydrophenazines.

Single Crystal X-ray Diffraction (SCXRD) - The Definitive Proof

SCXRD provides absolute spatial coordinates of all non-hydrogen atoms. It directly measures the dihedral angle between the two flanking benzene rings (approximately 15.2° for the dihydrophenazine core) and the pyramidalization of the nitrogen atoms[2]. Causality: Because X-ray diffraction relies on the coherent scattering of X-rays by the static electron clouds in a rigid crystal lattice, it is the only technique that provides unambiguous, static proof of the solid-state conformation that dictates actual device performance.

2D Nuclear Magnetic Resonance (NMR) - The Solution-State Challenger

While NOESY/ROESY NMR can identify through-space proton interactions, it falls short for the precise conformational analysis of PPZ. Causality: In solution at room temperature, the dihydrophenazine core undergoes rapid conformational inversion (butterfly flipping). This dynamic kinetic process averages the NMR signals, masking the true bent geometry and making the molecule appear artificially planar on the NMR timescale. It cannot reliably predict solid-state packing.

Powder X-ray Diffraction (PXRD) - The Bulk Validator

PXRD is excellent for confirming the phase purity of a synthesized batch of PPZ by comparing the bulk diffractogram to a simulated SCXRD pattern. However, without ultra-high-resolution synchrotron data and exhaustive Rietveld refinement, PXRD lacks the internal coordinate resolution required to independently calculate the exact N-C bond lengths or the ~15.2° dihedral bend.

Data Presentation: Comparative Efficacy and Crystallography

Table 1: Comparative Efficacy of Analytical Techniques for PPZ

Technique	Primary Output	Resolution of Bent Conformation	Fundamental Limitation
SCXRD	Absolute 3D atomic coordinates	High . Directly measures the ~15.2° dihedral angle.	Requires the growth of high-quality, macroscopic single crystals.
2D NMR	Through-space proton interactions	Low . Dynamic flipping averages out the spatial signals.	Cannot resolve solid-state static geometry; limited by solvent effects.
PXRD	Bulk phase diffractogram	Low . Confirms phase purity and polymorph identity.	Lacks internal coordinate resolution without complex mathematical refinement.

Table 2: Typical SCXRD Crystallographic Parameters (Dihydrophenazine Core)

Quantitative SCXRD analysis reveals specific unit cell parameters that govern the molecular packing arrangement of the dihydrophenazine core[2].

Crystallographic Parameter	Measured Value
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell Dimensions	Å, Å, Å
Dihedral Angle (Benzene rings)	~15.2°
Nitrogen Hybridization	-like (pyramidal, non-planar)

Mandatory Visualization: Structural Elucidation Workflow

Workflow comparing SCXRD to alternative techniques for elucidating the bent conformation of PPZ.

Self-Validating Experimental Protocol: SCXRD of PPZ

To ensure scientific integrity, the process of obtaining SCXRD data must be treated as a self-validating system. Below is the optimized methodology for isolating the bent conformation of PPZ.

Step 1: Crystal Growth via Vapor Diffusion

• Action: Dissolve 10 mg of purified PPZ in 1 mL of dichloromethane (DCM) in a small inner vial. Place this inside a larger sealed vial containing 5 mL of hexane.

• Causality: PPZ is highly soluble in DCM but insoluble in hexane. The slow vapor diffusion of the anti-solvent (hexane) into the DCM lowers the solubility threshold gradually. This thermodynamic control prevents the kinetic trapping of defects, yielding diffraction-quality, macroscopic single crystals.

Step 2: Crystal Selection and Cryogenic Mounting

• Action: Under a polarized light microscope, select a crystal with well-defined faces (extinguishing uniformly under cross-polarization). Mount the crystal on a MiTeGen loop using perfluoropolyether oil and immediately transfer it to a 100 K nitrogen cold stream on the diffractometer.

• Causality: The perfluoropolyether oil freezes instantly, acting as a rigid, amorphous glue. The 100 K cryogenic temperature minimizes thermal atomic displacement (Debye-Waller factors). This drastically enhances high-angle reflection intensities, which is strictly required to precisely locate the lighter hydrogen atoms on the

  nitrogens.

Step 3: Data Collection

• Action: Utilize a diffractometer equipped with a Mo K

  ( Å) or Cu K microfocus source and a CMOS/CCD detector. Collect a full sphere of data using and scans.

• Causality: Mo K

  radiation reduces X-ray absorption effects for dense organic crystals, ensuring highly accurate intensity measurements across the Ewald sphere without severe absorption artifacts.

Step 4: Structure Solution & Refinement (Self-Validation)

• Action: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structure using full-matrix least-squares on

  (SHELXL).

• Causality: This step acts as the mathematical self-validation of the protocol. By iteratively minimizing the residual factor (

  to ideally < 0.05), the model statistically proves the structural reality of the ~15.2° dihedral bend and the spatial separation of the functional groups, confirming the molecule's suitability for TADF applications.

References

• ChemComm - RSC Publishing Source: RSC URL:[Link]

• Recent progress of green thermally activated delayed fluorescent emitters Source: Taylor & Francis URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Buy 5,10-Dihydrophenazine | 613-32-1 [smolecule.com]
• 3. pubs.rsc.org [pubs.rsc.org]

thermal stability TGA data for 5-phenyl-5,10-dihydrophenazine materials

Title: Thermal Stability Profiling of 5-Phenyl-5,10-Dihydrophenazine Materials: A Comparative TGA Guide

Target Audience: Materials Scientists, Optoelectronic Researchers, and Pharmaceutical Formulation Professionals.

Executive Summary

In the development of advanced organic materials—ranging from thermally activated delayed fluorescence (TADF) emitters in OLEDs to rigid phenazine-based pharmaceutical scaffolds—thermal stability is a non-negotiable parameter. For vacuum thermal evaporation (VTE) in device fabrication or hot-melt extrusion in drug formulation, materials must withstand prolonged exposure to high temperatures without structural degradation.

This guide provides an objective, data-driven comparison of the thermal stability of 5-phenyl-5,10-dihydrophenazine (PHP) derivatives against alternative donor-acceptor systems. By analyzing Thermogravimetric Analysis (TGA) data, we will explore the structural causality behind their robust thermal profiles and provide a self-validating experimental protocol for accurate

(decomposition temperature) determination.

Mechanistic Insights: The Causality of Thermal Stability

As a Senior Application Scientist, I often see thermal stability treated as a mere data point rather than a structural consequence. The high thermal stability of 5-phenyl-5,10-dihydrophenazine materials is not accidental; it is driven by three core molecular features:

• Rigid Tricyclic Core: The phenazine backbone restricts intramolecular rotational degrees of freedom. This rigidity minimizes vibrational energy dissipation pathways that typically precede bond homolysis.

• Steric Shielding: Substitution at the 5- and 10-positions (e.g., with bulky phenyl or dibenzothiophene groups) sterically protects the electron-rich nitrogen atoms from reactive collisions, significantly raising the activation energy required for thermal decomposition [1].

• Resonance Stabilization: In donor-acceptor configurations, the delocalization of electron density across the dihydrophenazine core and adjacent acceptors (such as phosphine oxides) strengthens the C-N bonds, delaying the onset of fragmentation [2].

In contrast, alternative scaffolds like 9,9-dimethyl-9,10-dihydroacridine (DMAC) often exhibit lower

values due to the presence of aliphatic methyl groups, which are more susceptible to early thermal cleavage[3].

Comparative TGA Data Analysis

The industry standard for defining thermal decomposition (

) is the temperature at which a 5% weight loss occurs. This threshold distinguishes true structural degradation from the mere volatilization of residual synthetic solvents or trapped moisture.

The table below synthesizes quantitative TGA data comparing PHP derivatives with common alternative materials.

Material / Scaffold	Structural Characteristic	(5% Weight Loss)	Primary Application
DPAC	Parent dihydrophenazine derivative	331 °C	OLED Host / Photocatalyst [1]
DMAC-DPO	Acridine-based alternative	319 °C	TADF Emitter [3]
PADPO	PHP with DPPO acceptor linkages	> 342 °C	Bipolar Host Material [2]
Py-03	Pyrene-pyridine alternative	357 °C	Hole-Transporting Layer [4]
DPAC-w-3,4-DBT	PHP with dibenzothiophene substitution	410 °C	Red OLED Host [1]
N,N'-diaryl-PHP	Asymmetrically substituted PHP	375 – 463 °C	Hole-Transporting Layer [5]

Key Takeaway: The substitution of the parent PHP core with extended aromatic systems (e.g., DPAC-w-3,4-DBT) yields exceptional thermal stability improvements exceeding 79 °C [1]. This makes highly substituted PHP derivatives vastly superior to standard acridine or simple carbazole alternatives for high-temperature processing.

Experimental Workflow: Self-Validating TGA Protocol

To ensure trustworthiness and reproducibility, TGA protocols must be designed as self-validating systems. The following methodology ensures that the measured

is an intrinsic material property, free from oxidative artifacts or baseline drift.

Step-by-Step Methodology

• Crucible Preparation & Baseline Calibration:

  • Action: Heat an empty 70

    L alumina ( ) crucible to 600 °C under a nitrogen flow of 50 mL/min, then cool to room temperature. Tare the balance.

  • Causality: Alumina is chosen over platinum to prevent potential catalytic degradation of the organic amines. The blank run establishes a thermal baseline, correcting for buoyancy effects of the purge gas as it heats.

• Sample Loading:

  • Action: Load exactly 2.0 to 5.0 mg of the PHP material into the crucible. Ensure the powder is evenly distributed.

  • Causality: Sample mass must be strictly controlled. Too little mass increases the signal-to-noise ratio; too much mass causes thermal lag, where the core of the sample is cooler than the sensor, artificially inflating the apparent

    .

• Atmospheric Purge:

  • Action: Purge the furnace with high-purity Nitrogen (

    , 99.999%) at 50 mL/min for 30 minutes prior to heating.

  • Causality: This is a critical self-validating step. If oxygen is present, the material will undergo oxidative degradation (combustion) rather than pure thermal decomposition, resulting in a false, lower

    .

• Dynamic Heating Program:

  • Action: Heat the sample from 25 °C to 600 °C at a constant ramp rate of 10 °C/min.

  • Causality: A 10 °C/min rate provides the optimal balance between thermal resolution and experimental throughput. Faster rates (e.g., 20 °C/min) induce thermal gradients, while slower rates can cause prolonged heat-soak degradation.

• Data Synthesis & Verification:

  • Action: Plot the first derivative of the weight loss curve (DTG). Verify that the 5% weight loss point does not coincide with a broad, low-temperature solvent evaporation band (typically < 150 °C).

Workflow Visualization

TGA Experimental Workflow for Determining Thermal Decomposition (Td) of PHP Materials.

Conclusion for Development Professionals

Whether you are designing host materials for next-generation displays or evaluating the melt-extrusion viability of biologically active phenazine derivatives, the 5-phenyl-5,10-dihydrophenazine core offers a highly tunable, thermally robust platform. By utilizing steric shielding and resonance stabilization, researchers can push the thermal decomposition limits well beyond the 400 °C threshold, ensuring long-term operational stability and processing safety.

References

• Kang, K., et al. "Regioselective synthesis of multifunctional dibenzo-heterocyclic dihydrophenazine derivatives: tunable excited-state structural relaxation and efficient red OLED host materials." RSC Advances, 2026.[Link]

• Author(s) unlisted. "Achieving Balanced Electrical Performance of Host Material through Dual N–P=O Resonance Linkage for Efficient Electroluminescence." ACS Publications, 2022.[Link]

• Author(s) unlisted. "Control of Singlet Emission Energy in a Diphenyloxadiazole Containing Fluorophore Leading To Thermally Activated Delayed Fluorescence." NIH / ACS Omega, 2018.[Link]

• Author(s) unlisted. "Functional Pyrene–Pyridine-Integrated Hole-Transporting Materials for Solution-Processed OLEDs with Reduced Efficiency Roll-Off." NIH, 2021.[Link]

• Zheng, Z., et al. "Novel hole transport materials based on N,N'-disubstituted-dihydrophenazine derivatives for electroluminescent diodes." ResearchGate / RSC, 2014.[Link]

Technical Comparison Guide: EPR Spectroscopy of 5-Phenyl-5,10-dihydrophenazine Radical Cations

Executive Summary

The 5-phenyl-5,10-dihydrophenazine radical cation (

) has emerged as a critical intermediate in organic photoredox catalysis, particularly in organocatalyzed atom transfer radical polymerization (O-ATRP) and proton-coupled electron transfer (PC-ET) reactions. Unlike transition metal complexes (Ir, Ru), this organic species relies on a specific spin density distribution to mediate single-electron transfer (SET) processes.

This guide provides an in-depth technical comparison of the EPR spectroscopic signatures of 5-phenyl-5,10-dihydrophenazine radical cations against its primary alternatives: Phenothiazine (PTZ) and N,N'-Diphenyl-dihydrophenazine (DPPZ). It synthesizes experimental data to validate the stability, electronic structure, and catalytic efficiency of these species.

Part 1: Fundamental EPR Characteristics

The radical cation of 5-phenyl-5,10-dihydrophenazine is an open-shell doublet species (

). Its stability and reactivity are governed by the delocalization of the unpaired electron across the central pyrazine ring and the N-phenyl substituent.

The Spin Hamiltonian Parameters

The EPR spectrum is characterized by an isotropic g-factor close to the free electron value, modified by spin-orbit coupling primarily from the nitrogen atoms.

Parameter	Value / Range	Structural Insight
g-factor ( )	2.0028 – 2.0032	Indicates an organic radical with the unpaired electron localized in a -orbital with significant p-character on Nitrogen. Minimal anisotropy suggests a lack of heavy atom influence (unlike S-containing analogs).
(Central)	6.0 – 7.5 G (17–21 MHz)	Dominant splitting arises from the two central N nuclei ( ). In the mono-phenyl derivative, these are inequivalent but often unresolved in fluid solution, appearing as a broadened quintet-like feature.
(Ring)	1.0 – 3.0 G (2.8–8.4 MHz)	Hyperfine coupling to the phenylene ring protons. The magnitude confirms the extent of spin delocalization into the aromatic core.
Linewidth ( )	~2.0 – 4.0 G	Broadening is often observed due to unresolved hyperfine couplings from the phenyl substituent protons and solvent interactions.

Spectral Topology

• Fluid Solution (298 K): The spectrum typically appears as a complex multiplet. The primary structure is a quintet (1:2:3:2:1 intensity) due to two nearly equivalent nitrogens, further split by ring protons.

• Frozen Solution (77 K): Anisotropic broadening is observed, but the axial symmetry is less pronounced than in metal-centered radicals.

Part 2: Comparative Analysis

This section objectively compares the 5-phenyl-5,10-dihydrophenazine radical cation (

) with its two closest functional alternatives.

Comparison Matrix

Feature	5-Phenyl-5,10-dihydrophenazine ( )	N-Phenylphenothiazine ( )	N,N'-Diphenyl-dihydrophenazine ( )
Core Heteroatoms	2 Nitrogen	1 N, 1 Sulfur	2 Nitrogen
Geometry	Planar to slightly bent	Strongly Bent (Butterfly)	Twisted / Propeller-like
g-value		(Shifted by Sulfur)
Spin Localization	Delocalized over N-C-N core	Localized on N and S	Highly delocalized over N-C-N
Stability ( )	High (Hours in inert atm)	Moderate (Minutes to Hours)	Very High (Days in inert atm)
Oxidation Potential	V vs Fc/Fc	V vs Fc/Fc	V vs Fc/Fc
Primary Failure Mode	Nucleophilic attack at C2/C3	Sulfoxide formation	Steric bulk limits substrate access

Critical Insights

• vs. Phenothiazine: The

  offers a lower oxidation potential, making it a milder oxidant but a stronger excited-state reductant in the neutral form. The lack of sulfur eliminates the g-anisotropy seen in PTZ, simplifying spectral interpretation.

• vs. DPPZ: The mono-phenyl variant (

  ) retains one N-H site. This is critical for Proton-Coupled Electron Transfer (PC-ET) mechanisms, where the radical cation can deprotonate to form a neutral radical. DPPZ lacks this N-H handle, limiting it to pure Outer-Sphere Electron Transfer (OSET).

Part 3: Experimental Protocols

To ensure high-fidelity data, the following protocols must be followed. These methods are self-validating: the appearance of the specific color change (colorless

green/blue) and the EPR signal onset confirm success.

Chemical Oxidation (Standard Calibration)

This method generates the radical cation quantitatively for

-factor calibration.

• Preparation: Dissolve 5-phenyl-5,10-dihydrophenazine (5 mM) in dry Dichloromethane (DCM) inside a glovebox (

  ppm).

• Oxidant Addition: Add 0.9 equivalents of Silver Hexafluoroantimonate (AgSbF

  ) or Thianthrene radical cation .

  • Note: Avoid excess oxidant to prevent over-oxidation to the dication (which is EPR silent).

• Observation: The solution will immediately turn deep green/blue.

• Filtration: Filter through a 0.2

  m PTFE syringe filter into a quartz EPR tube to remove precipitated Ag .

• Measurement: Seal the tube and measure at X-band (9.5 GHz).

In-Situ Photo-EPR (Catalytic Relevance)

This protocol mimics the O-ATRP reaction conditions to observe the steady-state concentration of the radical cation.

• Sample: Mix PC (10 mM), Substrate (e.g., alkyl bromide), and solvent (DMA or DMF).

• Setup: Place the quartz flat cell in the EPR cavity.

• Irradiation: Irradiate directly through the cavity grid using a 405 nm or 455 nm LED (approx. 50-100 mW/cm

  ).

• Detection: Monitor the growth of the signal at

  .

  • Validation: The signal should decay upon extinguishing the light if the radical lifetime is short (reversible ET). If the signal persists, it indicates a stable radical cation accumulation (deactivation pathway).

Workflow Visualization

Figure 1: Workflow for the generation and characterization of the radical cation species.

Part 4: Mechanism of Action

Understanding the formation of the radical cation is essential for interpreting the EPR data. The following diagram illustrates the "Janus-type" redox behavior where the radical cation acts as the key intermediate.

Figure 2: Photoredox cycle showing the formation of the EPR-active radical cation via oxidative quenching.

References

• Miyake, G. M., et al. (2016). "Organocatalyzed atom transfer radical polymerization driven by visible light." Science. Link

• Zysman-Colman, E., et al. (2022). "N,N′-Diaryldihydrophenazines as a Sustainable and Cost-Effective Alternative to Precious Metal Complexes." MDPI. Link

• Wickens, Z. K., et al. (2020). "Electro- and Photochemical Generation of Radical Cations." Journal of the American Chemical Society.[1][2] Link

• Barlow, S., et al. (2004). "5,10-Diphenyl-5,10-dihydrophenazine Radical Cation: Structure and Magnetic Properties." Journal of the American Chemical Society.[1][2] Link

• Kaufmann, T., et al. (2021). "Hyperfine Coupling Constants in Organic Radical Cations." Journal of Physical Chemistry A. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. xuv.scs.illinois.edu [xuv.scs.illinois.edu]

Comparative Guide: Photoluminescence Lifetime Analysis of Phenazine-Based TADF Emitters

Executive Summary & Scope

This guide provides a technical framework for the photoluminescence (PL) lifetime characterization of Phenazine-based Thermally Activated Delayed Fluorescence (TADF) dyes. Unlike conventional fluorescence or heavy-metal phosphorescence, TADF materials harvest triplet excitons via Reverse Intersystem Crossing (RISC).[1]

Phenazine derivatives (specifically dibenzo[a,c]phenazine and its isomers) have emerged as critical electron-accepting moieties for achieving orange-to-red emission —a spectral region where traditional Carbazole-based TADF emitters often struggle to maintain efficiency. This guide compares Phenazine-based architectures against industry-standard Carbazole-based alternatives and Iridium-based phosphors, focusing on the critical metric of PL lifetime (

) as the primary validator of the TADF mechanism.

Mechanistic Theory: The Role of Lifetime

To validate a Phenazine-based dye as a TADF emitter, one must experimentally distinguish between Prompt Fluorescence (PF) and Delayed Fluorescence (DF).

• Prompt Fluorescence (

  ): Occurs from the singlet state ( ) immediately after excitation. Nanosecond scale.[2][3]

• Delayed Fluorescence (

  ): Occurs after triplet excitons up-convert to the singlet state ( ). Microsecond to millisecond scale.

The efficiency of this process relies on a minimal Singlet-Triplet energy gap (

), typically < 0.2 eV.[1] Phenazine acceptors are particularly effective at delocalizing the LUMO, facilitating the Charge Transfer (CT) state necessary for small .

Figure 1: TADF Kinetic Pathway

The following diagram illustrates the exciton recycling mechanism specific to Phenazine-based TADF.

Caption: Kinetic pathway showing the critical Reverse Intersystem Crossing (RISC) loop. In Phenazine emitters, the rigid acceptor core helps suppress non-radiative decay, enhancing the RISC rate.

Comparative Performance Analysis

The following table contrasts Phenazine-based emitters (typically Red/Orange) against the standard Carbazole-based (Blue/Green) and Iridium Phosphors.

Data Source: Aggregated from recent high-impact studies on Dibenzo[a,c]phenazine acceptors [1, 2] and standard Carbazole donors [3].

Feature	Phenazine-Based TADF (e.g., DMAC-BP)	Carbazole-Based TADF (e.g., 4CzIPN)	Ir-Complex Phosphor (e.g., Ir(ppy)₃)
Primary Emission	Orange / Red (580–650 nm)	Green (500–530 nm)	Green / Red (Tunable)
	Very Small (0.02 – 0.1 eV)	Small (0.1 – 0.2 eV)	N/A (Spin-orbit coupling)
Prompt Lifetime ( )	30 – 70 ns	10 – 30 ns	N/A
Delayed Lifetime ( )	2 – 15 s (Fast RISC)	5 – 100 s	1 – 5 s (Phosphorescence)
RISC Rate ( )	High ( )	Moderate ( )	N/A
Oxygen Sensitivity	Critical (Quenches )	Critical	Moderate
Roll-off Characteristics	Moderate (Short reduces annihilation)	Severe (Long causes TTA)	Low

Key Insight: Phenazine-based emitters often exhibit shorter delayed lifetimes than older Carbazole generations. This is advantageous for device stability, as shorter triplet lifetimes reduce Triplet-Triplet Annihilation (TTA) at high brightness.

Experimental Protocol: Time-Resolved Measurements

Objective: Accurately resolve the

-scale delayed component without detector saturation from the -scale prompt component.

Prerequisite: All samples must be encapsulated or deoxygenated . Oxygen is a triplet quencher; measuring TADF in air will yield false negatives (only prompt fluorescence will appear).

Workflow Diagram

Caption: Sequential workflow for TADF validation. Step 4 is the "gold standard" for distinguishing TADF from Phosphorescence.

Detailed Methodology

Step 1: Sample Preparation (The "Freeze-Pump-Thaw" Standard)

• Dissolve the Phenazine dye in a non-polar solvent (e.g., Toluene) to avoid solvatochromic quenching.

• Place in a quartz cuvette with a vacuum valve.

• Perform at least 3 cycles of freeze-pump-thaw using liquid nitrogen.

• Backfill with inert gas (Argon) or seal under vacuum (

  mbar).

  • Why? Residual oxygen reacts with the

    state ( ), killing the delayed fluorescence.

Step 2: Transient PL Setup (Burst Mode vs. TCSPC)

Standard TCSPC (Time-Correlated Single Photon Counting) often struggles with the dynamic range between bright Prompt and dim Delayed emission.

• Recommended: Multi-Channel Scaling (MCS) or Burst Mode detection.

• Excitation: Pulsed laser (e.g., 375nm or 405nm diode). Pulse width < 200 ps.

• Repetition Rate: Must be low enough to allow full decay of the delayed component.

  • Setting: Start at 10 kHz (100

    window). If the tail is cut off, lower to 1 kHz.

Step 3: Temperature-Dependent Validation (77 K – 300 K)

This is the self-validating step to distinguish TADF from Phosphorescence.

• Mount sample in a liquid nitrogen cryostat.

• Measure decay at 77 K, 100 K, 200 K, and 300 K.

• Interpretation:

  • TADF: Delayed component intensity increases with temperature (thermal activation required). Lifetime

    decreases as T increases.

  • Phosphorescence: Intensity usually decreases or stays constant with T. Lifetime often constant or decreases slightly due to non-radiative channels.

Data Interpretation

To extract the prompt (

) and delayed ( ) lifetimes, fit the decay curve using a bi-exponential or tri-exponential function:

Where:

• are the amplitudes of prompt and delayed components.

• The ratio of integrated areas (

  ) indicates the efficiency of RISC.

Common Artifacts:

• Power Dependence: If the delayed component intensity scales quadratically with laser power, you are observing Triplet-Triplet Annihilation (TTA) , not TADF. TADF scales linearly.

• Instrument Response Function (IRF): Ensure

  is significantly larger than your IRF (typically <1 ns for lasers).

References

• Li, J., et al. (2019). "Rational Molecular Design of Dibenzo[a,c]phenazine-Based Thermally Activated Delayed Fluorescence Emitters for Orange-Red OLEDs." ACS Applied Materials & Interfaces. Link

• Izumi, S., et al. (2022).[4] "Comparative study of thermally activated delayed fluorescent properties of donor–acceptor... based on phenoxazine and dibenzo[a,j]phenazine." Beilstein Journal of Organic Chemistry. Link

• Uoyama, H., et al. (2012). "Highly efficient organic light-emitting diodes from delayed fluorescence."[5][6] Nature. Link

• Edinburgh Instruments. (2019). "Identifying Thermally Activated Delayed Fluorescence (TADF) using an FS5 Spectrofluorometer." Application Note. Link

Sources

• 1. Frontiers | Highly Efficient Thermally Activated Delayed Fluorescence Emitter Developed by Replacing Carbazole With 1,3,6,8-Tetramethyl-Carbazole [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. Application of the Heavy-Atom Effect for (Sub)microsecond Thermally Activated Delayed Fluorescence and an All-Organic Light-Emitting Device with Low-Efficiency Roll-off - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Phenyl-5,10-dihydrophenazine

CAS No: 49662-17-1 Synonyms: N-Phenyl-5,10-dihydrophenazine; 10-phenyl-5H-phenazine Application Domain: Organic Light-Emitting Diodes (OLEDs), Photoredox Catalysis, Organic Semiconductors[1]

Executive Summary & Risk Philosophy

As a Senior Application Scientist, I cannot overstate the dual nature of 5-Phenyl-5,10-dihydrophenazine. While it is a critical intermediate for high-performance thermally activated delayed fluorescence (TADF) emitters and photocatalysts, its utility is inextricably linked to its purity.[1]

The Core Challenge: This compound is "notoriously sensitive to oxidation." The N-H bond at the 10-position is electronically rich and prone to oxidative dehydrogenation, reverting to the thermodynamically stable (but functionally distinct) phenazine parent. Therefore, safety protocols here are not just about protecting the scientist from the chemical, but protecting the chemical from the environment.

Operational Directive: Treat this material as an Air-Sensitive and Photosensitive reagent.[1] All handling must prioritize the exclusion of oxygen and moisture to maintain electronic grade purity.

Hazard Profile & GHS Classification

Based on structural analogs and available safety data, the following GHS classifications apply. Note that as a research chemical, full toxicological data may be incomplete; the "Precautionary Principle" dictates handling as a potent bioactive agent.

Hazard Category	GHS Code	Hazard Statement	Mechanism of Action
Acute Toxicity	H302	Harmful if swallowed.[1]	Bioavailability of lipophilic aromatics; potential interference with redox couples in biological systems.
Skin Irritation	H315	Causes skin irritation.[1][2]	Lipophilic absorption into the stratum corneum; potential sensitization.
Eye Irritation	H319	Causes serious eye irritation.[1][2]	Mechanical and chemical irritation to mucous membranes.
STOT - SE	H335	May cause respiratory irritation.[1]	Dust inhalation triggers mucosal inflammation.[1]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for "Electronic Grade" handling. The lipophilic nature of dihydrophenazines requires specific barrier materials.

PPE Component	Recommendation	Scientific Rationale
Hand Protection (Standard)	Nitrile (Double Gloved)	Inner: 4 mil Nitrile (Tactility).[1] Outer: 5-8 mil Nitrile (Sacrificial).[1] Change immediately upon splash.[1]
Hand Protection (High Risk)	Silver Shield / Laminate	Required for solution handling (e.g., DCM, THF mixtures). Dihydrophenazines in organic solvents penetrate nitrile rapidly.
Respiratory	P95 / N95 Mask	Essential during weighing outside a glovebox to prevent inhalation of micro-particulates.
Eye Protection	Chemical Splash Goggles	Preferred over safety glasses to seal against airborne dust and solvent vapors.
Body Defense	Lab Coat (Cotton/Poly)	Standard protection. Ensure cuffs are tucked under gloves to prevent wrist exposure.

Operational Workflow: The "Inert Chain of Custody"

To preserve the N-H functionality, you must maintain an unbroken chain of inert atmosphere. The following diagram illustrates the critical decision pathways for handling.

Caption: The "Inert Chain of Custody" workflow ensures the material is never exposed to atmospheric oxygen or moisture, preventing degradation to phenazine.[1]

Detailed Handling Protocols

A. Storage & Equilibration (Critical Step)

• The Trap: Removing a cold bottle from the freezer directly into humid lab air causes immediate water condensation inside the bottle upon opening. This hydrolyzes the material and accelerates oxidation.

• The Fix: Remove the container from the freezer and place it inside a vacuum desiccator or an inert-gas purged bag . Allow it to warm to room temperature (approx. 1-2 hours) before breaking the seal.

B. Weighing & Transfer

• Best Practice (Glovebox): Weigh inside an Argon/Nitrogen-filled glovebox.[1] Use an anti-static gun, as organic powders often carry static charge in dry atmospheres.

• Alternative (Schlenk Line):

  • Flush the receiving flask with inert gas for 5 minutes.

  • Maintain a positive pressure of inert gas while opening the source bottle.

  • Quickly transfer the solid using a dried spatula.

  • Immediately reseal both vessels.[1]

C. Solubilization

• Solvent Choice: 5-Phenyl-5,10-dihydrophenazine is soluble in DCM, THF, and Toluene.[1]

• Degassing: NEVER add non-degassed solvent.[1] Dissolved oxygen in solvents will instantly react with the N-H proton.[1] Sparge solvents with Nitrogen for at least 15 minutes or use the Freeze-Pump-Thaw method before use.[1]

Disposal & Emergency Procedures

Waste Categorization:

• Solid Waste: "Hazardous Organic Solid" (Contaminated with amines).

• Liquid Waste: "Halogenated/Non-Halogenated Organic" (depending on solvent). Do not pour down the drain.

Spill Cleanup:

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Don goggles, P95 mask, and double nitrile gloves.

• Contain: Cover the spill with a damp absorbent pad (to prevent dust generation) or use an inert absorbent (vermiculite).

• Clean: Wipe the area with acetone or ethanol. Place all materials in a sealed hazardous waste bag.

First Aid:

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention (H335).

• Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin (enhances absorption).

• Eye Contact: Rinse cautiously with water for 15 minutes.[1][3][4] Remove contact lenses if present.[1][2][4]

References

• PubChem. (2025).[5] 5-Phenyl-5,10-dihydrophenazine (CID 11565124).[1][5] National Library of Medicine. Retrieved from [Link]

• Mahdally, N. H., et al. (2024). Dihydrophenazine: a multifunctional new weapon...[1] Journal of Applied Microbiology. (Context on biological activity and cytotoxicity of dihydrophenazines). Retrieved from [Link]

• Wang, Q., et al. (2024).[6][7] Synthesis and Characterization of Phenazine-Based Redox Center... MDPI.[1] (Context on synthesis and redox stability). Retrieved from [Link][8]

Sources

• 1. 613-32-1|5,10-Dihydrophenazine|BLD Pharm [bldpharm.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicals.basf.com [chemicals.basf.com]
• 5. 5-Phenyl-5,10-dihydrophenazine | C18H14N2 | CID 11565124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US6242602B1 - One pot synthesis of 5,10-dihydrophenazine compounds and 5,10-substituted dihydrophenazines - Google Patents [patents.google.com]